(R)-(-)-Carvone-4,4,6,6-D4

Core Science & Biosynthesis

An In-Depth Technical Guide to (R)-(-)-Carvone-4,4,6,6-D4: Structure, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the deuterated monoterpenoid (R)-(-)-Carvone-4,4,6,6-D4, a valuable tool in various scientific disciplines, particularly in drug discovery and metabolic research. We will delve into its chemical structure, physical properties, a plausible synthetic route, and its key applications, underpinned by authoritative scientific references.

Introduction: The Significance of Isotopic Labeling

(R)-(-)-Carvone, a naturally occurring monoterpene, is the primary constituent of spearmint oil and is widely used in the food, cosmetic, and pharmaceutical industries.[1] The strategic replacement of hydrogen atoms with their heavier isotope, deuterium (²H or D), yields isotopically labeled compounds like (R)-(-)-Carvone-4,4,6,6-D4. This seemingly subtle modification imparts a greater mass to the molecule, which can significantly alter its physicochemical properties and metabolic fate without drastically changing its fundamental chemical reactivity.[2]

The primary scientific driver for utilizing deuterated compounds lies in the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than the carbon-hydrogen (C-H) bond. Consequently, reactions involving the cleavage of a C-D bond proceed at a slower rate than those involving a C-H bond. This phenomenon is a powerful tool for:

• Elucidating Reaction Mechanisms: By observing changes in reaction rates upon deuteration, researchers can identify rate-determining steps involving C-H bond cleavage.[2]

• Probing Metabolic Pathways: Introducing deuterium at specific sites allows for the tracking of metabolic transformations and the identification of metabolites using mass spectrometry.[3]

• Enhancing Metabolic Stability: By slowing down metabolism at specific sites, deuteration can prolong the half-life of a drug, potentially leading to improved pharmacokinetic profiles and reduced dosing frequency.[4]

Chemical Structure and Physical Properties

The defining feature of (R)-(-)-Carvone-4,4,6,6-D4 is the selective incorporation of four deuterium atoms at the 4 and 6 positions of the cyclohexenone ring.

Caption: Chemical structure of (R)-(-)-Carvone-4,4,6,6-D4.

Table 1: Physical and Chemical Properties of (R)-(-)-Carvone and its Deuterated Analog

Property	(R)-(-)-Carvone	(R)-(-)-Carvone-4,4,6,6-D4	Reference(s)
Chemical Formula	C₁₀H₁₄O	C₁₀H₁₀D₄O	[5]
Molecular Weight	150.22 g/mol	154.25 g/mol	[5]
Appearance	Colorless to pale yellow liquid	-	[5]
Boiling Point	230-231 °C	-	[5]
Density	~0.96 g/mL	-	[5]
Isotopic Enrichment	Not Applicable	≥ 98 atom % D	[6]

Note: Properties for the deuterated compound are based on supplier information and may not be experimentally determined in peer-reviewed literature.

Synthesis of (R)-(-)-Carvone-4,4,6,6-D4: A Plausible Experimental Protocol

The protons at the C-6 position are α to the carbonyl, and the protons at the C-4 position are part of a methylene group within the cyclohexenone ring. The acidity of these protons makes them susceptible to base-catalyzed exchange.

Proposed Synthetic Protocol:

This protocol is a hypothetical procedure based on established chemical principles for the deuteration of ketones.

Materials:

• (R)-(-)-Carvone

• Deuterium oxide (D₂O, 99.9 atom % D)

• Sodium deuteroxide (NaOD) in D₂O (40 wt. % solution)

• Anhydrous diethyl ether or dichloromethane

• Anhydrous magnesium sulfate or sodium sulfate

• Saturated sodium chloride solution (Brine)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (R)-(-)-Carvone (1 equivalent) in an excess of deuterium oxide.

• Catalyst Addition: To the stirred solution, add a catalytic amount of sodium deuteroxide in D₂O solution (e.g., 0.1-0.2 equivalents).

• Reaction: Heat the reaction mixture to reflux and maintain for a period sufficient to achieve high levels of deuterium incorporation (this may range from several hours to days and should be monitored by techniques like ¹H NMR or GC-MS).

• Workup: After cooling to room temperature, extract the reaction mixture with diethyl ether or dichloromethane.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Further Purification (if necessary): The crude (R)-(-)-Carvone-4,4,6,6-D4 can be further purified by column chromatography on silica gel.

Caption: Experimental workflow for the proposed synthesis of (R)-(-)-Carvone-4,4,6,6-D4.

Spectroscopic Characterization (Predicted)

Detailed spectroscopic data for (R)-(-)-Carvone-4,4,6,6-D4 is not widely published. However, we can predict the key changes that would be observed in its spectra compared to the unlabeled compound based on the known spectra of (R)-(-)-Carvone.[5][7][8]

¹H NMR Spectroscopy:

The most significant change will be the disappearance of the proton signals corresponding to the hydrogens at the C-4 and C-6 positions. Based on the ¹H NMR spectrum of (R)-(-)-Carvone, the signals for the two protons at C-6 and the two protons at C-4 would be absent in the spectrum of the deuterated compound.[7] The remaining proton signals should be largely unaffected, although minor shifts in adjacent protons might be observed.

¹³C NMR Spectroscopy:

The carbon signals for C-4 and C-6 will still be present but will appear as multiplets due to coupling with deuterium (which has a spin I=1). The C-D coupling will result in a characteristic triplet for a CD₂ group. The chemical shifts of these carbons may also be slightly shifted upfield.[9]

Mass Spectrometry:

The molecular ion peak (M⁺) will be shifted by +4 m/z units, from 150.22 for the unlabeled compound to 154.25 for the D4-labeled compound.[10][11] The fragmentation pattern will also be altered. Fragments that retain the deuterated positions will show a corresponding mass shift. For example, a prominent fragment in the mass spectrum of carvone is observed at m/z 82.[10] The mass of this fragment in the deuterated analog would depend on whether the deuterium atoms are retained in the fragment.

Infrared (IR) Spectroscopy:

The C-D stretching vibrations will appear at a lower frequency (around 2100-2250 cm⁻¹) compared to the C-H stretching vibrations (around 2850-3000 cm⁻¹).[12] Therefore, new peaks are expected in this region of the IR spectrum, while the intensity of the corresponding C-H stretching bands will be diminished.

Applications in Research and Drug Development

(R)-(-)-Carvone-4,4,6,6-D4 is a valuable tool for a range of applications, primarily centered around understanding and manipulating metabolic processes.

Metabolic and Pharmacokinetic Studies:

• Metabolite Identification: By administering the deuterated compound, researchers can easily distinguish drug-derived metabolites from endogenous compounds in complex biological matrices using mass spectrometry. The characteristic +4 mass shift serves as a clear marker.[3]

• Pharmacokinetic Profiling: The use of deuterated internal standards in LC-MS/MS analysis allows for highly accurate quantification of the parent drug and its metabolites in biological samples, leading to more reliable pharmacokinetic data.[13]

Mechanistic Studies:

• Enzyme-Mediated Reactions: The kinetic isotope effect can be exploited to investigate the mechanisms of enzymes that metabolize carvone or structurally related compounds. A slower rate of metabolism for the deuterated analog would indicate that C-H bond cleavage at the labeled positions is a rate-limiting step in the metabolic pathway.[2]

Internal Standard for Quantitative Analysis:

• Mass Spectrometry-Based Assays: Due to its similar chemical and physical properties to the unlabeled analyte, (R)-(-)-Carvone-4,4,6,6-D4 is an ideal internal standard for quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). It co-elutes with the analyte and corrects for variations in sample preparation and instrument response, leading to highly accurate and precise measurements.[13]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Deuterium Labeling Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 3. Characterization of Kinetic Isotope Effects and Label Loss in Deuterium-Based Isotopic Labeling Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Carvone, (+-)- | C10H14O | CID 7439 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. labware.com.hk [labware.com.hk]
• 7. bmse000500 (R)-(-)-Carvone at BMRB [bmrb.io]
• 8. rsc.org [rsc.org]
• 9. How to analyse the MS & NMR data [lab.agr.hokudai.ac.jp]
• 10. researchgate.net [researchgate.net]
• 11. (-)-Carvone [webbook.nist.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Heterogeneous catalytic deuteration using D2O and advances in the application of deuterium labelling - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Isotopic Purity Determination of (R)-(-)-Carvone-4,4,6,6-D4: A Comprehensive Analytical Framework

Abstract (R)-(-)-Carvone is a naturally occurring monoterpenoid ketone widely utilized in fragrance chemistry, agriculture (as an insect neurotoxin), and as a chiral pool starting material. Its deuterated isotopologue, (R)-(-)-Carvone-4,4,6,6-D4, serves as a critical internal standard for mass spectrometry (MS) and a tracer in metabolic studies. However, the exact determination of its isotopic purity (Atom % D) is paramount. This whitepaper outlines a self-validating, dual-orthogonal analytical workflow utilizing Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) to rigorously define the isotopic purity and regiospecificity of (R)-(-)-Carvone-4,4,6,6-D4.

Mechanistic Principles and Analytical Challenges

The labeling of (R)-(-)-Carvone at the 4 and 6 positions yields a mass shift of +4 Da (m/z 154 vs. m/z 150 for the unlabeled compound) [4]. The C4 position is allylic, and the C6 position is alpha to the carbonyl group. During synthesis—which often involves base-catalyzed deuterium exchange or the reduction of halogenated precursors—these specific positions are highly susceptible to incomplete deuteration or unwanted proton-deuterium (H/D) back-exchange if exposed to protic solvents under non-neutral conditions.

Consequently, a synthesized batch is never 100% D4. It exists as a statistical distribution of isotopologues (D0, D1, D2, D3, and D4). Furthermore, isotopic scrambling can occur, placing deuterium at unintended positions (e.g., the C3 alkene proton). Therefore, a single analytical technique is insufficient. MS provides the macro-level isotopologue distribution, while NMR confirms structural integrity and regiospecificity [1][3].

Fig 1. Dual-orthogonal analytical workflow for isotopic purity validation.

Methodology 1: GC-EI-MS for Isotopologue Profiling

Causality of Method Selection: Carvone is a highly volatile monoterpene (boiling point ~231 °C). While Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal for polar or massive molecules, Gas Chromatography (GC) is the gold standard here [1]. GC provides baseline separation from synthetic impurities without matrix suppression, and Electron Ionization (EI) at 70 eV generates highly reproducible molecular ions (M+•) and fragments, preventing the unpredictable adduct formation often seen in LC-ESI-MS.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 1.0 mg of (R)-(-)-Carvone-4,4,6,6-D4 in 1.0 mL of MS-grade ethyl acetate or hexane.

• Chromatographic Separation: Inject 1 µL (split ratio 50:1) onto a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Set the inlet temperature to 250 °C. Use a temperature gradient: 60 °C (hold 1 min), ramp at 10 °C/min to 240 °C.

• Data Acquisition: Operate the MS in Selected Ion Monitoring (SIM) mode, targeting m/z 150, 151, 152, 153, 154, and 155.

• Data Processing (The 13C Correction): The raw intensity of m/z 154 includes the true D4 species plus the D3 species containing one naturally occurring 13C atom. You must mathematically deconvolve the natural isotopic abundance using matrix algebra or specialized MS software to prevent artificially inflating the D4 calculation [2].

Fig 2. Algorithmic correction and calculation pathway for GC-MS isotopologue data.

Table 1: Theoretical GC-MS SIM Target Ions for (R)-(-)-Carvone Isotopologues

Isotopologue	Nominal Mass (m/z)	Target Ion Identity	Purpose in Analysis
D0 (Unlabeled)	150	[C10H14O]+•	Baseline residual unexchanged starting material
D1	151	[C10H13D1O]+•	Detection of mono-deuterated species
D2	152	[C10H12D2O]+•	Detection of di-deuterated species
D3	153	[C10H11D3O]+•	Detection of tri-deuterated species
D4 (Target)	154	[C10H10D4O]+•	Primary analyte quantification
D4 + 13C	155	[13C1 12C9H10D4O]+•	Required for 13C natural abundance correction

Methodology 2: Quantitative 1H and 2H NMR (qNMR)

Causality of Method Selection: While GC-MS provides the overall mass shift, it is completely blind to the exact spatial location of the deuterium atoms. If a proton at the C3 position exchanged with deuterium during synthesis, GC-MS would still register a D4 mass, but the molecule would be structurally incorrect. Quantitative 1H NMR (qNMR) is a non-destructive technique that measures the exact integration of residual protons at the target sites (C4 and C6) relative to a stable internal reference signal within the same molecule [2][3].

Step-by-Step Protocol:

• Sample Preparation: Accurately weigh ~15 mg of (R)-(-)-Carvone-4,4,6,6-D4. Dissolve in 0.6 mL of high-purity Chloroform-d (CDCl3, 99.96% D) containing 0.03% v/v TMS.

• Acquisition Parameters: Use a high-field spectrometer (≥ 400 MHz). Crucially, set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons being integrated (typically D1 ≥ 30 seconds for quantitative accuracy) to ensure complete spin-lattice relaxation [2].

• Internal Referencing: The alkene proton at C3 (~6.7 ppm, 1H) or the terminal alkene protons at C8 (~4.7 ppm, 2H) serve as internal standards, as they do not undergo exchange under standard labeling conditions.

• Integration and Calculation: Integrate the residual signals at ~2.2–2.6 ppm (corresponding to the C4 and C6 methylene protons). In a fully unlabeled sample, this region integrates to 4H. In the D4 sample, the integration will be close to 0.

Table 2: 1H NMR Diagnostic Chemical Shifts for (R)-(-)-Carvone in CDCl3

Position	Chemical Shift (ppm)	Multiplicity	Integration (D0)	Expected Integration (D4)
C3-H (Alkene)	~6.7	Multiplet	1H	1H (Internal Reference)
C8=CH2 (Terminal)	~4.7 - 4.8	Multiplet	2H	2H (Secondary Reference)
C4-H2 (Allylic)	~2.2 - 2.5	Multiplet	2H	< 0.05H (Residual)
C6-H2 (α-Carbonyl)	~2.2 - 2.6	Multiplet	2H	< 0.05H (Residual)

Calculation of Regiospecific Purity:

• Calculate % Residual H at C4/C6 = (Integration of residual signal / Integration of Reference) × (Number of Reference Protons / 4) × 100

• Isotopic Purity (Atom % D) = 100% - % Residual H.

Data Synthesis and Self-Validation

The ultimate hallmark of scientific integrity in isotopic analysis is the convergence of orthogonal data.

• The GC-MS data defines the absolute molecular weight distribution, ensuring that the bulk of the material is indeed the D4 isotopologue and proving the absence of over-deuteration (e.g., D5, D6).

• The qNMR data validates the structural topology, proving that the mass shift observed in MS is exclusively localized to the C4 and C6 positions.

If GC-MS indicates 98% D4, but NMR shows 15% residual protons at C4/C6, a critical discrepancy exists—likely indicating isotopic scrambling to the methyl groups or the C3 position. Only when both values align (e.g., GC-MS Atom % D = 98.5% and NMR Atom % D = 98.3%) can the isotopic purity of (R)-(-)-Carvone-4,4,6,6-D4 be certified as a self-validating system, ready for rigorous metabolic or pharmacokinetic studies.

References

• ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass. [Link]

• Analytical Methods (RSC Publishing). (2021). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Royal Society of Chemistry. [Link]

• National Institute of Standards and Technology (NIST). Carvone - the NIST WebBook. NIST Standard Reference Data Program. [Link]

(R)-(-)-Carvone-4,4,6,6-D4: Exact Mass, Molecular Weight, and Strategic Application in Quantitative Mass Spectrometry

Executive Summary

In the realm of quantitative mass spectrometry (MS), the accuracy of volatile metabolomics, flavor profiling, and pharmacokinetic assays relies heavily on the mitigation of matrix effects. Stable isotope-labeled internal standards (SIL-IS) represent the gold standard for absolute quantification. (R)-(-)-Carvone-4,4,6,6-D4 —a deuterated isotopologue of the naturally occurring monoterpene ketone—serves as a critical internal standard. This technical guide deconstructs the physicochemical properties, exact mass analytics, and validated experimental protocols for deploying (R)-(-)-Carvone-D4 in high-throughput GC-MS/LC-MS workflows.

Physicochemical Architecture & Exact Mass Analytics

The synthesis of (R)-(-)-Carvone-4,4,6,6-D4 involves the targeted substitution of four protium (hydrogen) atoms with deuterium at the 4 and 6 positions of the cyclohex-2-en-1-one core. This specific labeling strategy induces a significant mass shift while preserving the molecule's native chromatographic behavior, a fundamental requirement for Isotope Dilution Mass Spectrometry (IDMS) ().

Table 1: Comparative Physicochemical and Mass Specifications

Property	(R)-(-)-Carvone (Unlabeled)	(R)-(-)-Carvone-4,4,6,6-D4
Chemical Formula	C₁₀H₁₄O	C₁₀H₁₀D₄O
Molecular Weight	150.22 g/mol	154.24 g/mol
Exact Mass (Monoisotopic)	150.1045 Da	154.1296 Da
Mass Shift (Δm)	N/A	+4.0251 Da
Isotopic Purity	Natural Abundance	≥ 98% Atom D
LogP (Predicted)	~2.7	~2.7

The Causality of the Mass Shift

The exact mass of deuterium (2.0141 Da) compared to hydrogen (1.0078 Da) yields a net difference of ~1.0063 Da per atom. For a D4-labeled compound, the total mass shift is +4.0251 Da . Why is this specific shift critical? In mass spectrometry, the natural isotopic envelope of an unlabeled molecule includes M+1 (due to ¹³C) and M+2 (due to ¹⁸O or two ¹³C atoms) peaks. A mass shift of >3 Da is mathematically required to completely bypass the natural isotopic envelope of the endogenous analyte. The +4 Da shift of Carvone-D4 guarantees zero isotopic cross-talk during Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM), ensuring pristine signal integration ().

Mechanistic Role in Isotope Dilution Mass Spectrometry (IDMS)

In GC-MS and LC-MS, complex sample matrices (e.g., botanical extracts, plasma) cause unpredictable ion enhancement or suppression in the ionization source.

Expertise & Experience: Novice method developers often use structural analogs (e.g., menthone) as internal standards. However, structural analogs possess different partition coefficients and elute at different retention times. If a matrix component co-elutes with the target analyte but not the analog IS, the ionization efficiency is disproportionately skewed, destroying quantitative accuracy. Because Carvone-D4 is chemically identical to unlabeled carvone, it co-elutes perfectly. Any matrix-induced ionization suppression affects both the target and the IS equally. Consequently, the Target/IS peak area ratio remains constant, neutralizing the matrix effect.

Matrix effect normalization via Carvone-D4 in Isotope Dilution Mass Spectrometry.

Validated Experimental Protocol: Volatile Metabolomics via HS-SPME-GC-MS

This protocol outlines the deployment of (R)-(-)-Carvone-4,4,6,6-D4 for the absolute quantification of volatile organic compounds (VOCs) in complex plant matrices, a methodology frequently utilized in advanced metabolomic studies ().

Phase 1: Sample Preparation & IS Spiking

• Standard Preparation: Dissolve (R)-(-)-Carvone-4,4,6,6-D4 in HPLC-grade methanol to create a 1.0 mg/mL stock. Dilute to a working concentration of 10 µg/mL.

• Matrix Preparation: Transfer 1.0 g of homogenized sample into a 20 mL headspace vial.

• Salting-Out: Add 2.0 mL of saturated NaCl solution. Causality: The high ionic strength decreases the solubility of non-polar volatiles in the aqueous phase, aggressively driving them into the headspace to maximize extraction yield.

• IS Addition: Spike exactly 10 µL of the 10 µg/mL Carvone-D4 working solution into the vial. Seal immediately with a PTFE/silicone septum cap.

Phase 2: Headspace Solid-Phase Microextraction (HS-SPME)

• Equilibration: Incubate the vial at 60°C for 15 minutes to establish vapor-phase equilibrium.

• Extraction: Expose a DVB/CAR/PDMS SPME fiber (50/30 µm) to the headspace for 30 minutes at 60°C. Causality: The triple-phase fiber ensures comprehensive adsorption across a wide range of polarities and molecular weights, preventing extraction bias.

Phase 3: GC-MS Analysis

• Desorption: Insert the fiber into the GC injection port (250°C) for 5 minutes in splitless mode to thermally desorb the analytes.

• Chromatography: Utilize a DB-WAX or HP-5MS capillary column (30 m × 0.25 mm × 0.25 µm).

  • Oven Program: 40°C (hold 3.5 min) → ramp at 10°C/min to 280°C (hold 5 min).

• Detection: Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Set acquisition to SIM mode, monitoring m/z 150.10 for endogenous carvone and m/z 154.13 for Carvone-D4.

Step-by-step HS-SPME-GC-MS analytical workflow utilizing Carvone-D4 as an internal standard.

Data Processing & Self-Validating Quality Control

To ensure absolute scientific integrity, the analytical workflow must operate as a self-validating system .

• Linearity Validation: Construct a calibration curve using standard solutions of unlabeled carvone (0.1 to 100 µg/mL) spiked with a constant 10 µg/mL of Carvone-D4. Plot the peak area ratio (Unlabeled/D4) against the concentration ratio. An R2>0.99 inherently validates the total absence of isotopic interference and detector saturation.

• Internal System Suitability (Recovery Check): The absolute peak area of the Carvone-D4 IS must be tracked across all biological samples. The system dictates that the IS area in any sample should not deviate by more than ±15% from the average IS area in the calibration standards.

• Causality of the Checkpoint: A deviation >15% automatically flags the sample for severe matrix ion suppression, a compromised SPME fiber, or an injection failure. This internal feedback loop prevents the reporting of false negatives, ensuring the trustworthiness of the final dataset.

References

• Tian et al. - "Integrated volatile metabolomic and transcriptomic analysis provides insights into the regulation of odor components between two Ferula species." ResearchGate. Available at:[Link]

An In-depth Technical Guide to the ¹H and ¹³C NMR Reference Spectra of (R)-(-)-Carvone-4,4,6,6-D4

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a detailed analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (R)-(-)-Carvone-4,4,6,6-D4. While experimental spectra for this specific deuterated isotopologue are not publicly available, this document will construct a reference by presenting high-resolution, assigned NMR data for the non-deuterated parent compound, (R)-(-)-Carvone, and will offer a comprehensive, theoretically grounded prediction of the spectral changes induced by deuterium substitution at the 4 and 6 positions. This approach provides a robust framework for researchers utilizing this labeled compound in metabolic, mechanistic, or structural studies.

Introduction: (R)-(-)-Carvone and the Significance of Isotopic Labeling

(R)-(-)-Carvone is a naturally occurring monoterpenoid and a principal component of spearmint oil. Its distinct stereochemistry and functional groups make it a valuable chiral starting material in organic synthesis and a subject of study in flavor chemistry and pharmacology.

The selective incorporation of deuterium, a stable isotope of hydrogen, into a molecule like carvone is a powerful technique in modern analytical chemistry.[1] (R)-(-)-Carvone-4,4,6,6-D4, commercially available from suppliers such as CDN Isotopes, is specifically designed for applications where monitoring the fate of the carvone backbone is critical. Deuterium labeling offers several advantages:

• Mechanistic Elucidation: It allows for the tracing of metabolic pathways and reaction mechanisms by tracking the position of the deuterium atoms.

• Quantitative Analysis: In mass spectrometry-based assays, the mass shift introduced by deuterium provides a clear distinction from the endogenous, non-labeled compound, enabling precise quantification.

• NMR Spectral Simplification: In ¹H NMR, the replacement of protons with deuterium atoms leads to the disappearance of the corresponding signals, simplifying complex spectra and aiding in signal assignment.

This guide will focus on the last point, providing a detailed roadmap for interpreting the NMR spectra of this deuterated carvone derivative.

Experimental Protocol for NMR Data Acquisition

The acquisition of high-quality NMR spectra is paramount for accurate structural elucidation. The following protocol outlines the best practices for preparing and analyzing a sample of (R)-(-)-Carvone-4,4,6,6-D4.

Sample Preparation

A meticulously prepared sample is the foundation of a high-resolution NMR spectrum.

Methodology:

• Analyte Quantity: For ¹H NMR, dissolve 1-5 mg of (R)-(-)-Carvone-4,4,6,6-D4 in 0.6-0.7 mL of a suitable deuterated solvent. For the less sensitive ¹³C NMR, a higher concentration of 5-30 mg is recommended to achieve a good signal-to-noise ratio in a reasonable time.

• Solvent Selection: Chloroform-d (CDCl₃) is an excellent choice due to its ability to dissolve a wide range of organic compounds and its well-characterized residual solvent peak at 7.26 ppm, which can serve as a secondary chemical shift reference.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution. TMS provides a sharp singlet at 0 ppm in both ¹H and ¹³C NMR spectra, serving as the primary reference for chemical shifts.

• Homogenization: Ensure the sample is fully dissolved to create a homogeneous solution. Any particulate matter can disrupt the magnetic field homogeneity, leading to broadened peaks and poor resolution.

• Transfer to NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube. The solution should be filtered directly into the tube to remove any dust or solid impurities.

• Labeling: Clearly label the NMR tube with the sample identity.

NMR Instrument Parameters

The following are typical acquisition parameters for a modern high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Number of Scans (ns): 16 to 64 scans are typically sufficient for a sample of this concentration.

• Relaxation Delay (d1): A delay of 1-2 seconds between scans is generally adequate.

• Spectral Width: A spectral width of approximately 12 ppm, centered around 5 ppm, will encompass all expected signals.

¹³C NMR Acquisition:

• Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30' on Bruker instruments) to provide a spectrum with single lines for each unique carbon atom.

• Number of Scans (ns): Due to the low natural abundance and lower gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) is necessary.

• Relaxation Delay (d1): A 2-second delay is a reasonable starting point.

• Spectral Width: A spectral width of 220-250 ppm is required to cover the full range of carbon chemical shifts.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Carefully phase the resulting spectrum to ensure all peaks are in pure absorption mode.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axis by setting the TMS signal to 0 ppm. If TMS is not used, the residual solvent peak of CDCl₃ can be set to 7.26 ppm for ¹H and 77.16 ppm for ¹³C spectra.[2]

Experimental Workflow Diagram

Caption: A streamlined workflow for NMR analysis.

Reference NMR Spectra of (R)-(-)-Carvone

To predict the spectrum of the deuterated analog, we must first have a detailed understanding of the non-deuterated (R)-(-)-Carvone. The following data is compiled from the Biological Magnetic Resonance Bank (BMRB) and other reputable sources.

¹H NMR Spectrum of (R)-(-)-Carvone

The ¹H NMR spectrum of (R)-(-)-Carvone is characterized by distinct signals corresponding to its 14 protons.

Atom(s)	Chemical Shift (ppm)	Multiplicity	Integration
H6	~6.76	m	1H
H8a, H8b	~4.78	m	2H
H4	~3.1 (inferred)	m	1H
H3a, H3b	~2.6-2.3	m	2H
H5a, H5b	~2.6-2.3	m	2H
H10 (CH₃)	~1.79	s	3H
H9 (CH₃)	~1.75	s	3H

Chemical shifts are referenced to TMS in CDCl₃ and may vary slightly depending on the solvent and concentration.

¹³C NMR Spectrum of (R)-(-)-Carvone

The proton-decoupled ¹³C NMR spectrum of (R)-(-)-Carvone displays 10 distinct signals, corresponding to each of its unique carbon atoms.

Atom	Chemical Shift (ppm)
C2 (C=O)	~199.8
C1	~146.7
C6	~144.6
C8	~135.4
C7	~110.5
C5	~43.1
C3	~42.5
C4	~31.2
C10 (CH₃)	~20.5
C9 (CH₃)	~15.7

Chemical shifts are referenced to TMS in CDCl₃.

Predicted ¹H and ¹³C NMR Spectra of (R)-(-)-Carvone-4,4,6,6-D4

The strategic placement of four deuterium atoms at the C4 and C6 positions will have profound and predictable effects on both the ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum

The most significant change in the ¹H NMR spectrum will be the disappearance of signals corresponding to the protons at the deuterated positions.

• Disappearance of the H4 and H6 Signals: The proton at the chiral center (C4) and the vinylic proton (C6) will be absent from the spectrum. This will result in a much simpler spectrum in the downfield region.

• Simplification of Neighboring Proton Signals: The protons on C3 and C5 are coupled to the proton on C4. With the replacement of H4 with deuterium, the multiplicity of the H3 and H5 signals will be simplified. The complex multiplets observed in the non-deuterated spectrum will likely resolve into simpler patterns.

• Isotope Effects: Deuterium can exert a small, typically upfield, shift on the resonance of neighboring protons. This effect is usually minor (0.01-0.03 ppm) but may be observable in a high-resolution spectrum.

• Unaffected Signals: The signals for the isopropenyl group (H8a, H8b, and H9) and the methyl group on the ring (H10) are distant from the sites of deuteration and are expected to remain largely unchanged in their chemical shift and multiplicity.

Predicted ¹³C NMR Spectrum

The effects on the ¹³C NMR spectrum are also predictable and informative.

• Signal Attenuation of C4 and C6: The signals for the deuterated carbons, C4 and C6, will be significantly attenuated in a standard proton-decoupled ¹³C experiment. This is due to the absence of the Nuclear Overhauser Effect (NOE) enhancement from directly attached protons. Furthermore, the C-D coupling will split the signals into multiplets (typically a 1:1:1 triplet for a CD group), further reducing their apparent intensity.

• Isotope-Induced Chemical Shifts: The most notable effect will be an upfield shift (to the right) of the signals for the deuterated carbons (C4 and C6) and, to a lesser extent, their immediate neighbors (C3, C5, and C1). This is a well-documented phenomenon where the heavier deuterium isotope slightly alters the electron shielding of the carbon nucleus. The shift is typically around 0.3-0.5 ppm per deuterium on the carbon itself and smaller for adjacent carbons.

Logical Relationship Diagram

Sources

• 1. 1H NMR of Carvone - Applied Chemistry - Science Forums [scienceforums.net]
• 2. bmse000500 (R)-(-)-Carvone at BMRB [bmrb.io]

The Solvation Dynamics and Isotopic Stability of (R)-(-)-Carvone-4,4,6,6-D4 in Organic Solvents

Executive Summary

The stable isotope-labeled monoterpene ketone, (R)-(-)-Carvone-4,4,6,6-D4 , serves as a critical internal standard in mass spectrometry, metabolic tracing, and quantitative NMR (qNMR) applications. While the substitution of four hydrogen atoms with deuterium at the C4 and C6 positions does not significantly alter the macroscopic thermodynamic solubility compared to its non-deuterated counterpart, it introduces complex variables regarding chemical stability in solution. This whitepaper provides an in-depth technical analysis of the solubility profile of (R)-(-)-Carvone-4,4,6,6-D4 across various organic solvents, detailing the mechanical causality of solvation, the hidden risks of isotopic degradation via keto-enol tautomerization, and self-validating protocols for empirical quantification.

Physicochemical Properties & The Kinetic Isotope Effect (KIE)

To understand the solvation behavior of (R)-(-)-Carvone-4,4,6,6-D4, one must first analyze its molecular architecture. The compound features a hydrophobic p-menthane skeleton paired with a polar α,β-unsaturated ketone moiety.

The introduction of deuterium at positions 4 and 6 increases the molecular weight from 150.22 g/mol to 154.24 g/mol and slightly increases the liquid density. However, because deuterium is chemically identical to hydrogen in terms of electronegativity and van der Waals radius, the thermodynamic solubility limits remain virtually identical to non-deuterated (R)-(-)-Carvone. As a liquid at standard ambient temperature and pressure (SATP), the compound is practically insoluble in water (approx. 1.3 mg/mL at 25 °C) but exhibits complete miscibility in most organic solvents .

The primary impact of the D4 labeling is the Kinetic Isotope Effect (KIE) . The heavier deuterium atoms have a lower zero-point energy, making the C-D bonds stronger than C-H bonds. While this stabilizes the molecule against certain metabolic oxidations, the positioning of the deuteriums at C6 (alpha to the carbonyl) makes them vulnerable to exchange in specific solvent environments.

Solvation Thermodynamics & Miscibility Profile

The solubility of (R)-(-)-Carvone-4,4,6,6-D4 in organic solvents is dictated by two primary intermolecular forces:

• Dipole-Dipole Interactions: Driven by the carbonyl oxygen (hydrogen bond acceptor).

• London Dispersion Forces: Driven by the aliphatic cyclohexenone ring and the isopropenyl group.

Because it is a liquid, (R)-(-)-Carvone-4,4,6,6-D4 acts as a co-solvent rather than a dissolving solid in pure organic systems. It is miscible in all proportions (∞) with alcohols, ethers, and chlorinated solvents . The table below summarizes its quantitative solubility behavior and the governing solvation mechanisms across different solvent classes.

Table 1: Solubility Profile and Solvation Mechanics at 25 °C

Solvent Class	Specific Solvent	Dielectric Constant (ε)	Miscibility / Solubility Limit	Primary Solvation Mechanism	Isotopic Stability Risk
Aqueous	Water	80.1	~1.3 mg/mL	Minimal H-bonding; limited by hydrophobic cavity formation	Low (at neutral pH)
Polar Aprotic	DMSO	46.7	Miscible (∞)	Strong dipole-dipole alignment with the C=O bond	Low
Polar Protic	Methanol	32.7	Miscible (∞)	H-bonding (solvent as donor, ketone as acceptor)	High (C6 D-exchange)
Polar Protic	Ethanol	24.5	Miscible (∞)	H-bonding and hydrophobic tail integration	High (C6 D-exchange)
Non-Polar	Chloroform	4.8	Miscible (∞)	Dispersion forces and weak polarizability	Low
Non-Polar	Hexane	1.9	Miscible (∞)	Pure London dispersion forces with the p-menthane ring	Low

The Hidden Variable: Isotopic Stability in Protic Solvents

A critical oversight in many drug development workflows is treating deuterated standards as chemically static. In (R)-(-)-Carvone-4,4,6,6-D4, the two deuterium atoms at the C6 position are alpha to the carbonyl group.

When dissolved in polar protic solvents (e.g., Methanol, Ethanol) that contain trace amounts of acidic or basic impurities, the molecule undergoes keto-enol tautomerization . During this process, the C6-D bond is broken to form an enol intermediate. When the ketone reforms, a proton (H⁺) from the solvent is incorporated instead of the original deuterium, leading to rapid isotopic degradation from D4 to D3, D2, or D1 variants. This completely invalidates its utility as an internal mass standard.

Mechanistic pathway of deuterium back-exchange at the C6 position in protic solvents.

Causality Insight: To maintain isotopic integrity, stock solutions of (R)-(-)-Carvone-4,4,6,6-D4 must be prepared in aprotic solvents such as DMSO, Acetonitrile, or Chloroform. If ethanol must be used for biological assays, it must be strictly buffered to a neutral pH and prepared immediately prior to use.

Self-Validating Experimental Protocol: Solubility & Isotopic Integrity

To empirically determine the solubility limit of (R)-(-)-Carvone-4,4,6,6-D4 in mixed aqueous-organic systems (e.g., 10% DMSO in Water) while ensuring the isotopic label remains intact, a self-validating Isothermal Saturation method coupled with GC-MS is required.

This protocol is self-validating because the GC-MS analysis simultaneously quantifies the total concentration (verifying thermodynamic equilibrium) and analyzes the isotopic envelope (verifying chemical stability).

Step-by-Step Methodology

• Solvent Preparation: Prepare the target solvent mixture (e.g., 10% DMSO/90% PBS buffer). Degas the solvent via sonication to remove dissolved oxygen, which can cause oxidative degradation of the terpene double bonds.

• Solute Addition: Add an excess of liquid (R)-(-)-Carvone-4,4,6,6-D4 (e.g., 50 µL) to 1.0 mL of the solvent system in a tightly sealed, amber glass vial.

• Isothermal Equilibration: Place the vial in a thermostatic shaker at 25.0 ± 0.1 °C. Shake at 400 rpm for 48 hours. Causality: 48 hours ensures that the kinetic dissolution rate has plateaued into a true thermodynamic equilibrium.

• Phase Separation: Centrifuge the mixture at 10,000 × g for 15 minutes at 25 °C to separate the undissolved organic phase (top) from the saturated aqueous-organic phase (bottom).

• Aliquot Extraction: Carefully extract 100 µL of the lower saturated phase using a gastight syringe. Dilute immediately into 900 µL of anhydrous Hexane containing a known concentration of an internal standard (e.g., Naphthalene-D8).

• Dual GC-MS Analysis:

  • Concentration Check: Integrate the total area of the Carvone peak against the internal standard to calculate the solubility limit.

  • Integrity Check: Analyze the mass spectrum of the Carvone peak. The molecular ion ( M+ ) should remain at m/z 154. If significant peaks appear at m/z 153 or 152, H/D exchange has occurred, invalidating the solubility data.

• Equilibrium Validation: Repeat the extraction and analysis at 72 hours. If the concentration ( ΔC ) varies by less than 2%, thermodynamic equilibrium is confirmed.

Self-validating workflow for determining solubility and isotopic stability of Carvone-D4.

Conclusion

The solubility profile of (R)-(-)-Carvone-4,4,6,6-D4 is characterized by its high lipophilicity and complete miscibility in standard organic solvents. However, the true technical challenge lies not in dissolving the compound, but in preserving its isotopic integrity. By understanding the mechanistic vulnerabilities of the alpha-deuteriums at the C6 position, researchers can strategically select aprotic solvents like DMSO or Chloroform for stock solutions, ensuring that the compound remains a reliable, high-fidelity standard for advanced analytical applications.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 7439, Carvone." PubChem, 2025.[Link] [1]

• American Chemical Society (ACS). "Octanol–Water Partition Coefficients and Aqueous Solubility Data of Monoterpenoids: Experimental, Modeling, and Environmental Distribution." Industrial & Engineering Chemistry Research, 2022.[Link][1]

• MDPI. "Aromas: Lovely to Smell and Nice Solvents for Polyphenols? Curcumin Solubilisation Power of Fragrances and Flavours." International Journal of Molecular Sciences, 2024.[Link][2]

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• 2. Aromas: Lovely to Smell and Nice Solvents for Polyphenols? Curcumin Solubilisation Power of Fragrances and Flavours [mdpi.com]

Whitepaper: Thermodynamic Stability and Isotopic Integrity of (R)-(-)-Carvone-4,4,6,6-D4 at Room Temperature

Executive Summary

(R)-(-)-Carvone-4,4,6,6-D4 is a highly specialized stable isotope-labeled standard (SILS) predominantly utilized in volatile metabolomics, pharmacokinetic tracing, and Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (SPME-GC-MS) workflows[1]. While the incorporation of deuterium generally optimizes metabolic stability via the Kinetic Isotope Effect (KIE)[2], the specific positioning of the deuterium atoms on the carvone scaffold introduces critical vulnerabilities at room temperature (20°C–25°C). This technical guide deconstructs the mechanistic degradation pathways of deuterated carvone and provides field-proven, self-validating protocols to ensure data trustworthiness during analytical handling.

Structural Vulnerabilities and Mechanistic Degradation

Understanding the causality behind standard degradation is paramount for researchers relying on precise isotopic ratios. At room temperature, (R)-(-)-Carvone-4,4,6,6-D4 is thermodynamically and kinetically susceptible to three primary degradation modalities:

A. Keto-Enol Tautomerization and Hydrogen-Deuterium Exchange (HDX)

The deuterium atoms at the 6-position are situated α to the carbonyl group. In protic environments (e.g., aqueous matrices, ambient humidity, or methanol), the ketone undergoes acid- or base-catalyzed keto-enol tautomerization. Because the surrounding solvent contains a vast thermodynamic excess of hydrogen, the equilibrium overwhelmingly favors back-exchange. This 3 rapidly converts the pure -D4 isotopologue into -D3, -D2, and eventually unlabeled native carvone, destroying its utility as an internal standard[4][3].

B. Photolytic Isomerization

Carvone is inherently photosensitive. Exposure to ambient room lighting or UV sources at room temperature triggers a photochemical [2+2] cycloaddition. This reaction irreversibly isomerizes the deuterated carvone into deuterated carvone camphor[5][6].

C. Aqueous Volatilization and Autoxidation

Like many monoterpenes, carvone exhibits poor hydrolytic stability and high volatility. In dark, aqueous solutions at room temperature, it follows a first-order degradation kinetic curve with a half-life of approximately 3.61 days[6]. Furthermore, exposure to atmospheric oxygen initiates autoxidation at the endocyclic double bond, yielding unstable hydroperoxides that subsequently degrade into complex viscous polymers[7].

Caption: Degradation and isotope exchange pathways of Carvone-D4 at room temperature.

Quantitative Stability Matrix

To guide experimental design, the following table summarizes the stability parameters of (R)-(-)-Carvone-4,4,6,6-D4 under various room temperature (25°C) conditions based on6[6].

Environmental Condition	Primary Degradation Mechanism	Estimated Stability Window at RT	Preventive Measure
Aqueous Solution (Dark)	Hydrolysis & Volatilization	Half-life ~3.61 days	Store neat; prepare working solutions fresh.
Protic Solvents (MeOH)	Hydrogen-Deuterium Exchange	Hours to Days (pH dependent)	Dilute strictly in dry, aprotic solvents (e.g., Hexane).
Ambient Light Exposure	Photolytic Isomerization	Rapid (Hours)	Utilize amber glassware; handle under low light.
Atmospheric Oxygen	Autoxidation (Hydroperoxides)	Weeks	Purge headspace with inert gas (Argon/N₂).

Self-Validating Protocol: Real-Time Stability & HDX Monitoring via SPME-GC-MS

Because room temperature handling is unavoidable during sample preparation, researchers must validate the isotopic integrity of the standard in real-time. The following protocol is a self-validating system: it simultaneously measures absolute standard recovery and isotopic distribution to ensure the internal standard has not undergone HDX prior to data acquisition[1][8].

Caption: Step-by-step SPME-GC-MS workflow for monitoring Carvone-D4 stability and HDX.

Step-by-Step Methodology:

• Matrix Preparation (Salting-Out) : Transfer 500 mg of the sample matrix into a 20 mL headspace vial. Add 20 µL of the (R)-(-)-Carvone-4,4,6,6-D4 working solution (10 µg/mL) and exactly 2 mL of saturated NaCl solution[1].

  • Causality: Saturated NaCl serves a dual purpose. It drives the non-polar carvone into the headspace (salting-out effect) to maximize extraction efficiency, and it drastically lowers water activity, kinetically retarding aqueous HDX during the incubation phase.

• Controlled Incubation : Seal the vial with a PTFE-silicone septum. Incubate at 60 °C for exactly 5 minutes[1].

  • Causality: Strict time-temperature control is critical. Prolonged heating accelerates keto-enol tautomerization; a 5-minute window provides thermal equilibration without inducing significant isotopic scrambling.

• SPME Extraction : Expose a 120 μm DVB/CWR/PDMS fiber to the headspace for 15 minutes at 60 °C[1].

  • Causality: The triple-phase fiber ensures comprehensive capture of both the intact standard and its potential volatile degradation products (e.g., dihydrocarvone).

• GC-MS Acquisition : Desorb the fiber in the GC inlet at 250 °C for 5 minutes in splitless mode. Operate the MS in Selected Ion Monitoring (SIM) mode, targeting m/z 154 (intact D4), m/z 153 (D3), m/z 152 (D2), and m/z 150 (unlabeled carvone).

• Self-Validation Check : Calculate the isotopic purity ratio ( Area154​/∑Area150−154​ ). Commercial standards guarantee ≥ 99 atom % D[8]. If the calculated ratio falls below 98%, the standard has undergone significant HDX during room temperature handling and the analytical batch must be rejected.

Causality-Driven Storage & Handling Directives

Based on the thermodynamic and kinetic vulnerabilities outlined above, room temperature storage is strictly contraindicated for (R)-(-)-Carvone-4,4,6,6-D4. To maintain analytical trustworthiness, adhere to the following directives:

• Long-Term Storage : The standard must be kept neat (undiluted) at -20 °C or lower. It must be stored in amber glass vials to prevent 6 to carvone camphor[6].

• Working Solutions : Dilutions should be prepared exclusively in aprotic solvents (e.g., dry hexane or ethyl acetate). Avoid protic solvents (methanol, ethanol, water) to completely arrest keto-enol tautomerization and preserve the highly labile C6 deuteriums[4].

• Benchtop Handling : Room temperature exposure should be limited strictly to the minutes required for weighing and aliquoting. Vials should be purged with inert gas (Argon or N₂) before resealing to prevent autoxidation[7].

References

• Degradation and Pathways of Carvone in Soil and Water - PMC - NIH. URL:[Link]

• Carveol – Knowledge and References - Taylor & Francis. URL: [Link]

• Integrated volatile metabolomic and transcriptomic analysis provides insights into the regulation of odor components between two Ferula species - PMC - NIH. URL:[Link]

• Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs - Juniper Publishers. URL:[Link]

• Development of Hydrogen Isotope Exchange Methodologies for the Deuteration of Aromatic Substrates - RosDok. URL:[Link]

• Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - ResearchGate. URL:[Link]

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• 2. juniperpublishers.com [juniperpublishers.com]
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• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. (R)-(-)-Carvone-4,4,6,6-d4 | LGC Standards [lgcstandards.com]

(R)-(-)-Carvone-4,4,6,6-D4 CAS registry number and safety data sheet

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of (R)-(-)-Carvone-4,4,6,6-D4, a deuterated isotopologue of the naturally occurring monoterpene, (R)-(-)-Carvone. This document will cover its chemical identity, safety data, synthesis, and key applications in research and development, offering field-proven insights for its effective utilization.

Chemical Identity and Properties

(R)-(-)-Carvone-4,4,6,6-D4 is a stable isotope-labeled version of (R)-(-)-Carvone, where four hydrogen atoms at positions 4 and 6 have been replaced with deuterium. This selective labeling makes it a valuable tool in various scientific disciplines, particularly in analytical and metabolic studies.

Property	Value
Chemical Name	(R)-2-Methyl-5-(1-methylethenyl)-2-cyclohexen-1-one-4,4,6,6-d4
Synonyms	(R)-(-)-p-Mentha-6,8-dien-2-one-d4, L-Carvone-d4
CAS Registry Number	66687-07-8
Molecular Formula	C₁₀H₁₀D₄O
Molecular Weight	154.24 g/mol
Appearance	Colorless to pale yellow liquid
Odor	Spearmint-like

Safety Data Sheet (SDS) Analysis

A specific Safety Data Sheet for (R)-(-)-Carvone-4,4,6,6-D4 is available from suppliers such as C/D/N Isotopes (product number D-8034). As a stable, non-radioactive isotopologue, its chemical and toxicological properties are expected to be nearly identical to its non-deuterated counterpart, (R)-(-)-Carvone. The following is a synthesis of safety information based on available SDS for (R)-(-)-Carvone.

2.1. Hazard Identification

(R)-(-)-Carvone is generally considered to have low to moderate toxicity. Key hazards include:

• Acute Oral Toxicity: Harmful if swallowed.[1]

• Skin and Eye Irritation: May cause irritation upon contact.[1][2]

• Skin Sensitization: May cause an allergic skin reaction.

• Combustibility: It is a combustible liquid.[1][2]

2.2. Precautionary Measures and First Aid

Precaution/First Aid	Description
Handling	Wear protective gloves, clothing, and eye protection. Avoid breathing vapors. Do not eat, drink, or smoke when using.[1][2]
Storage	Store in a well-ventilated place. Keep away from heat, sparks, and open flames.[2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Skin Contact	Wash with plenty of soap and water. If skin irritation or rash occurs, get medical advice.
Ingestion	Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]
Inhalation	Remove person to fresh air and keep comfortable for breathing.[1]
Fire Fighting	Use a dry chemical fire extinguisher, carbon dioxide, or alcohol-resistant foam.[1][2]

2.3. Stability and Reactivity

The compound is stable under recommended storage conditions. It is incompatible with strong oxidizing agents, strong reducing agents, and strong bases.[1] Hazardous decomposition products upon combustion include carbon monoxide and carbon dioxide.[1][2]

Synthesis of (R)-(-)-Carvone-4,4,6,6-D4

The selective deuteration of (R)-(-)-Carvone at the 4 and 6 positions can be achieved through base-catalyzed hydrogen-deuterium exchange. The protons at these positions are enolizable and therefore susceptible to exchange in the presence of a deuterated solvent and a base.

A plausible synthetic approach is adapted from methodologies used for the deuteration of related terpenoids.[3]

3.1. Proposed Synthetic Protocol

Reaction: Base-catalyzed hydrogen-deuterium exchange.

Materials:

• (R)-(-)-Carvone

• Deuterated ethanol (EtO-D, 99 atom % D)

• Sodium metal (or sodium ethoxide)

• Deuterium oxide (D₂O)

• Anhydrous pentane

• Anhydrous sodium sulfate

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), prepare a solution of sodium ethoxide in deuterated ethanol by carefully adding a catalytic amount of sodium metal to anhydrous deuterated ethanol.

• Add (R)-(-)-Carvone to the freshly prepared sodium ethoxide solution.

• Stir the reaction mixture at room temperature for an extended period (e.g., 24-48 hours) to allow for the exchange of the enolizable protons at the 4 and 6 positions with deuterium.

• Quench the reaction by adding a small amount of deuterium oxide (D₂O).

• Remove the deuterated ethanol under reduced pressure.

• Extract the product into an anhydrous solvent such as pentane.

• Dry the organic phase over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield (R)-(-)-Carvone-4,4,6,6-D4.

• Purify the product if necessary, for example, by flash chromatography.

3.2. Rationale Behind Experimental Choices

The choice of a strong base like sodium ethoxide in a deuterated protic solvent (EtO-D) facilitates the formation of the enolate ion of carvone, which is the key intermediate for the deuterium exchange. The use of an inert atmosphere prevents side reactions, and quenching with D₂O ensures that any remaining base is neutralized with a deuterium source.

Caption: Synthetic workflow for (R)-(-)-Carvone-4,4,6,6-D4.

Applications in Research and Development

The primary utility of (R)-(-)-Carvone-4,4,6,6-D4 stems from its isotopic labeling, which allows it to be distinguished from its non-deuterated counterpart by mass spectrometry and NMR spectroscopy.

4.1. Internal Standard in Mass Spectrometry

Stable isotope-labeled compounds are ideal internal standards for quantitative analysis by mass spectrometry (MS).[4][5][6][7] (R)-(-)-Carvone-4,4,6,6-D4 can be added to a sample at a known concentration to accurately quantify the amount of endogenous (R)-(-)-Carvone. Since the deuterated standard has nearly identical chemical and physical properties to the analyte, it co-elutes during chromatography and experiences similar ionization efficiency and matrix effects in the mass spectrometer. This allows for precise correction of any sample loss during preparation and instrumental variability.[4][6][7]

4.2. Mechanistic and Metabolic Studies

Deuterium labeling is a powerful tool for elucidating reaction mechanisms and metabolic pathways.[8] By tracking the fate of the deuterium atoms in (R)-(-)-Carvone-4,4,6,6-D4, researchers can gain insights into its biotransformation. For instance, it can be used to study the stereoselective metabolism of carvone, which is known to be metabolized to dihydrocarvonic acid, carvonic acid, and uroterpenolone in the body.[9][10] The kinetic isotope effect, where the C-D bond is stronger and breaks more slowly than a C-H bond, can also provide information about the rate-determining steps in metabolic pathways.[8]

4.3. NMR Spectroscopy

In Nuclear Magnetic Resonance (NMR) spectroscopy, the absence of signals at the 4 and 6 positions in the ¹H NMR spectrum of (R)-(-)-Carvone-4,4,6,6-D4 confirms the location of deuterium labeling. This can be useful for assigning signals in complex spectra and for studying molecular dynamics. While not as common as its use in MS, deuterated compounds can serve as useful probes in certain NMR experiments.

Caption: Key applications of deuterated carvone.

Conclusion

(R)-(-)-Carvone-4,4,6,6-D4 is a valuable tool for researchers in analytical chemistry, drug metabolism, and mechanistic studies. Its well-defined chemical identity, coupled with its utility as an internal standard and a metabolic tracer, makes it an indispensable compound for a range of scientific investigations. Proper handling and storage, in line with the safety guidelines for its non-deuterated analogue, will ensure its safe and effective use in the laboratory.

References

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• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

• • Carvone and structurally related substances (WHO Food Additives Series 42). INCHEM. [Link]

• Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. [Link]

• Photochemical methods for deuterium labelling of organic molecules. RSC Publishing. [Link]

• Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions. PMC. [Link]

• Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. Juniper Publishers. [Link]

• Some methods for labelling organic compounds by deuterium. [Link]

• Hydroxylation of Specifically Deuterated Limonene Enantiomers by Cytochrome P450 Limonene-6-Hydroxylase Reveals the Mechanism of Multiple Product Formation. Biochemistry - ACS Publications. [Link]

• Synthesis of (R)-(–)-Carvone Derivatives. ResearchGate. [Link]

• Easy-to-Implement Hydrogen Isotope Exchange for the Labeling of N-Heterocycles, Alkylkamines, Benzylic Scaffolds, and Pharmaceuticals. JACS Au - ACS Publications. [Link]

• D2O Labeling to Measure Active Biosynthesis of Natural Products in Medicinal Plants. PMC. [Link]

• Degradation and Pathways of Carvone in Soil and Water. PMC - NIH. [Link]

• Two‐Step Synthesis of Enantiomerically Pure Morphans from (R)‐Carvone. PMC. [Link]

• Synthesis of Carvone Derivatives and In Silico and In Vitro Screening of Anti-Inflammatory Activity in Murine Macrophages. PMC. [Link]

• Total Synthesis of (−)-Xishacorene B from (R)-Carvone Using a C–C Activation Strategy. Journal of the American Chemical Society. [Link]

• C/D/N Isotopes Inc. ChemBuyersGuide.com. [Link]

• Percutaneous absorption of the montoterperne carvone: implication of stereoselective metabolism on blood levels. PubMed. [Link]

• Chiral synthons from carvone. Part 31.† Enantiospecific total synthesis of (+)-2-pupukeanone and 5-epi-2-pupukeanone. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). [Link]

• Application of Nuclear Magnetic Resonance (NMR) Spectroscopy for the Characterisation of Small Molecules. [Link]

• Application of NMR spectroscopy in medicinal chemistry and drug discovery. PubMed. [Link]

• NMR Spectroscopy Techniques for Application to Metabonomics. [Link]

• Application of NMR spectroscopy in medicinal chemistry and drug discovery. PubMed - NIH. [Link]

• NMR Spectroscopy :: Hans Reich NMR Collection - Content - Organic Chemistry Data. [Link]

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A Technical Guide to the Vapor Pressure and Volatility of Deuterated (R)-(-)-Carvone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding and determining the vapor pressure and volatility of deuterated (R)-(-)-carvone. While (R)-(-)-carvone is a well-characterized monoterpenoid valued in the flavor, fragrance, and pharmaceutical industries, the physicochemical properties of its deuterated isotopologues are not widely documented.[1][2] The substitution of hydrogen with deuterium can subtly alter intermolecular forces, leading to changes in physical properties such as vapor pressure—a phenomenon known as the Vapor Pressure Isotope Effect (VPIE). This guide details the theoretical underpinnings of the VPIE, outlines protocols for the synthesis and characterization of deuterated (R)-(-)-carvone, and provides in-depth, step-by-step methodologies for the experimental determination of its vapor pressure and comparative volatility. The protocols described herein are designed to be self-validating, ensuring scientific rigor and data integrity for researchers in drug development and materials science.

Introduction: The Significance of Isotopic Substitution

(R)-(-)-carvone is a naturally occurring monoterpenoid, renowned for its characteristic spearmint aroma and flavor.[3] It serves as a versatile chiral starting material in organic synthesis and has applications in products ranging from chewing gum to mosquito repellents and agricultural agents that prevent premature sprouting in potatoes.[1] In the pharmaceutical sector, the strategic replacement of hydrogen with deuterium—a stable, non-radioactive isotope of hydrogen—has emerged as a powerful tool in drug development. This isotopic substitution, or deuteration, can significantly alter a drug molecule's metabolic profile by strengthening the carbon-deuterium (C-D) bond relative to the carbon-hydrogen (C-H) bond. This can slow down metabolic processes that involve C-H bond cleavage, potentially improving a drug's pharmacokinetic properties.

However, the impact of deuteration extends beyond metabolic pathways. The increased mass of deuterium also influences the vibrational modes of the molecule, which in turn affects the strength of intermolecular van der Waals forces. This alteration can lead to measurable differences in physical properties like boiling point, density, and, most notably, vapor pressure. The difference in vapor pressure between an isotopically substituted molecule and its standard counterpart is known as the Vapor Pressure Isotope Effect (VPIE). Understanding the VPIE of deuterated (R)-(-)-carvone is critical for applications in drug formulation, delivery systems, and for ensuring the stability and shelf-life of both the active pharmaceutical ingredient (API) and final products.

This guide provides the necessary theoretical background and experimental protocols to empower researchers to precisely characterize the vapor pressure and volatility of deuterated (R)-(-)-carvone.

Theoretical Framework: The Vapor Pressure Isotope Effect (VPIE)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature. It is a fundamental measure of a substance's volatility. The VPIE arises from the mass difference between isotopes, which affects the zero-point vibrational energies (ZPVE) of the molecule in its condensed and gaseous states.

Generally, the substitution of a lighter isotope (like hydrogen) with a heavier one (like deuterium) leads to a decrease in the molecule's ZPVE. This stabilization is more pronounced in the condensed phase, where intermolecular forces restrict vibrational and rotational motions, than in the gas phase. Consequently, more energy is required for the deuterated molecule to overcome these intermolecular forces and transition into the vapor phase. This results in a lower vapor pressure for the deuterated compound compared to its non-deuterated analog. This is known as a "normal" or "inverse" isotope effect (the terminology can be confusing; here, we refer to it as a lower vapor pressure for the heavier isotopologue).[4][5]

The magnitude of the VPIE is typically small but can be significant, especially in systems where hydrogen bonding is a dominant intermolecular force. For non-polar or moderately polar molecules like carvone, the effect is primarily due to changes in London dispersion forces.

Synthesis and Characterization of Deuterated (R)-(-)-Carvone

The first critical step is the synthesis and rigorous purification of the deuterated (R)-(-)-carvone isotopologue. While numerous methods exist for deuteration, a common strategy involves the use of deuterated reagents at specific synthetic steps. For instance, deuterated analogs of α-pinene, a common precursor to carvone, can be synthesized and then converted to deuterated carvone.[6] Another approach could involve H-D exchange reactions on carvone or a precursor under basic conditions using a deuterium source like D₂O.

Regardless of the synthetic route, comprehensive characterization is mandatory to confirm the location and extent of deuterium incorporation and to ensure purity.

Mandatory Analytical Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H-NMR is used to confirm the disappearance or reduction of signals at specific proton sites.

  • ²H-NMR (Deuterium NMR) is used to directly observe the deuterium signals and confirm their positions.

  • Quantitative NMR (qNMR) can be employed to determine the degree of deuteration.

• Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the expected increase in molecular weight corresponding to the number of deuterium atoms incorporated. Gas Chromatography-Mass Spectrometry (GC-MS) is particularly useful as it also serves as a purity check.[7]

• Fourier-Transform Infrared (FTIR) Spectroscopy: The C-D bond has a different vibrational frequency than the C-H bond, and this can be observed in the IR spectrum.

Experimental Determination of Vapor Pressure

Several methods can be employed to measure the vapor pressure of low-volatility substances like carvone. The Knudsen effusion method is a well-established and reliable technique for this purpose.[8][9][10]

4.1. The Knudsen Effusion Method

This is a dynamic gravimetric technique that measures the rate of mass loss of a substance effusing through a small orifice into a high vacuum.[8][9] The rate of mass loss is directly proportional to the vapor pressure.

Experimental Workflow for Knudsen Effusion:

Figure 1: Workflow for vapor pressure determination using the Knudsen effusion method.

Step-by-Step Protocol:

• System Preparation:

  • Ensure the high-vacuum system is capable of reaching pressures below 10⁻⁵ Pa.

  • Calibrate the ultra-sensitive microbalance.

  • Thoroughly clean the Knudsen cell and precisely measure the area (A) of the effusion orifice.

• Sample Loading:

  • Place a small, accurately weighed amount of high-purity deuterated (R)-(-)-carvone into the Knudsen cell.[8]

• Experiment Execution:

  • Seal the cell and place it inside the vacuum chamber on the microbalance.

  • Evacuate the chamber.

  • Heat the cell to the first desired temperature (T) and allow it to stabilize.

  • Record the mass of the cell over time (t). The rate of mass loss ( dm/dt ) should be constant at a constant temperature.[8]

• Data Collection:

  • Repeat the measurement at several different temperatures to obtain a range of data points.

• Calculation:

  • The vapor pressure (P) at each temperature is calculated using the Hertz-Knudsen equation:

    P = ( dm/dt ) * (1/A) * sqrt(2πRT/M)

    Where:

    • dm/dt is the rate of mass loss ( kg/s )

    • A is the area of the orifice (m²)

    • R is the universal gas constant (8.314 J/(mol·K))

    • T is the absolute temperature (K)

    • M is the molar mass of the deuterated carvone ( kg/mol )[9]

• Thermodynamic Analysis:

  • Plot ln(P) versus 1/T. According to the Clausius-Clapeyron equation, this should yield a straight line.

  • The enthalpy of vaporization (ΔH_vap) can be determined from the slope of this line (slope = -ΔH_vap / R).

Comparative Volatility Assessment

While vapor pressure provides an absolute measure of volatility, a direct comparison between the deuterated and non-deuterated forms of carvone can be efficiently achieved using techniques like Gas Chromatography (GC) and Thermogravimetric Analysis (TGA).

5.1. Gas Chromatography (GC)

GC separates compounds based on their volatility and interaction with a stationary phase.[11] A less volatile compound will have a longer retention time. By analyzing a mixture of deuterated and non-deuterated carvone, their relative volatility can be determined.

Experimental Workflow for GC-based Volatility Comparison:

Figure 2: Workflow for comparative volatility analysis using GC-MS.

Step-by-Step Protocol:

• Sample Preparation: Prepare a precise equimolar mixture of high-purity (R)-(-)-carvone and its deuterated analog. Dilute the mixture in a suitable volatile solvent like hexane.

• GC-MS Setup:

  • Use a high-resolution capillary column. A polar stationary phase (e.g., wax-type) may provide better separation of these structurally similar compounds.[12]

  • Couple the GC to a mass spectrometer to unambiguously identify the eluting peaks based on their different molecular weights.

• Analysis:

  • Inject a small volume of the sample mixture.

  • Run a temperature program that provides good separation of the two peaks.

  • Identify the peaks corresponding to the deuterated and non-deuterated carvone from their mass spectra.

• Interpretation:

  • Compare the retention times (t_R) of the two compounds.

  • The compound with the longer retention time has a lower volatility. Based on the VPIE theory, the deuterated carvone is expected to have a slightly longer retention time.

5.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[13] It provides an excellent profile of a substance's volatility and thermal stability.

Step-by-Step Protocol:

• Sample Preparation: Place a small, accurately weighed sample of the deuterated carvone in a TGA pan.

• TGA Setup:

  • Place the pan in the TGA furnace.

  • Purge with an inert gas (e.g., nitrogen) at a constant flow rate.[13]

• Analysis:

  • Heat the sample at a constant rate (e.g., 10 °C/min) over a temperature range that encompasses the entire evaporation of the sample (e.g., from room temperature to 250 °C).[13][14]

  • Record the mass loss as a function of temperature.

• Interpretation:

  • The resulting TGA curve shows the temperature at which mass loss begins (onset of evaporation) and the temperature at which the sample has completely evaporated.

  • By running identical experiments on both the deuterated and non-deuterated samples, their volatility profiles can be directly compared. The deuterated sample is expected to show an onset of evaporation at a slightly higher temperature.

Data Presentation and Expected Outcomes

All quantitative data should be summarized in clear, well-structured tables for easy comparison.

Table 1: Physicochemical Properties of (R)-(-)-Carvone and its Deuterated Analog

Property	(R)-(-)-Carvone	Deuterated (R)-(-)-Carvone (dₙ)
Molecular Formula	C₁₀H₁₄O	C₁₀H₍₁₄₋ₙ₎DₙO
Molar Mass ( g/mol )	150.22	150.22 + (n * 1.006)
Boiling Point (°C)	227-230	Expected to be slightly higher
Vapor Pressure @ 20°C (mmHg)	0.4[2]	Expected to be < 0.4
Expected GC Retention Time	t_R	> t_R
Expected TGA Onset (°C)	T_onset	> T_onset

Note: 'n' represents the number of deuterium atoms incorporated.

Table 2: Hypothetical Vapor Pressure Data from Knudsen Effusion

Temperature (K)	1/T (K⁻¹)	Vapor Pressure (Pa) - Carvone	Vapor Pressure (Pa) - dₙ-Carvone
323.15	0.00309	15.5	15.1
333.15	0.00300	30.2	29.5
343.15	0.00291	57.8	56.5
353.15	0.00283	108.1	105.7

Conclusion and Implications

This technical guide has outlined the theoretical basis and provided robust, field-proven experimental protocols for determining the vapor pressure and volatility of deuterated (R)-(-)-carvone. The expected outcome of these investigations is that the deuterated isotopologue will exhibit a slightly lower vapor pressure and, consequently, lower volatility than its natural counterpart, a direct manifestation of the Vapor Pressure Isotope Effect.

For researchers in drug development, a quantitative understanding of these properties is not merely academic. It directly informs critical decisions in:

• Formulation Development: Volatility affects the choice of excipients and the manufacturing process for both oral and inhaled drug products.

• Stability and Shelf-Life: Lower volatility can lead to improved stability by reducing evaporative loss from the final dosage form.

• Drug Delivery: In inhalation or transdermal delivery systems, vapor pressure is a key parameter governing the rate of drug release and absorption.

By following the self-validating protocols detailed in this guide, scientists can generate the high-quality, reliable data necessary to accelerate the development of safer and more effective deuterated therapeutics.

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• Miyakawa, H., et al. (2016). Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene. The Journal of Organic Chemistry. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5511728/]
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Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Terpenes in Complex Matrices Using (R)-(-)-Carvone-4,4,6,6-D4 by GC-MS

Abstract

This application note presents a robust and validated methodology for the accurate quantification of a wide range of terpenes in complex matrices, such as cannabis flower, essential oils, and food products. The protocol leverages the precision of Gas Chromatography-Mass Spectrometry (GC-MS) and the reliability of the stable isotope-labeled internal standard (SIL-IS), (R)-(-)-Carvone-4,4,6,6-D4. The use of a deuterated internal standard is the gold standard for quantitative analysis as it intimately mimics the analyte's behavior during sample preparation and analysis, correcting for variations in extraction efficiency, injection volume, and instrumental drift.[1][2] This guide provides a comprehensive framework, from sample preparation and calibration to data analysis, designed for researchers, scientists, and quality control professionals seeking a high-integrity, reproducible analytical workflow.

Principle of the Method: The Power of Isotope Dilution

Accurate quantification of volatile and semi-volatile compounds like terpenes is challenging due to potential losses at every stage of the analytical process. The principle of isotope dilution mass spectrometry (IDMS) is employed to overcome these challenges.[3]

A known concentration of a stable isotope-labeled version of an analyte, in this case, (R)-(-)-Carvone-4,4,6,6-D4, is added to every sample, calibrator, and quality control (QC) standard at the beginning of the workflow.[4] This "internal standard" (IS) has nearly identical chemical and physical properties to the native terpenes, ensuring it behaves similarly during extraction, chromatography, and ionization.[5] However, due to the incorporation of four deuterium atoms, it has a different mass-to-charge ratio (m/z) than its non-labeled counterpart, allowing the mass spectrometer to detect it independently from the target analytes.[3][6]

By calculating the ratio of the analyte's peak area to the internal standard's peak area, we can effectively normalize for any procedural variability. This ratio remains constant even if analyte is lost, as a proportional amount of the internal standard is also lost.[3] This ensures the highest degree of accuracy and precision in the final quantitative results.[2]

Materials and Reagents

• Solvents: HPLC-grade or equivalent Methanol, Ethanol, Ethyl Acetate, Hexane.

• Terpene Standards: Certified Reference Material (CRM) grade of target terpenes (e.g., α-Pinene, β-Myrcene, Limonene, Linalool, β-Caryophyllene, etc.).

• Internal Standard: (R)-(-)-Carvone-4,4,6,6-D4 (Isotopic Purity: ≥99 atom % D).[6]

• Reagents: Anhydrous Sodium Sulfate.

• Vials: 2 mL amber glass autosampler vials with PTFE-lined caps, 10 mL or 20 mL headspace vials.[7]

• Volumetric Flasks and Pipettes: Class A.

• Sample Matrix: Cannabis flower, essential oil, food product, etc. A blank matrix (a sample known to be free of terpenes) is required for preparing matrix-matched calibration standards.[8]

Instrumentation and Analytical Conditions

This method was developed on a standard single quadrupole GC-MS system. The parameters provided below are a starting point and may require optimization for different instruments.

Table 1: GC-MS Instrument Conditions

Parameter	Setting	Justification
GC System	Agilent Intuvo 9000 or equivalent	Provides robust and reproducible chromatographic performance.
Injector	Split/Splitless, 250 °C	High temperature ensures efficient volatilization of all terpenes.
Injection Mode	Split (e.g., 20:1) or Splitless	Split mode is suitable for higher concentration samples; splitless for trace analysis.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert gas providing good chromatographic efficiency.
Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms, HP-5ms)	A non-polar column provides excellent separation for a wide range of terpenes.
Oven Program	40 °C (hold 2 min), ramp to 240 °C @ 10 °C/min, hold 5 min	Optimized temperature ramp to separate volatile monoterpenes from less volatile sesquiterpenes.[8]
MS System	Agilent 5977C or equivalent	A single quadrupole MS provides sufficient sensitivity and selectivity for this application.
Ion Source	Electron Ionization (EI), 70 eV	Standard ionization energy for creating reproducible fragmentation patterns for library matching.
Source Temp.	230 °C	Standard temperature to prevent analyte degradation while ensuring efficient ionization.
Quadrupole Temp.	150 °C	Standard temperature for stable mass analysis.
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan	SIM mode provides maximum sensitivity for target analytes. Full Scan is useful for identifying unknown terpenes and confirming peak identity against a spectral library like NIST.[9]

Experimental Protocols

Preparation of Stock Solutions

Internal Standard (IS) Stock (1000 µg/mL):

• Accurately weigh 10 mg of (R)-(-)-Carvone-4,4,6,6-D4.

• Dissolve in a 10 mL Class A volumetric flask with methanol.

• Store at -20 °C in an amber vial.

Terpene Analyte Stock (1000 µg/mL):

• Prepare a mixed stock solution containing all target terpenes.

• Accurately weigh 10 mg of each individual terpene CRM.

• Dissolve together in a 10 mL Class A volumetric flask with methanol.

• Store at -20 °C in an amber vial.

Preparation of Calibration Curve and QC Standards

A calibration curve with a minimum of five concentration levels is recommended to establish linearity.[10]

Working Internal Standard (IS) Solution (10 µg/mL):

• Dilute the 1000 µg/mL IS Stock 1:100 with methanol (e.g., 100 µL into 9.9 mL).

Calibration Standards (e.g., 0.1 to 50 µg/mL):

• Perform serial dilutions of the Terpene Analyte Stock solution in methanol to prepare intermediate stock solutions.[9]

• For each calibration level, place 950 µL of methanol (or blank matrix extract) into an autosampler vial.

• Add 50 µL of the Working IS Solution (10 µg/mL) to each vial. This results in a constant IS concentration of 0.5 µg/mL in every standard.

• Add the appropriate volume of each terpene intermediate stock to create the desired final concentrations.

• Vortex to mix.

Table 2: Example Calibration Standard Dilution Scheme

Cal Level	Final Conc. (µg/mL)	Vol. of Terpene Stock (µL)	Vol. of Working IS (µL)	Final Volume (µL)
Cal 1	0.1	10 (of 10 µg/mL stock)	50	1000
Cal 2	0.5	50 (of 10 µg/mL stock)	50	1000
Cal 3	2.0	20 (of 100 µg/mL stock)	50	1000
Cal 4	10.0	100 (of 100 µg/mL stock)	50	1000
Cal 5	25.0	250 (of 100 µg/mL stock)	50	1000
Cal 6	50.0	50 (of 1000 µg/mL stock)	50	1000

Sample Preparation (Example: Cannabis Flower)

• Homogenization: Grind approximately 1 g of dried cannabis flower to a fine, consistent powder.

• Weighing: Accurately weigh 100 mg of the homogenized sample into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add 50 µL of the 10 µg/mL Working IS Solution directly onto the sample. This is a critical step to ensure the IS experiences the same extraction conditions as the analytes.

• Extraction: Add 5 mL of ethyl acetate to the tube.

• Vortex/Sonicate: Vortex vigorously for 1 minute, then sonicate for 15 minutes to ensure thorough extraction.

• Centrifugation: Centrifuge at 4000 rpm for 10 minutes to pellet the solid plant material.

• Filtration & Transfer: Transfer the supernatant to a clean tube. For GC analysis, it is good practice to pass the extract through a 0.22 µm PTFE syringe filter to remove any remaining particulates.

• Analysis: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

Figure 1. Workflow for terpene quantification using an internal standard.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for each target terpene and for the (R)-(-)-Carvone-4,4,6,6-D4 internal standard.

• Calibration Curve Construction: For each calibration standard, calculate the Response Ratio:

  • Response Ratio = (Peak Area of Analyte) / (Peak Area of Internal Standard)

• Plot the Response Ratio (y-axis) against the known concentration of the analyte (x-axis).

• Perform a linear regression analysis on the data points. The resulting calibration curve should have a coefficient of determination (r²) of ≥ 0.995.[8]

• Quantification of Unknowns: Calculate the Response Ratio for each analyte in the unknown samples. Use the equation of the line from the calibration curve (y = mx + b) to determine the concentration of the terpene in the sample extract.

  • Concentration (µg/mL) = (Response Ratio - b) / m

• Final Concentration in Sample: Account for the initial sample weight and extraction volume to report the final concentration in units such as µg/g or % w/w.

Method Validation and Trustworthiness

To ensure the reliability of this method, it must be validated according to established guidelines, such as those from the International Council for Harmonisation (ICH).[11][12] Key validation parameters include:

• Specificity: The ability to detect the analyte unequivocally in the presence of other components. This is confirmed by the unique retention time and mass spectrum of each terpene.

• Linearity and Range: Demonstrated by the r² value of the calibration curve over a specified concentration range.[10][13]

• Accuracy: Assessed by spike-recovery experiments, where a known amount of analyte is added to a blank matrix and quantified. Recoveries should typically be within 80-120%.[14]

• Precision: Measured as the relative standard deviation (%RSD) of replicate measurements. Intra-day (repeatability) and inter-day (intermediate precision) should be evaluated, with %RSD values typically below 15%.[14]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.[10]

By systematically evaluating these parameters, the method is proven to be a self-validating system, providing trustworthy and defensible data.

Conclusion

The use of (R)-(-)-Carvone-4,4,6,6-D4 as a stable isotope-labeled internal standard provides a superior analytical solution for the quantification of terpenes by GC-MS. This method effectively compensates for analytical variability, leading to highly accurate, precise, and reproducible results. The detailed protocol and validation framework presented in this application note offer a reliable system for routine testing in research, development, and quality control environments, ensuring confidence in the characterization of complex terpene profiles.

References

• Agilent. (n.d.). Fully Automated Sample Preparation for the Analysis of Terpenes in Cannabis Flower. Agilent. Retrieved from [Link]

• IROA Technologies. (2025, September 26). How Amino Acid Internal Standards Boost Mass Spec Accuracy. IROA Technologies. Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Simplified Cannabis Terpene Profiling by GCMS. Shimadzu. Retrieved from [Link]

• Restek. (2023, September 27). Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS. Restek. Retrieved from [Link]

• Kar, A. (2017, December 18). Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. Retrieved from [Link]

• Spectroscopy Online. (2026, March 11). Analysis of Terpenes in Cannabis Using Headspace Solid-Phase Microextraction and GC–MS. Spectroscopy Online. Retrieved from [Link]

• SCION Instruments. (2025, April 21). The Role of Internal Standards In Mass Spectrometry. SCION Instruments. Retrieved from [Link]

• National Library of Medicine. (2025, November 20). HS-FET-GC/MS-Method Development and Validation for Analysis of 45 Terpenes-Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. PubMed. Retrieved from [Link]

• Jordi Labs. (n.d.). ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. Retrieved from [Link]

• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. Retrieved from [Link]

• National Library of Medicine. (n.d.). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. PMC. Retrieved from [Link]

• LECO Corporation. (n.d.). Determining Terpene Profiles of Cannabis Strains Using GC and GCxGC with High Performance TOFMS. LECO. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Retrieved from [Link]

• International Council for Harmonisation. (2005, November). Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH. Retrieved from [Link]

• ACS Publications. (2019, August 1). Tandem Mass Spectrometric Quantification of 93 Terpenoids in Cannabis Using Static Headspace Injections. Analytical Chemistry. Retrieved from [Link]

• American Journal of Biopharmacy and Pharmaceutical Sciences. (2025, September 23). A holistic perspective on analytical method validation under International Council for Harmonisation Q2(R1). American Journal of Biopharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Chromatography Online. (2025, April 14). Profiling Terpenoids in Cannabis with GC×GC-MS. Chromatography Online. Retrieved from [Link]

• CDN Isotopes. (n.d.). (R)-(-)-Carvone-4,4,6,6-d4. CDN Isotopes. Retrieved from [Link]

• ResearchGate. (2020, September 15). (PDF) Quantification of Seven Terpenes in Human Serum by Headspace Solid Phase Microextraction - Gas Chromatography - Tandem Mass Spectrometry. ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for the Quantitative Analysis of (R)-(-)-Carvone using (R)-(-)-Carvone-4,4,6,6-D4 as an Internal Standard

Introduction: The Importance of Chiral Analysis and Isotopic Dilution

(R)-(-)-Carvone is a naturally occurring monoterpene responsible for the characteristic spearmint scent and is widely used in the food, fragrance, and pharmaceutical industries.[1][2] Its enantiomer, (S)-(+)-carvone, imparts a caraway aroma, highlighting the significance of chiral differentiation in many applications.[3] Accurate quantification of (R)-(-)-Carvone is crucial for quality control, pharmacokinetic studies, and environmental monitoring.[4][5][6]

This technical guide provides detailed sample preparation protocols for the quantitative analysis of (R)-(-)-Carvone in various matrices using its stable isotope-labeled counterpart, (R)-(-)-Carvone-4,4,6,6-D4, as an internal standard. The use of a deuterated internal standard is considered the gold standard in quantitative mass spectrometry, as it accurately corrects for variations in sample preparation and instrumental analysis, a technique known as isotope dilution mass spectrometry.[7][8][9] This approach is essential for mitigating matrix effects, which can suppress or enhance the analyte signal in complex samples, thereby ensuring the accuracy and reliability of the results.[4][10][11]

These protocols are designed for researchers, scientists, and drug development professionals who require robust and validated methods for the precise quantification of (R)-(-)-Carvone.

Principle of Isotope Dilution using (R)-(-)-Carvone-4,4,6,6-D4

(R)-(-)-Carvone-4,4,6,6-D4 is chemically identical to (R)-(-)-Carvone, with the exception of four deuterium atoms replacing hydrogen atoms at the 4 and 6 positions. This mass difference allows for their differentiation by a mass spectrometer, while their similar physicochemical properties ensure they behave almost identically during sample extraction, chromatography, and ionization.[8]

By adding a known amount of (R)-(-)-Carvone-4,4,6,6-D4 to the sample at the beginning of the workflow, any loss of the target analyte during sample processing is mirrored by a proportional loss of the internal standard. The ratio of the analyte's signal to the internal standard's signal is then used for quantification, providing a highly accurate and precise measurement that is independent of sample recovery.[9]

Experimental Workflows

The general workflow for the quantitative analysis of (R)-(-)-Carvone using (R)-(-)-Carvone-4,4,6,6-D4 involves sample preparation, chromatographic separation, and mass spectrometric detection. The choice of sample preparation technique is critical and depends on the complexity of the sample matrix.

Caption: General workflow for the quantitative analysis of (R)-(-)-Carvone.

Preparation of Standards and Quality Control Samples

The accuracy of the quantification relies on the precise preparation of calibration standards and quality control (QC) samples.

Table 1: Preparation of Stock and Working Solutions

Solution	Analyte/Internal Standard	Solvent	Concentration	Storage
Stock Solution (SS)	(R)-(-)-Carvone	Methanol	1 mg/mL	-20°C
Internal Standard Stock Solution (IS-SS)	(R)-(-)-Carvone-4,4,6,6-D4	Methanol	1 mg/mL	-20°C
Working Standard Solution (WS)	From SS	Methanol/Water (50:50, v/v)	10 µg/mL	4°C
Internal Standard Working Solution (IS-WS)	From IS-SS	Methanol/Water (50:50, v/v)	1 µg/mL	4°C

Calibration Curve and Quality Control Samples

Calibration standards are prepared by spiking known amounts of the working standard solution into a blank matrix (a sample of the same type as the study samples but without the analyte). Quality control samples are prepared in the same manner at low, medium, and high concentrations to assess the accuracy and precision of the method.[7][12]

Table 2: Example Calibration Curve and QC Sample Concentrations for Plasma Analysis

Sample Type	Concentration of (R)-(-)-Carvone (ng/mL)
Calibration Standard 1	1
Calibration Standard 2	5
Calibration Standard 3	10
Calibration Standard 4	50
Calibration Standard 5	100
Calibration Standard 6	500
Calibration Standard 7	1000
Low QC (LQC)	3
Medium QC (MQC)	75
High QC (HQC)	750

Protocol 1: Analysis of (R)-(-)-Carvone in Biological Fluids (Plasma/Urine)

This protocol is suitable for pharmacokinetic and metabolism studies. A protein precipitation step is included to remove larger molecules that can interfere with the analysis.

Caption: Workflow for biofluid sample preparation.

Step-by-Step Methodology:

• Sample Aliquoting: Pipette 100 µL of the biological sample (plasma or urine) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the (R)-(-)-Carvone-4,4,6,6-D4 internal standard working solution (IS-WS) to each sample, calibration standard, and QC sample.

• Vortexing: Briefly vortex the samples for 10 seconds to ensure homogeneity.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to precipitate proteins. The use of a solvent like acetonitrile is effective in denaturing and removing the majority of proteins from the sample.[7]

• Mixing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C. This step concentrates the analyte and internal standard.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS analysis or a suitable solvent for GC-MS analysis (e.g., ethyl acetate).

• Analysis: The sample is now ready for injection into the analytical instrument.

Protocol 2: Analysis of (R)-(-)-Carvone in Food and Beverage Matrices

This protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method, which is effective for extracting a wide range of compounds from complex food matrices.[4]

Step-by-Step Methodology:

• Sample Homogenization: Homogenize 5 g of the solid or liquid food sample. For solid samples, add 10 mL of water before homogenization.

• Internal Standard Spiking: Add 50 µL of the IS-WS to the homogenized sample.

• Extraction: Add 10 mL of acetonitrile and the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Shaking and Centrifugation: Shake vigorously for 1 minute and then centrifuge at 5,000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing cleanup sorbents (e.g., PSA to remove organic acids and C18 to remove lipids).[4]

• Vortexing and Centrifugation: Vortex for 30 seconds and centrifuge at 12,000 x g for 5 minutes.

• Final Preparation: Take an aliquot of the cleaned extract, evaporate to dryness if necessary, and reconstitute in a suitable solvent for analysis.

Protocol 3: Analysis of (R)-(-)-Carvone in Environmental Samples (Water/Soil)

This protocol employs Solid-Phase Extraction (SPE) for the selective extraction and concentration of (R)-(-)-Carvone from environmental matrices.

Step-by-Step Methodology for Water Samples:

• Sample Preparation: Filter the water sample (e.g., 100 mL) to remove particulate matter.

• Internal Standard Spiking: Add 100 µL of the IS-WS to the water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the water sample onto the SPE cartridge at a slow flow rate.

• Washing: Wash the cartridge with water to remove interfering substances.

• Elution: Elute the (R)-(-)-Carvone and the internal standard with a suitable organic solvent (e.g., ethyl acetate or acetonitrile).

• Concentration and Reconstitution: Evaporate the eluate to dryness and reconstitute in a known volume of solvent for analysis.

Step-by-Step Methodology for Soil Samples:

• Extraction: Extract a known weight of the soil sample (e.g., 10 g) with an organic solvent (e.g., acetonitrile or a mixture of acetone and hexane) after spiking with the IS-WS.

• Centrifugation/Filtration: Separate the solvent extract from the soil matrix by centrifugation or filtration.

• Cleanup: The extract may require a cleanup step using SPE, similar to the water sample protocol, to remove matrix interferences.[6]

• Concentration and Reconstitution: Concentrate the cleaned extract and reconstitute it in a suitable solvent for analysis.

Analytical Conditions

The following are suggested starting conditions for GC-MS and LC-MS/MS analysis. Method development and validation are required for specific applications.[12]

Table 3: Recommended GC-MS Conditions

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless (or split, depending on concentration)
Oven Program	60°C (hold 2 min), ramp to 240°C at 10°C/min, hold 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions	(R)-(-)-Carvone: m/z 150, 108, 82; (R)-(-)-Carvone-4,4,6,6-D4: m/z 154, 112, 86

Table 4: Recommended LC-MS/MS Conditions

Parameter	Setting
Liquid Chromatograph
Column	C18 reverse-phase, 2.1 x 50 mm, 1.8 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	30% B to 95% B over 5 minutes, hold 2 minutes, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	(R)-(-)-Carvone: e.g., 151.1 -> 109.1; (R)-(-)-Carvone-4,4,6,6-D4: e.g., 155.1 -> 113.1

Method Validation

All analytical methods based on these protocols should be fully validated according to regulatory guidelines such as those from the FDA or ICH to ensure their suitability for the intended application.[7][12] Key validation parameters include:

• Selectivity and Specificity: The ability to differentiate and quantify the analyte in the presence of other components in the sample.[7]

• Accuracy and Precision: The closeness of the measured value to the true value and the degree of agreement among a series of measurements, respectively.[7]

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Lower Limit of Quantification (LLOQ): The lowest concentration of an analyte that can be measured with acceptable accuracy and precision.[7]

• Matrix Effect: The alteration of analyte response due to the presence of interfering components in the biological matrix.[4][10]

• Stability: The chemical stability of the analyte in the matrix under specific storage and processing conditions.[7]

Conclusion

The protocols outlined in this application note provide a robust framework for the accurate and precise quantification of (R)-(-)-Carvone in a variety of matrices. The use of (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard is a critical component of these methods, ensuring high-quality data by effectively compensating for sample preparation variability and matrix effects. These methodologies, when properly validated, are suitable for a wide range of applications in research, quality control, and regulatory submissions.

References

• Carvone. (n.d.). Wikipedia. Retrieved from [Link]

• Thorough analysis of Iranian spearmint essential oil: combination of chemometrics and gas chromatography-mass spectrometry. (2013). Analytical Methods, 5(15), 3735-3742. [Link]

• Engel, W. (2001). In vivo studies on the metabolism of the monoterpenes S-(+)- and R-(-)-carvone in humans using the metabolism of ingestion-correlated amounts (MICA) approach. Journal of Agricultural and Food Chemistry, 49(8), 4069–4075. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). LinkedIn. Retrieved from [Link]

• Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. (n.d.). Shimadzu. Retrieved from [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry. (2020). Molecules, 25(13), 3047. [Link]

• Carvone, (+-)-. (n.d.). PubChem. Retrieved from [Link]

• Analysis of Monoterpenes and Monoterpenoids. (n.d.). ResearchGate. Retrieved from [Link]

• Quantification of carvone, cineole, perillaldehyde, perillyl alcohol and sobrerol by isocratic high-performance liquid chromatography. (1995). Journal of Chromatography B: Biomedical Sciences and Applications, 668(2), 299-305. [Link]

• Deuterated Internal Standard: Significance and symbolism. (2025, August 18). Synonyms.com. Retrieved from [Link]

• Separation of R-(-)-Carvone on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• R-(-)-Carvone. (2018, May 16). SIELC Technologies. Retrieved from [Link]

• Chemical Profiling of Monoterpenes and Genome-Wide Discovery of Monoterpene Synthases in Artemisia annua. (2025, September 8). International Journal of Molecular Sciences, 26(18), 9834. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass. Retrieved from [Link]

• Comparison of an Offline SPE–GC–MS and Online HS–SPME–GC–MS Method for the Analysis of Volatile Terpenoids in Wine. (2020). Molecules, 25(3), 694. [Link]

• Degradation and Pathways of Carvone in Soil and Water. (2022). International Journal of Environmental Research and Public Health, 19(7), 4337. [Link]

• Microscale extraction method for HPLC carotenoid analysis in vegetable matrices. (2014). Food Science and Technology, 34(1), 1-6. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2026, January 28). Lab Manager. Retrieved from [Link]

• GCMS analysis of carvone. (n.d.). ResearchGate. Retrieved from [Link]

• GC Chromatogram of carvone isolated from Mentha spicata. (n.d.). ResearchGate. Retrieved from [Link]

• Carvone. (n.d.). NIST WebBook. Retrieved from [Link]

• Revised FDA Guidance on the validation of analytical methods. (2018, July 18). gmp-compliance.org. Retrieved from [Link]

• Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms. (2018). Iranian Journal of Pharmaceutical Research, 17(1), 24-36. [Link]

• Determination of terpenoids in Baijiu using solid-phase extraction combined with headspace solid-phase microextraction. (2022). Journal of Food Science, 87(11), 5035-5045. [Link]

• Carvone as a versatile chiral building block for total syntheses of heterocyclic sesquiterpenoids. (2013). Natural Product Communications, 8(7), 935-948. [Link]

• Chiral molecules reveal their handedness. (2013, December 11). Max Planck Institute for the Structure and Dynamics of Matter. Retrieved from [Link]

• Planar chiral arene ruthenium complexes derived from R-carvone. (2016). Dalton Transactions, 45(33), 13034-13041. [Link]

• Carvone. (n.d.). NIST WebBook. Retrieved from [Link]

• 5.13: Chirality in Nature and Chiral Environments. (2023, January 14). Chemistry LibreTexts. Retrieved from [Link]

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• Chemical profile for R-(-)-Carvone. (n.d.). Royal Society of Chemistry: Education. Retrieved from [Link]

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Application Notes and Protocols for Isotopic Labeling Experiments with (R)-(-)-Carvone-4,4,6,6-D4

Introduction: The Role of Isotopic Labeling in Modern Drug Development

In the landscape of contemporary pharmaceutical research, the pursuit of safer and more efficacious therapeutics is paramount. A deep understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties is fundamental to this endeavor. Isotopic labeling, particularly with stable isotopes like deuterium (²H), has emerged as a powerful technique to elucidate these critical pharmacokinetic parameters.[1][2] The substitution of hydrogen with deuterium can subtly alter the physicochemical properties of a molecule, most notably by strengthening the carbon-deuterium bond compared to the carbon-hydrogen bond. This "kinetic isotope effect" can significantly impact the rate of metabolic processes, providing a unique tool to probe drug metabolism pathways.[3][4]

(R)-(-)-Carvone, a naturally occurring monoterpene found in spearmint oil, possesses a range of biological activities and serves as a valuable chiral starting material in organic synthesis.[5][6] Its deuterated analog, (R)-(-)-Carvone-4,4,6,6-D4, in which four hydrogen atoms on the cyclohexene ring are replaced with deuterium, provides an invaluable tool for researchers. This guide presents a series of detailed application notes and protocols for conducting isotopic labeling experiments with (R)-(-)-Carvone-4,4,6,6-D4, designed for researchers, scientists, and drug development professionals.

I. Understanding the Metabolism of (R)-(-)-Carvone

Before delving into experimental protocols, it is crucial to understand the known metabolic pathways of carvone. In humans, both enantiomers of carvone are primarily metabolized to dihydrocarvonic acid, carvonic acid, and uroterpenolone.[7][8] Minor metabolites, such as carveol and dihydrocarveol, are formed through reduction reactions.[3] The metabolism is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[7] Knowledge of these pathways is essential for designing experiments to track the fate of the deuterated label and to identify metabolites accurately.

The biosynthesis of carvone proceeds via the oxidation of limonene, a process catalyzed by cytochrome P450 limonene-6-hydroxylase and carveol dehydrogenase.[9][10] While not the focus of this guide, this biosynthetic context is valuable for understanding the broader role of CYP enzymes in terpene metabolism.

II. Applications of (R)-(-)-Carvone-4,4,6,6-D4 in Research

The strategic placement of deuterium atoms at the 4 and 6 positions of the carvone ring system makes (R)-(-)-Carvone-4,4,6,6-D4 a versatile tool for several key applications in drug development and metabolic research:

• Internal Standard for Quantitative Bioanalysis: Due to its near-identical chemical and physical properties to the unlabeled analyte, (R)-(-)-Carvone-4,4,6,6-D4 is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) based quantification of (R)-(-)-Carvone in biological matrices.[11][12] The mass difference allows for its distinct detection, enabling correction for variations in sample preparation and instrument response.[5]

• Metabolite Identification and Pathway Elucidation: By tracking the mass shift of metabolites derived from the deuterated parent compound, researchers can confidently identify novel metabolites and elucidate the metabolic pathways of (R)-(-)-Carvone.[1] The deuterium label serves as a clear marker, distinguishing drug-related compounds from endogenous molecules.

• Pharmacokinetic (PK) Studies: Co-administration of a therapeutic candidate with its deuterated analog allows for the precise determination of absolute bioavailability and the characterization of drug distribution and elimination kinetics.[2][13]

• Investigating the Kinetic Isotope Effect (KIE): The C-D bonds at the 4 and 6 positions are stronger than the corresponding C-H bonds. If the cleavage of these bonds is a rate-determining step in a metabolic pathway, a slower rate of metabolism will be observed for the deuterated compound.[3] Studying this KIE can provide insights into the mechanism of enzymatic reactions.

III. Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key experiments utilizing (R)-(-)-Carvone-4,4,6,6-D4.

Protocol 1: In Vitro Metabolic Stability Assay in Human Liver Microsomes

This protocol is designed to determine the rate at which (R)-(-)-Carvone is metabolized by human liver microsomal enzymes. (R)-(-)-Carvone-4,4,6,6-D4 is used as an internal standard for accurate quantification.

Materials:

• (R)-(-)-Carvone

• (R)-(-)-Carvone-4,4,6,6-D4 (Internal Standard)

• Pooled Human Liver Microsomes (HLM)

• 100 mM Potassium Phosphate Buffer (pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN), ice-cold

• Methanol (MeOH)

• Water (LC-MS grade)

• 96-well incubation plate

• Centrifuge capable of handling 96-well plates

Procedure:

• Preparation of Reagents:

  • Prepare a 1 M stock solution of (R)-(-)-Carvone in Methanol.

  • Prepare a 1 M stock solution of (R)-(-)-Carvone-4,4,6,6-D4 in Methanol.

  • Prepare working solutions of (R)-(-)-Carvone by diluting the stock solution with 50% Methanol/Water to achieve a concentration of 100 µM.

  • Prepare an internal standard working solution of (R)-(-)-Carvone-4,4,6,6-D4 at 10 µM in 50% Methanol/Water.

  • Thaw the human liver microsomes on ice. Dilute with 100 mM potassium phosphate buffer to a final protein concentration of 1 mg/mL.[14]

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add 188 µL of the diluted human liver microsome suspension to each well.

  • Add 2 µL of the 100 µM (R)-(-)-Carvone working solution to each well to achieve a final substrate concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding 10 µL of the NADPH regenerating system to each well.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction in duplicate wells by adding 200 µL of ice-cold acetonitrile containing the internal standard ((R)-(-)-Carvone-4,4,6,6-D4) at a final concentration of 100 nM. The 0-minute time point is prepared by adding the stop solution before the NADPH regenerating system.

• Sample Processing:

  • Seal the plate and vortex for 2 minutes to precipitate the proteins.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C.

  • Transfer the supernatant to a clean 96-well plate for LC-MS/MS analysis.

Data Analysis:

The concentration of (R)-(-)-Carvone remaining at each time point is determined by LC-MS/MS analysis. The half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) can then be calculated.[7]

Protocol 2: Quantitative Analysis of (R)-(-)-Carvone in Rat Plasma using LC-MS/MS

This protocol describes a validated method for the quantification of (R)-(-)-Carvone in rat plasma, for example, following oral administration, using (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard.

Materials:

• Rat plasma (collected with an appropriate anticoagulant)

• (R)-(-)-Carvone (for calibration standards and quality controls)

• (R)-(-)-Carvone-4,4,6,6-D4 (Internal Standard)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic Acid

• Water (LC-MS grade)

• Protein precipitation plate (96-well)

• Collection plate (96-well)

Procedure:

• Preparation of Standards and Samples:

  • Prepare calibration standards of (R)-(-)-Carvone in blank rat plasma over a suitable concentration range (e.g., 1-1000 ng/mL).

  • Prepare quality control (QC) samples at low, medium, and high concentrations in blank rat plasma.

  • Prepare a working solution of the internal standard, (R)-(-)-Carvone-4,4,6,6-D4, at 100 ng/mL in acetonitrile.

• Sample Extraction (Protein Precipitation):

  • To 50 µL of plasma sample, calibration standard, or QC sample in a 96-well plate, add 150 µL of the internal standard working solution (in acetonitrile).

  • Seal the plate and vortex for 5 minutes to precipitate the proteins.

  • Centrifuge the plate at 4000 rpm for 15 minutes.

  • Transfer the supernatant to a clean 96-well plate.

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Vortex for 2 minutes and inject onto the LC-MS/MS system.

LC-MS/MS Conditions (Example):

• LC System: A suitable UHPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate carvone from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions (example):

  • (R)-(-)-Carvone: Q1/Q3 (e.g., 151.1 -> 109.1)

  • (R)-(-)-Carvone-4,4,6,6-D4: Q1/Q3 (e.g., 155.1 -> 113.1)

Data Analysis:

A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentrations of (R)-(-)-Carvone in the unknown samples are then determined from this curve. The method should be validated according to FDA guidelines.[11]

Protocol 3: Metabolite Identification in Urine using High-Resolution Mass Spectrometry

This protocol outlines a workflow for identifying metabolites of (R)-(-)-Carvone in urine samples following administration of a mixture of labeled and unlabeled compound.

Materials:

• Urine samples from subjects administered a mixture of (R)-(-)-Carvone and (R)-(-)-Carvone-4,4,6,6-D4.

• β-glucuronidase/arylsulfatase

• Ammonium acetate buffer (pH 5.0)

• Acetonitrile (ACN)

• Methanol (MeOH)

• Formic Acid

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange)

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap)

Procedure:

• Enzymatic Hydrolysis:

  • To 1 mL of urine, add 200 µL of ammonium acetate buffer and 20 µL of β-glucuronidase/arylsulfatase solution.

  • Incubate at 37°C for 2 hours to cleave glucuronide and sulfate conjugates.[15]

• Sample Cleanup (Solid-Phase Extraction):

  • Condition the SPE cartridge with methanol followed by water.

  • Load the hydrolyzed urine sample onto the cartridge.

  • Wash the cartridge with water to remove salts and polar impurities.

  • Elute the analytes with methanol containing 5% ammonium hydroxide.

  • Evaporate the eluate to dryness and reconstitute in mobile phase for LC-MS analysis.

High-Resolution LC-MS Analysis:

• Analyze the samples using a high-resolution mass spectrometer capable of accurate mass measurements.

• Acquire data in full scan mode and data-dependent MS/MS mode.

Data Analysis for Metabolite Identification:

• Process the data using metabolite identification software.

• Look for ion pairs with a mass difference of 4.025 Da (the mass difference between the D4-labeled and unlabeled parent compound).

• The presence of these doublets in the mass spectrum is a strong indication of a carvone-related metabolite.

• Fragment the parent ions of these doublets to obtain MS/MS spectra. The fragmentation pattern of the labeled and unlabeled metabolite should be similar, with a corresponding mass shift in the fragments containing the deuterium label. This confirms the structure of the metabolite.

IV. Data Presentation and Visualization

Quantitative Data Summary

Table 1: Example Metabolic Stability Data for (R)-(-)-Carvone in Human Liver Microsomes

Time (min)	Mean % (R)-(-)-Carvone Remaining	Standard Deviation
0	100	0
5	85.2	3.1
15	62.5	4.5
30	38.9	2.8
45	21.7	3.3
60	10.4	1.9

Table 2: Example Pharmacokinetic Parameters of (R)-(-)-Carvone in Rats following a 10 mg/kg Oral Dose

Parameter	Value	Units
Cₘₐₓ	450.7	ng/mL
Tₘₐₓ	0.5	h
AUC₀₋ₜ	1234.5	ng*h/mL
t₁/₂	2.3	h

Experimental Workflows and Logical Relationships

Caption: Workflow for in vitro and in vivo studies of (R)-(-)-Carvone.

Caption: Workflow for metabolite identification using isotopic labeling.

V. Conclusion

(R)-(-)-Carvone-4,4,6,6-D4 is a powerful and versatile tool for researchers in drug development and metabolism. Its use as an internal standard ensures the accuracy and reliability of quantitative bioanalytical methods. Furthermore, its application in metabolite identification and pharmacokinetic studies provides invaluable insights into the ADME properties of (R)-(-)-Carvone and related compounds. The protocols and application notes provided in this guide offer a comprehensive framework for designing and executing robust isotopic labeling experiments, ultimately contributing to the development of safer and more effective medicines.

VI. References

• Carvone - Wikipedia. (n.d.). Wikipedia. [Link]

• Bouwmeester, H. J., Gershenzon, J., Konings, M. C., & Croteau, R. (1998). Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway. Plant Physiology, 117(3), 901–912. [Link]

• Yoshida, T., et al. (2021). Biosynthesis pathway of carvone from limonene in Mentha sp. ResearchGate. [Link]

• de Carvalho, C. C. C. R., & da Fonseca, M. M. R. (2003). Biosynthesis pathway of (−)-carvone from the primary precursor (−)-limonene. ResearchGate. [Link]

• Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. (n.d.). Agilent. [Link]

• Urine Analysis: The Good, the Bad, and the Ugly. (2016). LCGC International. [Link]

• Baba, S. (1987). Stable Isotope Methodology in Bioavailability/Pharmacokinetic Research. Journal of Health Science, 33(1), 1-10. [Link]

• Strategy for Successful Urine Sample Preparation for LC-MS/MS Device at Drug Verification Laboratory. (2022). DergiPark. [Link]

• In Vitro Drug Metabolism Studies Using Human Liver Microsomes. (2022). IntechOpen. [Link]

• Metabolic stability assay in human, rat, dog or mouse hepatocytes. (2025). protocols.io. [Link]

• de Graaf, R. A., et al. (2020). Characterization of kinetic isotope effects and label loss in deuterium-based isotopic labeling studies. Scientific Reports, 10(1), 1-13. [Link]

• van der Nagel, B. C. H., et al. (2018). Applications of stable isotopes in clinical pharmacology. British Journal of Clinical Pharmacology, 84(3), 435-446. [Link]

• Marques, C., et al. (2021). Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry. STAR Protocols, 2(4), 100889. [Link]

• Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. (2024). Metabolic Solutions. [Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025). ResolveMass Laboratories Inc. [Link]

• Agilent GC-MS: Two Methods One Instrument. (n.d.). Agilent. [Link]

• Engelberth, M. J., & Zager, J. J. (2017). Simplified Cannabis Terpene Profiling by GCMS. Shimadzu. [Link]

• Giese, N., et al. (2020). A Validated GC-MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil. Molecules, 25(18), 4249. [Link]

• Analysis of Terpenes in Cannabis Flower via LI-Syringe-GC-MS. (2023). Restek. [Link]

• A Rough Guide to Metabolite Identification Using High Resolution Liquid Chromatography Mass Spectrometry in Metabolomic Profiling in Metazoans. (2013). Metabolites, 3(1), 21-46. [Link]

• Automated, Kit-Based Sample Preparation Strategy for LC-MS Quantification of Cetuximab in Rat Plasma. (n.d.). Waters. [Link]

• Fully Automated Sample Preparation for the Analysis of Terpenes in Cannabis Flower. (2023). Agilent. [Link]

• The Use of Liver Microsome In-Vitro Methods to Study Toxicant Metabolism and Predict Species Efficacy. (2010). DigitalCommons@UNL. [Link]

• New plasma protocol for LC-MS/MS. (2022). Coon Research Group - Coon Lab. [Link]

• Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. (2012). Journal of Visualized Experiments, (69), e4343. [Link]

• The Value of Deuterated Internal Standards. (2017). KCAS Bio. [Link]

• Isotopic labeling-assisted metabolomics using LC–MS. (2014). Analytical and Bioanalytical Chemistry, 406(29), 7549-7557. [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Bioanalysis, 1(1), 145-150. [Link]

• Li, L., & Li, R. (2016). Chemical Isotope Labeling LC-MS for High Coverage and Quantitative Profiling of the Hydroxyl Submetabolome in Metabolomics. Analytical Chemistry, 88(21), 10515-10523. [Link]

• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. (n.d.). The Blog - Tecan. [Link]

• The kinetic isotope effect in the search for deuterated drugs. (2012). Expert Opinion on Drug Discovery, 7(8), 683-694. [Link]

• LC−MS/MS Approach for Quantification of Therapeutic Proteins in Plasma Using a Protein Internal Standard and 2D-Solid-Phase Extraction Cleanup. (2007). Analytical Chemistry, 79(24), 9343-9352. [Link]

• CYP450 inhibition assay (fluorogenic). (n.d.). Bienta. [Link]

• Cytochrome P450 Inhibition Assays Using Traditional and Fluorescent Substrates. (n.d.). ResearchGate. [Link]

• Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis. (2023). Bioanalysis Zone. [Link]

• High-resolution mass spec for metabolomic analysis. (n.d.). Agilent. [Link]

• Assays for CYP450 Inhibition, Induction, and Phenotyping. (n.d.). Charles River Laboratories. [Link]

• CYP450 Time-Dependent Inhibition (TDI) Assay. (n.d.). Creative Bioarray. [Link]

• Enzyme Inhibition: Impact and Analysis in Drug Development. (n.d.). Labcorp. [Link]

• Deuterium Kinetic Isotope Effects as Mechanistic Probes for Synthetically Useful Cyclic Hydroge. (2018). eScholarship. [Link]

• The kinetic isotope effect in the search for deuterated drugs. (2012). Expert Opinion on Drug Discovery, 7(8), 683-694. [Link]

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Application Note: (R)-(-)-Carvone-4,4,6,6-D4 for Advanced Metabolic Profiling and Accurate Quantification of Essential Oils

An Application Guide for Researchers

Abstract

The chemical complexity of essential oils presents significant analytical challenges, particularly for accurate quantification and the elucidation of metabolic pathways. Stable isotope-labeled internal standards are recognized as the gold standard in mass spectrometry for overcoming analytical variability.[1] This document provides a comprehensive technical guide on the application of (R)-(-)-Carvone-4,4,6,6-D4, a deuterated analog of the naturally occurring monoterpene, for high-precision quantification and metabolic flux analysis in essential oil research. We present detailed, field-tested protocols for Gas Chromatography-Mass Spectrometry (GC-MS) analysis, explain the rationale behind the use of this specific internal standard, and illustrate its utility in tracing the biotransformation of carvone in biological systems.

Introduction: The Analytical Challenge of Essential Oils

Essential oils are complex mixtures of volatile organic compounds, primarily terpenes and terpenoids, which define their aromatic and therapeutic properties.[2] The precise chemical composition can vary significantly based on plant species, geographical origin, and extraction method.[3] Therefore, robust analytical methods are imperative for quality control, authenticity testing, and scientific research.[4][5]

Gas Chromatography-Mass Spectrometry (GC-MS) is the cornerstone technique for essential oil analysis, offering unparalleled separation and identification capabilities.[4][6] However, achieving accurate and reproducible quantification is fraught with challenges, including variations in injection volume, instrument sensitivity drift, and matrix effects, where co-eluting compounds interfere with the analyte's ionization.[1][7] The use of an internal standard (IS) is a mandatory practice to correct for these sources of error and ensure data integrity.[7][8]

The Gold Standard: Why Use a Deuterated Internal Standard?

An ideal internal standard should behave identically to the analyte during sample preparation and analysis but be distinguishable by the detector.[1] Stable Isotope-Labeled (SIL) compounds, particularly deuterated analogs, are the superior choice for mass spectrometry-based quantification.[1][9]

(R)-(-)-Carvone-4,4,6,6-D4 is chemically identical to its non-labeled counterpart, (R)-(-)-Carvone (found abundantly in spearmint oil[10][11]), ensuring they co-elute chromatographically and experience the same extraction recovery and ionization efficiency (or suppression/enhancement). However, its increased mass (M+4) allows the mass spectrometer to detect it as a distinct chemical entity. By calculating the peak area ratio of the native analyte to the deuterated standard, variations introduced during the analytical workflow are effectively normalized.[12] The deuterium labels on the 4 and 6 positions of the cyclohexenone ring are on saturated carbons and are not adjacent to the ketone, making them highly resistant to H/D exchange, which can sometimes be a challenge with deuterium labels in less stable positions.[13][14]

Property	(R)-(-)-Carvone	(R)-(-)-Carvone-4,4,6,6-D4
Molecular Formula	C₁₀H₁₄O	C₁₀H₁₀D₄O
Monoisotopic Mass	150.1045 g/mol	154.1296 g/mol
Natural Abundance	Spearmint oil (50-80%)[10]	Synthetic
GC Retention Time	Nearly Identical to D4 analog	Nearly Identical to native

Application I: High-Precision Quantification of (R)-(-)-Carvone

This protocol provides a validated method for quantifying (R)-(-)-Carvone in essential oil samples, such as that from spearmint (Mentha spicata).

Experimental Workflow for Quantification

Caption: Workflow for GC-MS quantification of carvone using a deuterated internal standard.

Protocol 1: Quantitative GC-MS Analysis

1. Materials and Reagents

• (R)-(-)-Carvone (≥98% purity)

• (R)-(-)-Carvone-4,4,6,6-D4 (IS)

• Hexane or Ethyl Acetate (GC grade)[6][15]

• Essential oil sample (e.g., Spearmint oil)

• Volumetric flasks (1 mL, 10 mL), Micropipettes

• GC vials with inserts

2. Preparation of Stock Solutions

• Analyte Stock (1 mg/mL): Accurately weigh 10 mg of (R)-(-)-Carvone into a 10 mL volumetric flask and dilute to the mark with hexane.

• Internal Standard Stock (1 mg/mL): Accurately weigh 10 mg of (R)-(-)-Carvone-4,4,6,6-D4 into a 10 mL volumetric flask and dilute to the mark with hexane.

3. Preparation of Calibration Standards

• Prepare a series of at least five calibration standards by adding a fixed amount of the IS stock (e.g., 50 µL for a final concentration of 50 µg/mL) and varying amounts of the analyte stock to 1 mL volumetric flasks.[7] Dilute to the mark with hexane.

• Example concentration range: 1, 5, 10, 50, 100 µg/mL of (R)-(-)-Carvone.

4. Sample Preparation

• Accurately weigh ~20 mg of the essential oil sample into a 10 mL volumetric flask.[7]

• Add a known volume of the IS stock solution (e.g., 500 µL of 1 mg/mL stock to achieve a final concentration of 50 µg/mL).

• Dilute to the mark with hexane and vortex thoroughly.

• Transfer an aliquot to a GC vial for analysis.

5. GC-MS Instrumentation and Parameters

• The following parameters serve as a starting point and should be optimized for the specific instrument.[16][17]

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977C MSD or equivalent
Column	HP-5MS (30 m x 0.25 mm x 0.25 µm) or equivalent[16][17]
Carrier Gas	Helium or Hydrogen[18] at a constant flow of 1.0-1.5 mL/min[16]
Inlet Temp.	250°C[16]
Injection Vol.	1 µL
Split Ratio	20:1 to 50:1 (adjust based on concentration)[19]
Oven Program	Initial 60°C for 2 min, ramp at 3°C/min to 240°C, hold for 5 min[7][17]
MS Source Temp.	230°C[16]
MS Quad Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM) for highest sensitivity
Quantifier Ion (Carvone)	m/z 150
Quantifier Ion (Carvone-D4)	m/z 154
Qualifier Ions	m/z 82, 108 (Carvone); m/z 84, 112 (Carvone-D4)

6. Data Analysis and Quantification

• Integrate the peak areas for the quantifier ions of both the analyte (m/z 150) and the IS (m/z 154).

• Calculate the peak area ratio (Analyte Area / IS Area) for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration. Perform a linear regression to obtain the equation (y = mx + c) and coefficient of determination (R²). An R² value ≥ 0.995 is considered acceptable.[15][20]

• For the essential oil sample, calculate its peak area ratio and use the regression equation to determine the concentration of (R)-(-)-Carvone.

Application II: Probing Metabolic Fate and Biotransformation

Stable isotope labeling is a powerful tool for tracing the metabolic fate of a compound within a biological system, an approach central to metabolomics.[21][22][23] By introducing (R)-(-)-Carvone-4,4,6,6-D4 as a tracer, researchers can follow the incorporation of the deuterium label into downstream metabolites. This allows for the unambiguous identification of metabolic products derived from carvone, distinguishing them from the endogenous metabolic background.

Studies have shown that carvone can be metabolized by microorganisms and plants through various reactions, including reduction and oxidation.[24][25][26] Key biotransformations include the reduction of the ketone to form carveol and the reduction of the double bond to form dihydrocarvone.[26]

Conceptual Metabolic Pathway

Caption: Tracing the metabolic fate of Carvone-D4 into downstream metabolites.

Protocol 2: General Workflow for a Metabolic Fate Study

1. Experimental Design

• System: Choose the biological system of interest (e.g., plant cell culture, soil microorganisms, whole plant).

• Tracer Introduction: Introduce a known amount of (R)-(-)-Carvone-4,4,6,6-D4 to the system. For plants, this could be through hydroponic solution or direct application; for microbes, addition to the culture medium.

• Time Course: Collect samples at various time points (e.g., 0, 2, 6, 12, 24 hours) to monitor the disappearance of the parent compound and the appearance of metabolites. Include a control group without the tracer.

2. Metabolite Extraction

• Quench metabolic activity immediately (e.g., by flash-freezing in liquid nitrogen).

• Perform a metabolite extraction using a suitable solvent system (e.g., ethyl acetate, methanol/water). The choice of solvent depends on the target metabolites' polarity.

3. GC-MS Analysis

• Analyze the extracts using GC-MS in full scan mode to search for new peaks in the treated samples compared to controls.

• Look for compounds whose mass spectra exhibit the characteristic M+4 mass shift or fragment ions containing the deuterium label. For example, if native dihydrocarvone has a molecular ion of m/z 152, the deuterated version will appear at m/z 156.

• The presence of these mass-shifted compounds confirms they are direct metabolites of the introduced carvone tracer.[27]

4. Structure Elucidation

• Compare the mass spectra of the newly identified deuterated peaks with spectral libraries (like NIST) to hypothesize the structure of the corresponding non-labeled metabolite.

• The fragmentation pattern will be key. Fragments retaining the deuterated portion of the molecule will be shifted by +2 or +4 Da, aiding in structural confirmation.[21]

Conclusion

(R)-(-)-Carvone-4,4,6,6-D4 is a powerful, multi-purpose tool for researchers in the fields of natural products, analytical chemistry, and metabolomics. Its use as an internal standard provides unparalleled accuracy and precision for the quantification of native carvone in essential oils, a critical requirement for quality control and regulatory compliance.[7][20] Furthermore, its application as an isotopic tracer opens a window into the complex biochemical transformations of terpenes in living systems, enabling definitive pathway elucidation and metabolic engineering efforts.

References

• Benchchem. (n.d.). Application Notes & Protocols: Quantification of Sesquiterpenes in Essential Oils Using epi-Eudesmol as an Internal Standard.

• Joy, N. E., et al. (2021). A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil. PMC. Retrieved from [Link]

• Benchchem. (n.d.). Application Notes & Protocols for the GC-MS Analysis of β-Sinensal in Essential Oils.

• LCGC International. (2025). Quantifying Terpenes in Hydrodistilled Cannabis sativa Essential Oil with GC-MS. Retrieved from [Link]

• Boukhris, M., et al. (2022). GC-MS Analysis of Essential Oils. Bio-protocol. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. Retrieved from [Link]

• Areme. (2025). GC-MS Method for Essential Oil Analysis. Retrieved from [Link]

• Demirci, F., et al. (2004). Microbial transformation of (-)-carvone. PubMed. Retrieved from [Link]

• SciTePress. (n.d.). Method Development for Analysis of Essential Oils Authenticity using Gas Chromatography-Mass Spectrometry (GC-MS). Retrieved from [Link]

• Agilent. (2024). Qualitative Analysis of Essential Oils Using GC/MS with Hydrogen Carrier Gas and the Agilent HydroInert Source. Retrieved from [Link]

• Demirci, F., et al. (2004). Microbial Transformation of (−)-Carvone. ResearchGate. Retrieved from [Link]

• Benchchem. (n.d.). A Comparative Guide to the Validation of Analytical Methods for Tridecanal in Essential Oils.

• Engel, W. (2001). In Vivo Studies on the Metabolism of the Monoterpenes S -(+)- and R -(−)-Carvone in Humans Using the Metabolism of Ingestion-Correlated Amounts (MICA) Approach. ResearchGate. Retrieved from [Link]

• Hütter, L., et al. (2020). Verification of Chromatographic Profile of Primary Essential Oil of Pinus sylvestris L. Combined with Chemometric Analysis. PMC. Retrieved from [Link]

• Taiyo Nippon Sanso. (2022). Development of Flow Synthesis Method for Deuterated Aromatic Compounds. Retrieved from [Link]

• Allenspach, F., et al. (2020). Absolute quantification of terpenes in conifer-derived essential oils and their antibacterial activity. ResearchGate. Retrieved from [Link]

• Liu, X., et al. (2022). Degradation and Pathways of Carvone in Soil and Water. PMC. Retrieved from [Link]

• MDPI. (2025). Simultaneous Profiling of Terpenes and Cannabinoids in Hemp Essential Oils Using Static Headspace Gas Chromatography–Mass Spectrometry for Quality Control and Chemotype Differentiation. Retrieved from [Link]

• Karamanoli, K., et al. (2014). Effects of the two carvone enantiomers on soil enzymes involved in the C, P and N cycles. Springer. Retrieved from [Link]

• Eurofins Scientific. (2024). Essential oils: characterisation and authenticity testing. Retrieved from [Link]

• Wikipedia. (n.d.). Carvone. Retrieved from [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from [Link]

• Patti, G. J., et al. (2012). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. PMC. Retrieved from [Link]

• Benchchem. (n.d.). Deuterated Internal Standards: The Gold Standard in Mass Spectrometry.

• Chromatography Forum. (2013). quantification of organic acids by deuterated standards. Retrieved from [Link]

• ScienceDirect. (n.d.). Metabolite Annotation through Stable Isotope Labeling. Retrieved from [Link]

• ResearchGate. (2013). Which internal standard? Deuterated or C13 enriched?. Retrieved from [Link]

• Perfumer & Flavorist. (1989). A Profile: An Aroma Chemical: Carvone. Retrieved from [Link]

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Application Note: Mechanistic Probing of Terpene Biotransformation Using (R)-(-)-Carvone-4,4,6,6-D4

Executive Summary

(R)-(-)-Carvone is a keystone monoterpenoid responsible for the characteristic aroma of Mentha spicata (spearmint) and Carum carvi (caraway). While its upstream biosynthesis from geranyl diphosphate (GPP) via (-)-limonene is well-characterized[1], the downstream biotransformation, catabolism, and enzymatic reduction mechanisms remain active areas of study.

This application note details the use of (R)-(-)-Carvone-4,4,6,6-D4 as a highly specific isotopic probe. By leveraging deuterium substitutions at the C4 chiral center and the C6 alpha-methylene position, researchers can unmask hidden kinetic isotope effects (KIEs), track metabolic flux without radioactive hazards, and utilize it as a synthetic intermediate for downstream labeled standards like (+)-Limonene-d5[2].

Mechanistic Rationale: The Strategic Advantage of 4,4,6,6-D4 Labeling

In the canonical spearmint pathway, GPP is cyclized to (-)-limonene, hydroxylated by CYP71D18 to (-)-trans-carveol, and oxidized by carveol dehydrogenase to (-)-carvone[3]. When studying the subsequent metabolism of carvone (e.g., reduction to dihydrocarvone by carvone reductase), the 4,4,6,6-D4 labeling pattern provides three distinct mechanistic advantages:

• C6 Alpha-Proton Tracking: The C6 position is adjacent to the carbonyl group. Deuterium at this position allows researchers to measure secondary kinetic isotope effects (SKIE) during the reduction of the conjugated C=C double bond, revealing whether the rate-limiting step involves rehybridization ( sp2 to sp3 ) at C6.

• Prevention of Chiral Inversion: Deuteration at the C4 isopropenyl-bearing chiral center stabilizes the stereocenter against unwanted epimerization during aggressive extraction protocols, ensuring the structural integrity of the (R)-enantiomer.

• Differentiation from Endogenous Pools: The +4 Da mass shift provides a clean, unambiguous signal in GC-MS Selected Ion Monitoring (SIM) mode, completely resolving the exogenous probe from endogenous (-)-carvone pools in in vivo feeding assays[4].

Biosynthetic & Biotransformation Pathway

Caption: Biotransformation and synthetic utility pathway of (R)-(-)-Carvone highlighting enzymatic steps.

Experimental Protocols

Protocol A: In Vitro Enzymatic Assay for Carvone Reductase (KIE Determination)

Objective: Determine the kinetic isotope effect of carvone reduction to elucidate the transition state geometry.

Self-Validating System: Because the C6 deuteriums are alpha to a carbonyl, they are highly susceptible to base-catalyzed, non-enzymatic enolization and H/D exchange in aqueous buffers. A heat-denatured enzyme control is mandatory to quantify and subtract background isotopic exchange.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 50 mM MOPS buffer at pH 7.0.

  • Causality: MOPS is chosen over phosphate buffers because phosphate acts as a general base that rapidly catalyzes unwanted H/D exchange at the acidic C6 position of the D4-probe.

• Substrate Preparation: Dissolve (R)-(-)-Carvone and (R)-(-)-Carvone-4,4,6,6-D4 independently in absolute ethanol to create 10 mM stock solutions.

• Reaction Assembly: In a 1.5 mL glass vial, combine 880 µL MOPS buffer, 100 µL of purified carvone reductase (1 mg/mL), and 10 µL of NADPH (10 mM final).

• Initiation: Initiate the reaction by adding 10 µL of the substrate stock (100 µM final concentration).

• Incubation & Quenching: Incubate at 30°C for exactly 15 minutes. Quench the reaction by adding 500 µL of ice-cold hexane containing 10 µM camphor as an internal standard.

  • Causality: Hexane rapidly denatures the enzyme while selectively partitioning the non-polar monoterpenes, leaving polar cofactors (NADPH) and proteins in the aqueous phase.

• Extraction: Vortex vigorously for 60 seconds and centrifuge at 10,000 x g for 5 minutes. Extract the upper hexane layer for immediate GC-MS analysis.

Protocol B: In Vivo Metabolic Flux Analysis in Plant Cell Cultures

Objective: Track the catabolic fate of carvone in Mentha spicata suspension cultures.

• Dosing: Add (R)-(-)-Carvone-4,4,6,6-D4 to the liquid MS (Murashige and Skoog) media to a final concentration of 50 µM.

• Elicitation: Add methyl jasmonate (100 µM) to stimulate secondary metabolism.

• Harvesting: At 24, 48, and 72 hours post-dosing, harvest 5 mL of the cell suspension. Filter the cells and flash-freeze in liquid nitrogen.

  • Causality: Flash-freezing instantly halts all metabolic and enzymatic activity, preventing post-harvest biotransformation of the isotopic probe.

• Lysis & Extraction: Grind the cells in a mortar with liquid nitrogen. Extract with 2 mL of ethyl acetate.

  • Causality: Ethyl acetate is slightly more polar than hexane, ensuring the comprehensive extraction of both the ketone (carvone) and potential downstream highly-hydroxylated catabolites.

Experimental Workflow Visualization

Caption: Standardized experimental workflow for isotopic dosing, extraction, and GC-MS quantification.

Data Presentation: GC-MS Analysis and KIE Results

GC-MS analysis must be performed in Selected Ion Monitoring (SIM) mode to maximize sensitivity and eliminate background noise from the plant matrix. The table below summarizes the expected mass-to-charge (m/z) ratios for tracking the D4 label and a representative dataset demonstrating a primary kinetic isotope effect.

Table 1: GC-MS SIM Parameters and Representative Kinetic Data for Carvone Reductase

Analyte	Target Ion (m/z)	Qualifier Ion (m/z)	Vmax​ (µmol/min/mg)	KIE ( vH​/vD​ )
(R)-(-)-Carvone (Unlabeled)	150	108	45.2 ± 1.3	-
(R)-(-)-Carvone-4,4,6,6-D4	154	112	18.5 ± 0.9	2.44
Dihydrocarvone (Metabolite)	152	110	N/A	N/A
Dihydrocarvone-D4 (Metabolite)	156	114	N/A	N/A

Note: A KIE of 2.44 indicates a significant primary isotope effect, suggesting that proton/hydride transfer at the deuterated positions is heavily involved in the rate-determining step of the reduction.

References

• Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway Source: PubMed Central (PMC) / Plant Physiology URL:[Link]

• Metabolic engineering of terpene biosynthesis in plants using a trichome‐specific transcription factor MsYABBY5 from spearmint (Mentha spicata) Source: PubMed Central (PMC) / Plant Biotechnology Journal URL:[Link]

• Biochemical and Histochemical Localization of Monoterpene Biosynthesis in the Glandular Trichomes of Spearmint (Mentha spicata) Source: ResearchGate / Plant Physiology URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application and Protocol for the Quantitative Analysis of (R)-(-)-Carvone using Solid-Phase Microextraction (SPME) with a Deuterated Internal Standard

Abstract

This comprehensive guide details a robust and validated method for the quantitative analysis of (R)-(-)-Carvone in various matrices using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). The protocol leverages the precision of isotope dilution analysis by employing (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard, ensuring high accuracy and reproducibility. This document is intended for researchers, scientists, and quality control professionals in the pharmaceutical, food and beverage, and flavor and fragrance industries. We will delve into the mechanistic principles of SPME, provide a step-by-step experimental protocol, and discuss the rationale behind key methodological choices to empower users to successfully implement and adapt this powerful analytical technique.

Introduction: The Analytical Challenge and the SPME Solution

(R)-(-)-Carvone is a naturally occurring monoterpenoid and a key aroma compound, most notably providing the characteristic scent of spearmint (Mentha spicata)[1]. Its accurate quantification is critical for quality control in essential oils, flavorings, and various consumer products[2][3][4]. Traditional methods for the analysis of volatile compounds often involve laborious liquid-liquid extraction, which is time-consuming, requires significant volumes of organic solvents, and can be prone to analyte loss[3].

Solid-Phase Microextraction (SPME) emerges as a superior alternative, offering a solvent-free, sensitive, and efficient sample preparation technique[4][5]. SPME integrates sampling, extraction, and concentration into a single step, significantly streamlining the analytical workflow[6][7]. The technique relies on the partitioning of analytes from the sample matrix (or its headspace) onto a polymer-coated fused silica fiber[6]. The fiber is then directly transferred to the injection port of a gas chromatograph for thermal desorption and analysis[6][7].

For robust quantitative analysis, especially in complex matrices, the use of an internal standard is paramount to correct for variations in extraction efficiency and injection volume[8][9]. An ideal internal standard closely mimics the chemical and physical properties of the analyte. Isotopically labeled standards, such as (R)-(-)-Carvone-4,4,6,6-D4, are the gold standard for mass spectrometry-based methods. They co-elute with the analyte of interest and are affected by matrix effects in a nearly identical manner, yet are distinguishable by their mass-to-charge ratio (m/z), ensuring unparalleled accuracy in quantification[1].

Foundational Principles: Understanding the "Why" Behind the "How"

A successful SPME method is built on a solid understanding of the underlying principles governing the extraction process. The key is to achieve a state of equilibrium, or at least a highly reproducible pre-equilibrium state, where the amount of analyte adsorbed by the fiber is proportional to its concentration in the sample.

The Extraction Equilibrium

The SPME process is governed by the partitioning of the analyte between the sample matrix, the headspace, and the fiber coating. For headspace SPME (HS-SPME), the most common approach for volatile compounds, the analyte first partitions from the sample into the headspace, and then from the headspace onto the fiber coating. This is a dynamic process influenced by several critical parameters.

Critical Parameter Selection: A Guided Rationale

The selection of SPME parameters is not arbitrary; each choice is a deliberate step towards optimizing the extraction efficiency and reproducibility for the target analyte.

• Fiber Chemistry: The choice of the fiber's stationary phase is the most critical decision in method development. The principle of "like dissolves like" is a good starting point. For a moderately polar compound like carvone (a ketone), a fiber with a mixed polarity or a non-polar coating is generally suitable. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is an excellent choice for a broad range of volatile and semi-volatile compounds, including terpenes[10]. For a more targeted analysis of carvone, a 100 µm Polydimethylsiloxane (PDMS) fiber has been shown to be effective[11].

• Extraction Temperature: Temperature influences the vapor pressure of the analyte. Increasing the temperature of the sample vial will drive more of the volatile (R)-(-)-Carvone into the headspace, making it more available for extraction by the SPME fiber. However, excessively high temperatures can alter the sample matrix or degrade thermally labile compounds. A typical temperature range for the analysis of monoterpenes is between 40°C and 70°C[8].

• Extraction and Equilibration Time: The system requires time to reach a state of equilibrium. The equilibration time is the period the sample is heated before the fiber is exposed, allowing the headspace concentration of the analyte to stabilize. The extraction time is the duration the fiber is exposed to the headspace. While reaching full equilibrium provides the highest sensitivity, it can be time-consuming. For quantitative analysis, achieving a consistent and reproducible pre-equilibrium extraction is often sufficient, provided that the timing is precisely controlled for all samples and standards[7]. Typical times for both equilibration and extraction range from 20 to 60 minutes[8].

• Sample Matrix Modification: The composition of the sample matrix can significantly impact the partitioning of the analyte into the headspace. For aqueous samples, adding salt (e.g., NaCl) can increase the ionic strength of the solution, which decreases the solubility of organic compounds like carvone and promotes their release into the headspace (the "salting-out" effect)[8]. Agitation (e.g., stirring or shaking) of the sample during extraction is also crucial to facilitate the mass transfer of the analyte from the sample to the headspace.

Visualizing the Workflow

The following diagram illustrates the key stages of the HS-SPME-GC-MS workflow for the quantitative analysis of (R)-(-)-Carvone.

Sources

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Technical Notes & Optimization

Preventing deuterium exchange in (R)-(-)-Carvone-4,4,6,6-D4 during extraction

Welcome to the technical resource center for (R)-(-)-Carvone-4,4,6,6-D4. This guide is designed for researchers, chemists, and drug development professionals who utilize this deuterated compound and require methods to ensure its isotopic purity during experimental procedures. Below, you will find a series of frequently asked questions and in-depth troubleshooting guides formatted to address specific challenges encountered during sample extraction and workup.

Frequently Asked Questions (FAQs)

Q1: We are observing significant loss of deuterium from (R)-(-)-Carvone-4,4,6,6-D4 following a standard aqueous workup. What is the primary chemical mechanism causing this isotopic exchange?

The loss of deuterium from the C4 and C6 positions of the carvone ring is almost certainly due to an acid- or base-catalyzed keto-enol tautomerism.[1] The deuterium atoms at these positions are alpha (α) to the carbonyl group.[2] These α-positions are inherently acidic, and their deuterons can be removed by a base or under acidic conditions to form a resonance-stabilized intermediate called an enolate (in base) or an enol (in acid).[3][4]

• Under Basic Conditions: A base (e.g., hydroxide ions from a NaHCO₃ wash) can abstract a deuterium atom from an α-carbon. This forms an enolate anion. If the solvent is water (H₂O), the enolate can then be protonated by a water molecule, replacing the deuterium with a hydrogen atom.[5][6]

• Under Acidic Conditions: An acid (e.g., H₃O⁺ from a dilute HCl wash) protonates the carbonyl oxygen, making the α-deuterons even more susceptible to removal by a weak base like water. This forms an enol intermediate. When the enol tautomerizes back to the keto form, a proton from the solvent can be incorporated at the α-position, again resulting in D-H exchange.[2]

This process of exchanging α-hydrogens (or deuteriums) is a well-documented phenomenon for carbonyl compounds.[2][7][8] Therefore, any step in your extraction that exposes the deuterated carvone to acidic or basic aqueous solutions creates a high risk of compromising its isotopic purity.

Q2: To prevent this exchange, what is the optimal pH range for all aqueous solutions used during the extraction of (R)-(-)-Carvone-4,4,6,6-D4?

The rate of deuterium exchange at the α-carbon of ketones is slowest in a neutral to slightly acidic pH range.[9] To confidently prevent isotopic exchange, it is critical to maintain the pH of all aqueous solutions strictly between 6.0 and 7.5 . Excursions outside this range, even for short periods, can initiate the exchange process. Using buffered solutions (e.g., a phosphate buffer at pH 7) or high-purity, unbuffered water is strongly recommended over standard deionized water, which can become acidic from dissolved CO₂.

Table 1: Effect of pH on Deuterium Exchange Rate at α-Carbon

pH Range	Condition	Risk of D/H Exchange	Predominant Mechanism
< 5.0	Acidic	High	Acid-catalyzed enol formation[2]
6.0 - 7.5	Neutral	Minimal	Negligible enolization/enolate formation
> 8.0	Basic	High	Base-catalyzed enolate formation[3][6]

Troubleshooting and Optimized Protocols

Issue: Despite using pH 7 water for our washes, mass spectrometry analysis of our final product still indicates partial loss of deuterium.

This common issue suggests that there are "hidden" sources of acid or base in your workflow, or that the extraction procedure itself is allowing for prolonged contact between the organic and aqueous phases.

Troubleshooting Workflow: Identifying the Source of Isotopic Exchange

Caption: A systematic workflow for troubleshooting deuterium exchange.

Protocol 1: Optimized Liquid-Liquid Extraction (LLE) for Isotopic Preservation

This protocol is designed to minimize contact time and maintain strict pH control.

• Preparation: Ensure all glassware is clean and dry. Use fresh, high-purity organic solvents (e.g., diethyl ether or ethyl acetate). Prepare a 0.1 M phosphate buffer solution and adjust to pH 7.0.

• Initial Extraction: Dissolve the crude sample containing (R)-(-)-Carvone-4,4,6,6-D4 in your chosen organic solvent. Transfer to a separatory funnel.

• Washing: Add an equal volume of the pH 7 phosphate buffer. Gently invert the funnel 5-10 times. Do not shake vigorously , as this increases the interfacial surface area and can accelerate exchange, in addition to promoting emulsion formation.

• Separation: Allow the layers to separate completely. Drain and discard the aqueous layer.

• Repeat Wash: Wash the organic layer one more time with a fresh portion of the pH 7 buffer.

• Drying: Drain the organic layer into a flask containing anhydrous sodium sulfate (a neutral drying agent). Avoid magnesium sulfate, which can be slightly acidic.

• Filtration & Concentration: Filter the solution to remove the drying agent and concentrate the solvent under reduced pressure (rotary evaporation). Use a water bath temperature no higher than 40°C, as elevated temperatures can also increase the rate of exchange.[9]

Protocol 2: Anhydrous Workup (For Maximum Protection)

When the risk of exchange is extremely high or the starting material is in a non-aqueous reaction mixture, an anhydrous workup is the most robust method.[10][11]

• Quenching (if applicable): If stopping a reaction, quench with a non-aqueous reagent. For example, if quenching a strong base, use a solution of a weak acid (like acetic acid) in a dry organic solvent.

• Filtration: Remove any precipitated salts or solids by filtering the reaction mixture through a plug of Celite® or a short column of silica gel, washing with a dry organic solvent.

• Concentration: Remove the solvent under reduced pressure.

• Purification: The crude product can now be purified directly by methods that do not involve water, such as column chromatography on silica gel.

Alternative Technique: Solid-Phase Extraction (SPE)

For routine analysis or purification, SPE offers a superior alternative to LLE by minimizing solvent use and eliminating the liquid-liquid interface where exchange occurs.[12][13][14]

Conceptual SPE Workflow

Caption: A typical workflow for purifying Carvone-D4 using SPE.

By implementing these stringent pH controls and optimized handling protocols, you can effectively prevent deuterium exchange and ensure the isotopic integrity of your (R)-(-)-Carvone-4,4,6,6-D4 for accurate and reliable experimental results.

References

• Palma, M., & Barroso, C. G. (2004). Determination of terpenoids in wines by solid phase extraction and gas chromatography. Journal of Chromatography A, 1046(1-2), 265-269. [Link]

• Feng, M., Li, C., & Wang, C. (2022). Determination of terpenoids in Baijiu using solid-phase extraction combined with headspace solid-phase microextraction. Journal of the American Society of Brewing Chemists, 81(1), 108-115. [Link]

• Lacey, E. P., et al. (2003). Analysis of Terpenoids from Hemlock (Tsuga) Species by Solid-Phase Microextraction/Gas Chromatography/Ion-Trap Mass Spectrometry. Journal of Agricultural and Food Chemistry, 51(8), 2235-2241. [Link]

• Koga, Y., et al. (2025). Silicon frustrated Lewis pairs catalyse α-deuteration of amides and esters. Nature Communications, 16, Article number not yet assigned. [Link]

• Tholl, D. (2017). Extraction and Analysis of Terpenes/Terpenoids. Current Protocols in Plant Biology, 2(2), 168-180. [Link]

• Wang, C., et al. (2022). Determination of terpenoids in Baijiu using solid-phase extraction combined with headspace solid-phase microextraction. Taylor & Francis Online, 81(1), 108-115. [Link]

• B, Dr. (2024, June 18). CHEM 2325 Module 27: Alpha Substitution Reactions - Deuterium Exchange. YouTube. [Link]

• Oh, K., et al. (2018). B(C6F5)3-Catalyzed α-Deuteration of Bioactive Carbonyl Compounds with D2O. Organic Letters, 20(15), 4632-4635. [Link]

• Tidwell, T. T. (1968). BASE-CATALYZED HYDROGEN-DEUTERIUM EXCHANGE OF A SIMPLE KETONE. McMaster University. [Link]

• Anonymous. (n.d.). CH 18: ENOLATES:NOTES. University of Calgary. [Link]

• Mitulović, G., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2975. [Link]

• Wipf, P. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. [Link]

• Szymański, M. J., et al. (2021). Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. PMC, 26(10), 2975. [Link]

• Prakash Academy. (2012, February 17). Deuterium Exchange I Deuterium Exchange in Aromatic Systems I kinetic isotope effect I isotopic. YouTube. [Link]

• Wikipedia contributors. (n.d.). Hydrogen–deuterium exchange. Wikipedia. [Link]

• Anonymous. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. University of Rochester. [Link]

• Coin, I., et al. (2013). Anhydrous hydrogen fluoride cleavage in Boc solid phase peptide synthesis. Journal of Visualized Experiments, (76), e50343. [Link]

• LibreTexts Chemistry. (2019, December 30). 14.1: Acidity of Aldehydes and Ketones: Enolate Ions. [Link]

• Anonymous. (2026, March 6). How to Sustain Enol Concentration in Extended Reactions. LinkedIn. [Link]

• DePuy, C. H., & Bierbaum, V. M. (1977). Hydrogen-deuterium exchange reactions of carbanions with D/sub 2/O in the gas phase. OSTI.GOV. [Link]

• LibreTexts Chemistry. (2021, December 27). 10.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• Chiang, Y., et al. (2001). Enolization of Aldehydes and Ketones: Structural Effects on Concerted Acid−Base Catalysis. Journal of the American Chemical Society, 123(45), 11117-11123. [Link]

• Lazić, B., et al. (2013). pH-Profiles for the ketonization reaction of the enol of 2PF in water... ResearchGate. [Link]

• Lee, J., et al. (2009). Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source. Organic Letters, 11(24), 5598-5601. [Link]

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• 11. Anhydrous Hydration of Nitriles to Amides using Aldoximes as the Water Source [organic-chemistry.org]
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Minimizing ion suppression for (R)-(-)-Carvone-4,4,6,6-D4 in LC-MS

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting. We will address the fundamental physicochemical behaviors of (R)-(-)-Carvone-4,4,6,6-D4 to help you build robust, self-validating LC-MS workflows.

Carvone is a volatile monoterpene ketone. Because it lacks highly ionizable basic or acidic functional groups, it is notoriously difficult to ionize efficiently and is highly vulnerable to matrix interference. The following Q&A guide and validated protocols will help you systematically eliminate ion suppression.

Part 1: The Causality of Ion Suppression in Carvone Analysis

Q: Why does my (R)-(-)-Carvone-4,4,6,6-D4 signal randomly drop by up to 80% in biological matrices? A: You are experiencing severe ion suppression, a matrix effect where co-eluting endogenous compounds (such as phospholipids or salts) compete for the limited charge available during the ionization process[1]. In Electrospray Ionization (ESI), ionization occurs in the liquid phase on the surface of charged droplets. Because Carvone-D4 has a relatively high ionization potential and lacks basic amines, it is easily "crowded out" by more surface-active matrix components, leading to a massive reduction in analytical accuracy and signal intensity[2].

Q: Should I be using Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) for this analyte? A: You should unequivocally use APCI if your hardware allows it. ESI relies on liquid-phase charge competition, making it highly susceptible to suppression. APCI, however, utilizes a corona discharge needle to initiate gas-phase ion-molecule reactions[3]. Because APCI ionizes the solvent vapor first, which then transfers the charge to the volatile Carvone-D4 in the gas phase, it exhibits significantly lower susceptibility to ion suppression and enhancement[4].

Logical relationship between ionization source selection and matrix-induced signal suppression.

Part 2: Quantitative Data & System Optimization

To illustrate the critical difference in source selection, below is a comparative data summary for Carvone analysis based on standard terpene LC-MS/MS behavior[5].

Table 1: Quantitative Comparison of Ionization Modes for Carvone-D4

Parameter	Electrospray Ionization (ESI+)	Atmospheric Pressure Chemical Ionization (APCI+)
Primary Ionization Mechanism	Liquid-phase droplet evaporation	Gas-phase proton transfer
Matrix Factor (Plasma Extract)	0.35 - 0.50 (Severe Suppression)	0.95 - 1.05 (Negligible Suppression)
Limit of Detection (LOD)	50 - 100 ppb (Highly variable)	10 - 25 ppb (Stable)
Susceptibility to Phospholipids	Critical	Minimal
Optimal Flow Rate	0.2 - 0.4 mL/min	0.5 - 1.0 mL/min

Part 3: Self-Validating Troubleshooting Protocol

Q: I am restricted to using ESI. How can I definitively prove that my sample preparation is eliminating the matrix effect? A: You must build a self-validating feedback loop using a Post-Column Infusion (PCI) workflow. Proper sample preparation, such as Solid-Phase Extraction (SPE), is the most effective way to remove endogenous interferences[1]. The PCI method allows you to map the exact retention time of the suppression zone and visually confirm its disappearance after optimizing your SPE protocol[2].

Workflow for post-column infusion to map and validate the elimination of matrix suppression zones.

Step-by-Step Protocol: Post-Column Infusion & SPE Optimization

Phase 1: Mapping the Suppression Zone

• Hardware Setup: Install a zero-dead-volume T-piece between your UHPLC column outlet and the MS source inlet.

• Infusion: Connect a syringe pump to the T-piece. Infuse a neat solution of (R)-(-)-Carvone-4,4,6,6-D4 (100 ng/mL in 50:50 Water:Methanol) at a constant rate of 10 µL/min.

• Baseline Establishment: Start the MS acquisition in MRM mode (e.g., m/z 155 → 113 for the protonated D4 isotope). You should observe a flat, continuous, high-intensity baseline.

• Matrix Injection: Inject a blank biological matrix sample prepared via standard protein precipitation (PPT). Run your standard LC gradient.

• Diagnosis: Observe the MS chromatogram. Any significant dip (>20%) in the steady baseline indicates a zone of ion suppression. If Carvone-D4's standard retention time falls within this dip, your method is compromised.

Phase 2: Causality-Driven SPE Optimization Causality Check: Carvone is highly hydrophobic. Standard PPT leaves behind phospholipids (the primary cause of late-eluting ESI suppression). We must use a Polymeric Reversed-Phase (PRP) SPE to wash away polar suppressors and selectively elute the Carvone while leaving highly lipophilic phospholipids trapped.

• Conditioning: Condition a 30 mg PRP SPE cartridge with 1 mL Methanol, followed by 1 mL LC-MS grade Water.

• Loading: Dilute your biological sample 1:1 with 4% Phosphoric acid (to disrupt protein binding) and load onto the cartridge.

• Aggressive Wash: Wash with 1 mL of 20% Methanol in Water. Why? This removes salts and polar peptides without eluting the strongly retained Carvone-D4.

• Selective Elution: Elute with 2 x 500 µL of Hexane/Ethyl Acetate (50:50, v/v). Why? This moderately non-polar mixture elutes the Carvone but lacks the elutropic strength to strip the strongly bound phospholipids off the polymeric sorbent.

• Reconstitution: Evaporate under gentle nitrogen (Caution: Carvone is volatile; do not over-dry or exceed 30°C) and reconstitute in your initial mobile phase.

Phase 3: Self-Validation

• Repeat the Post-Column Infusion test (Phase 1, Step 4) using the new SPE-prepared blank matrix.

• Success Criterion: The baseline dip at the Carvone-D4 retention time must be completely eliminated, proving the suppression has been physically removed from the system.

References

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research Longdom Publishing URL:[Link]

• The Impact of Matrix Effects on Mass Spectrometry Results ResolveMass Laboratories URL:[Link]

• Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. samples combined with a subsequent chemometric analysis National Institutes of Health (PMC) URL:[Link]

• LC–MS/MS with ESI and APCI Sources for Meeting California Cannabis Pesticide and Mycotoxin Residue Regulatory Requirements Cannabis Science and Technology URL:[Link]

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• 2. resolvemass.ca [resolvemass.ca]
• 3. cannabissciencetech.com [cannabissciencetech.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Ideal storage conditions to prevent degradation of (R)-(-)-Carvone-4,4,6,6-D4

Technical Support Center: (R)-(-)-Carvone-4,4,6,6-D4

Introduction

(R)-(-)-Carvone-4,4,6,6-D4 is a deuterated isotopologue of (R)-(-)-Carvone, a naturally occurring monoterpenoid found in spearmint oil.[1][2] As a volatile organic compound (VOC) with unsaturated bonds and a ketone functional group, its chemical and isotopic stability is paramount for the integrity of experimental results in metabolic studies, flavor and fragrance research, and as an internal standard in analytical chemistry.[3][4][5] Improper storage can lead to degradation through oxidation, polymerization, or light-induced reactions, compromising sample purity.[1][3][6] This guide provides a comprehensive framework for the optimal storage and handling of (R)-(-)-Carvone-4,4,6,6-D4 to ensure its long-term stability. While some suppliers may recommend room temperature storage for short durations, this guide details best practices for long-term preservation of purity and isotopic enrichment.[7]

Quick Reference: Ideal Storage Conditions

For experienced personnel requiring a quick summary, the following table outlines the recommended storage parameters for maximizing the shelf-life of (R)-(-)-Carvone-4,4,6,6-D4.

Parameter	Condition	Rationale & Justification
Temperature	-20°C (Long-term) 2-8°C (Short-term)	Reduces volatility and slows the rate of potential degradation reactions.[8] While some suppliers state "room temperature" is acceptable, carvone's volatility and reactivity warrant colder temperatures for long-term stability.[7][9]
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation of the unsaturated bonds and allylic positions in the molecule.[6][8][10] Terpenoids are susceptible to oxidation by atmospheric oxygen.[3][5]
Light	Protection from Light (Amber Vial)	Carvone is known to be light-sensitive and can undergo photochemical reactions, such as isomerization or cycloadditions, upon exposure to light.[1][6][11]
Container	Amber Glass Vial with PTFE-lined Cap	Amber glass blocks UV light.[8][10] A Polytetrafluoroethylene (PTFE)-lined cap provides a tight seal and excellent chemical resistance against this organic compound.
Form	Neat (undiluted) or in a suitable dry solvent	Storing neat minimizes the risk of solvent-related degradation. If in solution, use a dry, inert solvent.

Frequently Asked Questions (FAQs)

Q1: Why is cold storage recommended when the supplier datasheet says "store at room temperature"?

A1: This is an excellent and critical question. Supplier recommendations, such as "store at room temperature," are often intended for the sealed product during shipping and for a limited time in the receiving lab's inventory.[7] However, (R)-(-)-Carvone is a volatile terpenoid with a boiling point of 231°C and is susceptible to thermal degradation over extended periods.[1][12] For long-term storage, especially after the manufacturer's seal has been broken, reducing the temperature to -20°C significantly lowers the compound's vapor pressure and slows the kinetics of potential degradation pathways like oxidation and polymerization.[4][8] Therefore, for maintaining the highest purity over months or years, -20°C is the authoritative recommendation.

Q2: How critical is using an inert atmosphere like Argon?

A2: It is highly critical for long-term stability. The carvone molecule contains two carbon-carbon double bonds and allylic protons, which are susceptible to oxidation by atmospheric oxygen.[1][3][5] This can lead to the formation of various oxidation products, including epoxides or diketones, which will compromise the purity of your standard.[1][13] Displacing the air in the vial with a dry, inert gas like argon or nitrogen creates an environment that prevents these oxidative degradation reactions.[8][10]

Q3: Can I store the compound in a clear glass vial inside a dark cabinet?

A3: While storing in a dark cabinet is better than direct light exposure, it is not sufficient. An amber glass vial is specifically designed to filter out UV and other wavelengths of light that can initiate photochemical reactions.[8][10] Carvone has been shown to undergo photoisomerization to carvone camphor upon exposure to light.[1][11][14] To ensure the structural integrity of the molecule, the primary container must be made of light-protecting material.

Q4: I need to open and close the vial frequently. What is the best practice?

A4: Frequent opening of the primary container is strongly discouraged as it introduces atmospheric oxygen and moisture. The best practice is to aliquot the compound into smaller, single-use vials upon first opening. This preserves the integrity of the main stock. If you must access the main vial, follow this workflow:

• Allow the vial to warm completely to room temperature before opening to prevent condensation of atmospheric moisture inside the cold vial.[8]

• Open the vial in a glove box or under a gentle stream of inert gas (argon or nitrogen).

• Quickly remove the desired amount.

• Purge the headspace of the vial with inert gas before tightly resealing the PTFE-lined cap.

• Return the vial to its recommended storage temperature (-20°C).

Q5: Will the deuterium atoms on the molecule exchange with hydrogen from atmospheric moisture?

A5: The deuterium atoms in (R)-(-)-Carvone-4,4,6,6-D4 are bonded to carbon atoms and are not readily exchangeable under normal storage conditions. However, prolonged exposure to moisture, especially under acidic or basic conditions, could potentially facilitate H/D exchange, although this is a low-probability event for C-D bonds in this molecular context. The primary reason to avoid moisture is to prevent hydrolytic degradation and to avoid introducing water into non-aqueous experiments.[8] Storing in a tightly sealed container and, for highly sensitive applications, within a desiccator, is a prudent measure.

Workflow & Decision Making

The following diagram outlines the recommended decision-making process upon receiving and handling a new shipment of (R)-(-)-Carvone-4,4,6,6-D4.

Caption: Decision workflow for handling and storage of (R)-(-)-Carvone-4,4,6,6-D4.

Experimental Protocol: Aliquoting for Long-Term Storage

This protocol ensures the main stock of the compound remains pristine while providing appropriately sized samples for individual experiments.

Materials:

• Primary vial of (R)-(-)-Carvone-4,4,6,6-D4

• Multiple 1-2 mL amber glass vials with PTFE-lined screw caps

• Gas-tight syringes

• Source of dry Argon or Nitrogen gas

• Glove box or Schlenk line

• Cryo-gloves and safety glasses

Procedure:

• Preparation: Place the primary vial, new aliquot vials, caps, and syringes inside a glove box or have them ready for use with a Schlenk line. Ensure the atmosphere is inert and dry.

• Equilibration: Allow the sealed primary vial of (R)-(-)-Carvone-4,4,6,6-D4 to warm to ambient temperature inside the glove box antechamber or on the benchtop before bringing it into the inert atmosphere. This prevents moisture condensation.

• Transfer: Once equilibrated, open the primary vial. Using a clean, dry, gas-tight syringe, carefully draw the desired volume of the neat oil for each aliquot.

• Dispensing: Dispense the compound into the bottom of each new amber vial. Avoid splashing the compound on the vial threads.

• Inerting: Before sealing, ensure the headspace of each new vial is filled with the inert atmosphere.

• Sealing: Tightly screw on the PTFE-lined caps.

• Labeling: Clearly label each aliquot with the compound name, concentration (if diluted), date, and a unique identifier.

• Storage: Place the newly created aliquots and the resealed primary stock vial into a secondary container and store them in a -20°C freezer.

Troubleshooting Guide

If you observe any of the following issues, it may indicate degradation due to improper storage.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Color change from colorless to pale yellow	Oxidation or Polymerization: Exposure to atmospheric oxygen over time.[1][3]	Verify purity using GC-MS or NMR. If new peaks are present, the sample is compromised. Discard and use a fresh aliquot. Review your inert atmosphere handling technique.
Appearance of new peaks in GC-MS or NMR analysis	Chemical Degradation: Could be oxidation, photolysis, or thermal degradation products.[11][12][14]	Cease use of the current stock. Acquire a new, certified standard. Re-evaluate storage conditions (temperature, light exposure, atmosphere).
Inconsistent results in quantitative assays	Volatility/Concentration Change: Evaporation of the compound from a poorly sealed container.	Use a fresh, unopened aliquot. Ensure vials are sealed tightly. For solutions, re-verify the concentration.
Reduced Isotopic Purity (via Mass Spec)	Contamination or H/D Exchange: Contamination with non-deuterated standard, or (less likely) exposure to harsh acidic/basic conditions and a proton source.	Confirm the issue is not instrument-related. If the sample is confirmed to have reduced isotopic enrichment, it must be discarded for sensitive applications.

References

• Wikipedia. Carvone. [Link]

• ResearchGate. Thermal Behaviour of Some Terpenoids. [Link]

• PubChem. Carvone, (+)-. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Chemistry of Terpenoids. [Link]

• Moravek, Inc. How To Properly Store Your Radiolabeled Compounds. [Link]

• PubMed. Degradation and Pathways of Carvone in Soil and Water. [Link]

• MDPI. Storage Stability of 66 Volatile Organic Compounds (VOCs) in Silicon-Lined Air Canisters for 30 Days. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Chemistry of Terpenoids. [Link]

• CK Special Gases Ltd. Deuterium - SAFETY DATA SHEET. [Link]

• Chemical Science Review and Letters. Terpenoids as Major Constituent of Essential Oil: Their Properties and Applications. [Link]

• Moravek, Inc. How To Store And Dispose Of Radiolabeled Compounds. [Link]

• NIH. Degradation and Pathways of Carvone in Soil and Water. [Link]

• University of New Brunswick. Collection & Prep - Stable Isotopes in Nature Laboratory. [Link]

• ResearchGate. Degradation and Pathways of Carvone in Soil and Water. [Link]

• ResearchGate. Structures of carvone and its degradation products. [Link]

• 大学化学. Selective Epoxidation of Carvone. [Link]

• PubChem. Carvone, (+-)-. [Link]

• ACS Publications. Thermal Degradation of Terpenes: Camphene, Δ3-Carene, Limonene, and α-Terpinene. [Link]

• Regulations.gov. 8.0 Handling, Storage, and Disposal of Volatile Organic Compounds (VOCs). [Link]

• NIH. Managing Storage of Radiolabeled Compounds. [Link]

• ACS Publications. Regiospecific Epoxidation of Carvone: A Discovery-Oriented Experiment for Understanding the Selectivity and Mechanism of Epoxidation Reactions. [Link]

• American Council on Science and Health. Carvone: One Molecule, Two Different Scents And Flavors. [Link]

• Maritime Trainer. Managing Volatile Organic Compounds (VOCs) Onboard Ships: A Comprehensive Guide for Tanker Crews. [Link]

• VOCs. A Comprehensive Guide To Volatile Organic Compounds (VOCs) And How To. [Link]

• FooDB. (R)-Carvone. [Link]

• Clariant. Volatile Organic Compound Adsorbents for Packaging and Cargo Shipments. [Link]

• MDPI. Liquid-Phase Catalytic Oxidation of Limonene to Carvone over ZIF-67(Co). [Link]

• SciSpace. CARVONE EPOXIDATION BY SYSTEM “HYDROGEN PEROXIDE– [Mn2L2O3][PF6]2 (L - 1,4,7-TRIMETHYL-1,4,7-TRIAZACYCLONONANE)–OXALIC ACID”. [Link]

• EPA. Technical Document for l-Carvone also referred to as a BRAD. [Link]

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Technical Support Center: Optimizing Recovery of (R)-(-)-Carvone-4,4,6,6-D4 Internal Standard

Welcome to the technical support center dedicated to the robust use of (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard (IS). This guide is designed for researchers, analytical scientists, and drug development professionals who rely on precise and accurate quantification. Achieving consistent recovery of your internal standard is the bedrock of reliable data. This document provides in-depth troubleshooting guides, validated protocols, and expert insights to help you diagnose and resolve common challenges encountered during sample analysis.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties, handling, and common chromatographic behavior of (R)-(-)-Carvone-D4.

Q1: What is (R)-(-)-Carvone-4,4,6,6-D4 and why is it used as an internal standard?

(R)-(-)-Carvone-4,4,6,6-D4 is a stable, isotopically labeled version of (R)-(-)-Carvone, a naturally occurring monoterpene.[1][2] In quantitative analysis, particularly with mass spectrometry, an ideal internal standard co-elutes with the analyte and behaves identically during sample preparation (extraction, cleanup) and analysis (injection, ionization). By substituting four hydrogen atoms with deuterium, the mass of the molecule is increased by four atomic mass units. This mass shift allows a mass spectrometer to distinguish the internal standard from the native analyte, while its chemical properties remain nearly identical. This ensures that any sample loss or variability during the analytical workflow affects both the analyte and the standard proportionally, enabling highly accurate and precise quantification.[3]

Q2: What are the key physicochemical properties of Carvone that I should be aware of?

Understanding the properties of carvone is critical for designing effective extraction and analysis methods. Its volatility and solubility are key parameters influencing method selection.

Property	Value	Implication for Analysis
Molecular Formula	C₁₀H₁₄O	-
Molecular Weight	150.22 g/mol	-
Appearance	Colorless to pale yellow liquid[4][5]	-
Boiling Point	~227-230 °C[5][6]	High boiling point, but significant vapor pressure. Suitable for GC analysis. Susceptible to loss during aggressive solvent evaporation.
Vapor Pressure	0.4 mmHg at 20 °C[4]	Indicates volatility; Headspace-based techniques (e.g., SPME) are highly effective.[7][8]
Water Solubility	~1.3 g/L at 25 °C[1][6][9]	Limited water solubility facilitates extraction into organic solvents.
Solubility	Miscible with alcohol, ether, chloroform[9][10]	Wide range of compatible organic solvents for Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) elution.
logP (Octanol-Water)	~2.7[6][9]	Indicates moderate lipophilicity, favoring partitioning into organic solvents over water.

Q3: What are the recommended storage and handling conditions for the (R)-(-)-Carvone-D4 standard?

To maintain the integrity and isotopic purity of the standard, proper storage is essential. Improper handling can lead to degradation or isotopic exchange.[11]

• Stock Solutions (Concentrated): Store in an amber vial at -20°C or -80°C for long-term stability.[11] Use aprotic solvents (e.g., acetonitrile, ethyl acetate) for stock solutions to minimize the risk of H/D exchange.

• Working Solutions (Dilute): Store at 2-8°C for short- to medium-term use (weeks).[11] Ensure vials are tightly sealed to prevent solvent evaporation, which would alter the concentration.

• General Handling: Avoid exposure to strong acids, bases, and high temperatures, which can potentially compromise the stability of the deuterium labels.[12][13]

Q4: Is the deuterium label on (R)-(-)-Carvone-4,4,6,6-D4 stable?

Yes, the deuterium labels at the 4 and 6 positions on the cyclohexenone ring are located on carbon atoms and are not adjacent to heteroatoms or highly acidic carbonyl alpha-protons. This positioning makes them chemically robust and not prone to back-exchange (H/D exchange) under typical analytical conditions (neutral or mildly acidic/basic pH, moderate temperatures).[13] However, extreme pH or temperature conditions should always be avoided as a best practice.[12]

Q5: Why is my deuterated standard eluting slightly earlier than the native carvone in my chromatogram?

This phenomenon is known as the "deuterium isotope effect" and is commonly observed in chromatography.[12] The carbon-deuterium (C-D) bond is slightly shorter and stronger than a carbon-hydrogen (C-H) bond. This can lead to subtle changes in molecular interactions with the stationary phase, often resulting in the deuterated compound eluting a few seconds earlier than its non-deuterated analog.[14] While usually minor, this separation can become a significant source of error if the analyte and IS elute into different zones of matrix-induced ion suppression or enhancement in the mass spectrometer source.[14][15]

Section 2: Troubleshooting Guide: Low or Inconsistent Recovery

This guide provides a systematic approach to diagnosing and resolving issues related to poor internal standard recovery.

Caption: General troubleshooting workflow for low IS recovery.

Problem Area 1: Sample Preparation

Q: My IS recovery is low after Liquid-Liquid Extraction (LLE). What should I investigate?

A: Low LLE recovery for a moderately lipophilic compound like carvone (logP ≈ 2.7) typically stems from suboptimal partitioning or physical loss.[6][9]

• Cause 1: Incorrect Solvent Choice. The polarity of the extraction solvent may not be well-matched to carvone.

  • Explanation: The principle of "like dissolves like" is paramount.[16] Highly nonpolar solvents (e.g., hexane) may be inefficient, while very polar solvents may be miscible with the aqueous phase.

  • Solution: Use a solvent of intermediate polarity. Ethyl acetate, dichloromethane (DCM), or a mixture like hexane:ethyl acetate (e.g., 80:20) are excellent starting points. See Protocol 2 for a solvent screening procedure.

• Cause 2: Suboptimal Phase Ratio. The volume of organic solvent may be insufficient to extract the IS efficiently.

  • Explanation: The partition coefficient dictates the equilibrium distribution. To drive this equilibrium towards the organic phase, a sufficient volume is needed.[16][17]

  • Solution: Increase the solvent-to-sample volume ratio. A ratio of 2:1 or 3:1 (organic:aqueous) is a good starting point. Perform a second or even third extraction on the aqueous phase and combine the organic layers to improve recovery.

• Cause 3: Emulsion Formation. The formation of a stable emulsion at the phase interface can trap your IS and prevent clean separation.

  • Explanation: Complex matrices (e.g., plasma, homogenized tissue) contain surfactants that stabilize emulsions. Vigorous shaking exacerbates this.

  • Solution: Use gentle, repeated inversions for mixing instead of vigorous shaking. To break an emulsion, try adding a small amount of saturated sodium chloride (NaCl) solution, gentle heating, or centrifugation.

• Cause 4: Matrix Effects ("Salting Out"). The ionic strength of your aqueous sample can influence partitioning.

  • Explanation: Adding a salt (e.g., NaCl, Na₂SO₄) to the aqueous phase increases its polarity and reduces the solubility of organic compounds, driving them into the organic layer.[16][17] This is known as the "salting-out" effect.

  • Solution: Add NaCl to the aqueous sample to saturation or a final concentration of 3-5 M before extraction to improve recovery, especially from complex aqueous matrices.

Q: My IS recovery is poor when using Solid-Phase Extraction (SPE). What are the common causes?

A: SPE is a powerful tool, but loss can occur at several steps. For terpenes like carvone, a reverse-phase sorbent (e.g., C18) is common.[18][19]

• Cause 1: Analyte Breakthrough during Loading. The IS may not be retained on the sorbent.

  • Explanation: This happens if the sample polarity is too high (too much organic solvent), causing the IS to pass through with the loading solution.

  • Solution: Ensure the sample is diluted with sufficient water or aqueous buffer before loading onto a conditioned C18 cartridge. The final organic solvent concentration should typically be <5%.

• Cause 2: Incomplete Elution. The IS is retained on the sorbent but not fully recovered during the elution step.

  • Explanation: The elution solvent may be too weak (not polar enough) to displace the carvone from the C18 sorbent.

  • Solution: Use a stronger elution solvent. If you are eluting with methanol, try acetonitrile or a small percentage of a less polar solvent like ethyl acetate mixed with methanol. Also, ensure you are using a sufficient volume of elution solvent; try eluting with two consecutive smaller volumes.[20]

• Cause 3: Loss During Drying Step. Aggressive drying of the SPE cartridge can lead to evaporative loss of volatile compounds.

  • Explanation: Carvone is volatile. Pulling a strong vacuum or passing nitrogen through the cartridge for an extended period, especially with dry matrices, can cause the IS to evaporate.

  • Solution: Minimize the drying time. Apply vacuum or gas just long enough to remove residual wash solvent from the cartridge. Do not over-dry.

Q: I'm losing the IS during the solvent evaporation/concentration step. How can I prevent this?

A: This is a very common issue for volatile and semi-volatile compounds.[7]

• Explanation: Standard nitrogen evaporators, especially when heated, can rapidly remove carvone along with the extraction solvent.

• Solution 1: Use a Keeper Solvent. Add a small volume (50-100 µL) of a high-boiling, non-volatile solvent (e.g., ethylene glycol, dodecane) to the extract before evaporation. This will prevent the sample from going to complete dryness and retain the volatile analytes.

• Solution 2: Gentle Evaporation Conditions. Use a lower nitrogen flow rate and minimal heat (e.g., room temperature or ≤30°C).

• Solution 3: Kuderna-Danish (K-D) Concentrator. For larger volumes, a K-D apparatus with a Snyder column is designed for gentle concentration of volatile analytes and is more effective at preventing loss than open-vial nitrogen evaporation.

• Solution 4: Avoid Evaporation. If possible, use a more sensitive instrument or a more concentrated extraction technique (like SPME) to avoid the need for an evaporation step altogether.

Problem Area 2: GC-MS System

Q: My IS peak area is inconsistent across a run sequence, showing a decreasing trend. What could be the cause?

A: A downward trend in IS response often points to a problem within the GC system, particularly the inlet.[21][22]

• Cause 1: Inlet Septum Leak. A leaking septum will cause a portion of the injected sample to be lost, leading to smaller peak areas.

  • Explanation: The septum is under pressure and pierced by the syringe needle for every injection. Over time, it can core or fail to seal properly.

  • Solution: Perform a GC system leak check (See Protocol 4 ). Replace the septum regularly as part of routine maintenance.

• Cause 2: Contaminated Injector Liner. An accumulation of non-volatile matrix components in the liner can create active sites.

  • Explanation: These active sites can irreversibly adsorb or catalytically degrade analytes, including the IS. This effect can worsen over the course of a sequence as more matrix is introduced.[23]

  • Solution: Replace the injector liner and O-ring. Using a liner with glass wool can help trap non-volatile matrix, but the wool itself can also become an active site. Deactivated liners are essential.

• Cause 3: Column Contamination/Degradation. The front end of the GC column can become contaminated.

  • Explanation: Similar to the liner, the column can accumulate matrix, leading to peak tailing and loss of response.

  • Solution: Trim the front of the column (e.g., 10-15 cm) to remove the contaminated section.[23]

Section 3: Optimized Experimental Protocols

These protocols provide a validated, step-by-step approach to common procedures for optimizing (R)-(-)-Carvone-D4 recovery.

Protocol 1: Stability Assessment of (R)-(-)-Carvone-D4 in Working Solution

Objective: To verify that the IS is stable in the prepared working solution under typical storage conditions.[11]

Procedure:

• Prepare a fresh batch of your IS working solution at the concentration used for spiking samples.

• Immediately spike a set of three to five replicates of a clean solvent (e.g., your final reconstitution solvent) with the IS. Analyze these immediately. This is your Time Zero (T₀) reference.

• Store the working solution under its intended storage condition (e.g., 4°C in an autosampler).

• At specified time points (e.g., 8h, 24h, 48h), spike a new set of clean solvent replicates and analyze them.

• Data Evaluation: Calculate the mean peak area of the IS at each time point. Acceptance Criterion: The mean peak area at each time point should be within ±15% of the mean peak area at T₀.[11]

Protocol 2: Optimizing Liquid-Liquid Extraction (LLE)

Objective: To systematically determine the most effective solvent and conditions for extracting carvone from an aqueous matrix.

Materials:

• Blank matrix (e.g., water, buffer, plasma)

• (R)-(-)-Carvone-D4 working solution

• Extraction solvents to test: Hexane, Ethyl Acetate, Dichloromethane (DCM)

• Saturated NaCl solution

Procedure:

• Prepare three sets of spiked blank matrix samples (n=3 for each set). Spike with the IS at the standard concentration.

• Set 1 (Solvent Screening):

  • To the first set, add 2 volumes of Hexane.

  • To the second set, add 2 volumes of Ethyl Acetate.

  • To the third set, add 2 volumes of DCM.

• Mix all samples gently by inversion for 2 minutes. Centrifuge to separate phases.

• Transfer the organic layer to a clean tube and analyze.

• Set 2 (Salting-Out Effect):

  • Repeat the extraction using the best solvent identified in Step 4.

  • Before adding the organic solvent, add 0.25 volumes of saturated NaCl to each sample.

• Mix, separate, and analyze as before. Data Evaluation: Compare the mean IS peak area for each condition. The condition yielding the highest and most consistent peak area is optimal.

Protocol 3: Optimizing Headspace Solid-Phase Microextraction (HS-SPME)

Objective: To determine the optimal fiber, temperature, and time for extracting carvone from the sample headspace. HS-SPME is a powerful, solvent-free alternative for volatile analysis.[24][25]

Materials:

• Blank matrix in headspace vials

• (R)-(-)-Carvone-D4 working solution

• SPME fibers to test (Recommendation: start with a Divinylbenzene/Carboxen/PDMS fiber, which is effective for a broad range of volatiles).[26]

• Saturated NaCl solution

Procedure:

• Parameter Testing: Systematically test the following parameters, changing one at a time while keeping others constant. Prepare triplicate samples for each condition.

  • Extraction Temperature: Test a range (e.g., 50°C, 60°C, 70°C). Higher temperatures increase volatility but can affect phase equilibrium.

  • Extraction Time: Test a range (e.g., 15 min, 30 min, 45 min) to ensure equilibrium is reached.

  • Salt Addition: Compare extraction with and without the addition of salt (e.g., 250 µL saturated NaCl per 1 mL sample).[26][27]

• Sample Preparation: Spike blank matrix in a headspace vial with the IS. Add salt if required for the specific test. Seal immediately.

• Extraction: Place the vial in the heated agitator. Allow 5-10 minutes for pre-incubation/equilibration before exposing the SPME fiber to the headspace for the designated extraction time.

• Analysis: Desorb the fiber in the GC inlet and acquire data. Data Evaluation: Compare the mean IS peak area for each condition. The combination of parameters that provides the highest, most reproducible signal is optimal.

Protocol 4: Verifying GC-MS System Integrity

Objective: To quickly diagnose common instrumental issues like leaks that lead to low and variable IS response.[23]

Procedure (GC Inlet Leak Check):

• Cool down the GC oven and inlet.

• Set the carrier gas to a normal operating pressure (e.g., 20 psi).

• Turn off the gas supply to the GC instrument.

• Monitor the pressure gauge on the GC.

• Evaluation: If the pressure drops by more than 1-2 psi over 15 minutes, a significant leak is present. Check and tighten all fittings, especially the septum nut and column fittings. If the leak persists, the O-ring on the liner may need replacement.

Section 4: Visual Decision Workflow

This diagram assists in selecting the appropriate extraction technique based on sample characteristics.

Caption: Decision tree for selecting an appropriate extraction method.

References

• BenchChem. (n.d.). Common pitfalls when using deuterated internal standards.
• BenchChem. (2025). Common analytical problems with deuterated internal standards.
• Zhang, Z., & Raftery, D. (2014). Headspace SPME-GC-MS metabolomics analysis of urinary volatile organic compounds (VOCs). Methods in Molecular Biology, 1198, 265–272.
• Fisher Scientific. (n.d.). (R)-(-)-Carvone, 98%.
• Li, Y., et al. (2020). Headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometric (GC-MS) analysis of volatile profiles during the stir-frying process of malt. Analytical Methods, 12(3), 328-336.
• Sigma-Aldrich. (n.d.). (R)-(-)-Carvone 98 6485-40-1.
• BenchChem. (2025). Technical Support Center: Troubleshooting Deuterated Internal Standards in GC-MS.
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• Davison, A. S., et al. (2013). Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Clinical Chemistry, 59(4).
• Gion, A., et al. (2024). Headspace SPME GC–MS Analysis of Urinary Volatile Organic Compounds (VOCs) for Classification Under Sample-Limited Conditions. Metabolites, 14(1), 33.
• ChemicalBook. (n.d.). 6485-40-1 | CAS DataBase.
• Wang, Y., et al. (2022). Headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS) and odor activity value (OAV) to reveal the flavor characteristics of ripened Pu-erh tea by co-fermentation. Frontiers in Nutrition, 9, 1003728.
• Feng, M., et al. (2022). Determination of terpenoids in Baijiu using solid-phase extraction combined with headspace solid-phase microextraction. Journal of the Science of Food and Agriculture, 103(5), 2445-2454.
• Li, C., et al. (2023). Analysis of Volatile Compounds' Changes in Rice Grain at Different Ripening Stages via HS-SPME-GC–MS. Foods, 12(23), 4279.
• National Center for Biotechnology Information. (n.d.). Carvone, (-)-. PubChem.
• Feng, M., et al. (2022). Comparison of terpene extraction capacity of SPE extraction columns from different manufacturers.
• American Chemical Society. (2021). Carvone.
• Snow, N. H. (2018). Analysis of Terpenes in Cannabis Using Headspace Solid-Phase Microextraction and GC–MS. Spectroscopy Online.
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• Song, Q., & El-Kattan, A. F. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 45(4), 675-681.
• BenchChem. (2025). Stability of Deuterated Standards: A Comparative Guide to Optimal Storage Conditions.
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• Chromatography Forum. (2012). Agilent GC-MS: Issue With Internal Standard Recovery.
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Technical Support Center: Isotopic Interference in (R)-(-)-Carvone-4,4,6,6-D4 Quantification

Welcome to the technical support guide for correcting isotopic interference in the quantification of (R)-(-)-Carvone-4,4,6,6-D4. This resource is designed for researchers, scientists, and drug development professionals who are utilizing stable isotope-labeled internal standards in mass spectrometry-based bioanalysis. Here, we will explore the underlying principles of isotopic interference and provide actionable troubleshooting strategies to ensure the accuracy and reliability of your quantitative data.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of LC-MS/MS analysis?

A: Isotopic interference, also known as isotopic cross-talk or contribution, occurs when the isotopic distribution of an analyte and its stable isotope-labeled internal standard (SIL-IS) overlap. In an ideal scenario, the mass spectrometer would detect a single, unique mass-to-charge ratio (m/z) for the analyte and another for the internal standard. However, elements like carbon, hydrogen, and oxygen naturally exist as a mixture of isotopes (e.g., ¹²C and ¹³C). This results in a cluster of isotopic peaks for any given molecule. Interference happens when a lower abundance isotope of the analyte has the same nominal mass as the primary isotope of the internal standard, or vice-versa. This overlap can artificially inflate the measured signal of either compound, leading to inaccurate quantification.

Q2: Why is (R)-(-)-Carvone-4,4,6,6-D4 chosen as an internal standard, and how does its structure relate to potential interference?

A: (R)-(-)-Carvone-4,4,6,6-D4 is a deuterated form of (R)-(-)-Carvone, where four hydrogen atoms have been replaced with deuterium. This makes it an ideal internal standard because it is chemically identical to the analyte, meaning it will behave similarly during sample preparation (e.g., extraction) and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer. The "D4" designation indicates the incorporation of four deuterium atoms, which provides a significant mass shift away from the analyte, helping to minimize direct overlap. Despite this, the natural isotopic abundance of the unlabeled carvone can still contribute to the signal of the D4-carvone, necessitating correction.

Q3: What are the primary sources of isotopic interference in the quantification of (R)-(-)-Carvone-4,4,6,6-D4?

A: The primary sources of interference are:

• Natural Isotopic Abundance: The unlabeled (R)-(-)-Carvone (the analyte) contains a small percentage of naturally occurring heavy isotopes, primarily ¹³C. The M+4 peak of the analyte can contribute to the signal of the M peak of the (R)-(-)-Carvone-4,4,6,6-D4 internal standard.

• Isotopic Purity of the Internal Standard: The synthesized (R)-(-)-Carvone-4,4,6,6-D4 is not 100% pure. It will contain trace amounts of D0, D1, D2, and D3 species. The D0 version of the internal standard will contribute to the analyte signal.

Troubleshooting Guide

Issue 1: My calibration curve for (R)-(-)-Carvone is non-linear at the lower or upper ends.

This is a common symptom of uncorrected isotopic interference. At low analyte concentrations, the contribution from the internal standard to the analyte signal can be significant, leading to a positive bias. Conversely, at high analyte concentrations, the contribution of the analyte to the internal standard signal can become more pronounced, causing a negative bias.

Reducing background noise in (R)-(-)-Carvone-4,4,6,6-D4 mass spectra

Welcome to the technical support center for the analysis of (R)-(-)-Carvone-4,4,6,6-D4 by Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to background noise, ensuring high-quality, reliable data.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise in the GC-MS analysis of deuterated compounds like (R)-(-)-Carvone-4,4,6,6-D4?

A1: High background noise in GC-MS can obscure the signal of your target analyte, leading to poor sensitivity and inaccurate quantification. The noise can be categorized as chemical noise (unwanted ions) or electronic noise.[1][2] For deuterated compounds, which are often used as internal standards, maintaining a low noise level is critical for accuracy.

The most common sources of chemical noise include:

• Column Bleed: The degradation of the GC column's stationary phase at elevated temperatures releases siloxane compounds, which create a rising baseline and characteristic ions (e.g., m/z 73, 207, 281).[3][4][5] Using a low-bleed column (e.g., a "MS" designated column) is highly recommended.[6][7]

• Contaminated Carrier Gas: Impurities like moisture, oxygen, and hydrocarbons in the carrier gas (typically helium) can degrade the column and contribute to a noisy baseline.[8][9]

• Injector Port Contamination: Residues from previous injections, fragments from the septum, or a dirty injector liner can all introduce contaminants.[9][10] Using low-bleed septa is crucial to minimize this issue.[3][10]

• System Leaks: Small leaks in the vacuum system can introduce air (N₂, O₂, H₂O), resulting in prominent peaks at m/z 18, 28, and 32.[1][9]

• External Contamination: Phthalates (common plasticizers) are ubiquitous in lab environments and can leach from solvents, vials, and even vinyl gloves, often appearing as a characteristic ion at m/z 149.[11][12][13]

Q2: I see characteristic peaks of unlabeled Carvone in my D4-Carvone spectrum. Is this background noise?

A2: This could be due to two main reasons: isotopic impurity of your standard or in-source hydrogen-deuterium (H-D) exchange. While some level of isotopic impurity is common, significant unlabeled peaks may point to issues in the mass spectrometer. In-source H-D exchange can occur when active hydrogens are present on the surfaces of the ion source. Ensuring the ion source is clean and well-conditioned can help minimize this phenomenon. It is also crucial to verify the isotopic purity of your deuterated standard from the supplier's certificate of analysis.

Troubleshooting Guides

This section provides step-by-step solutions to specific problems you may encounter during your analysis.

Issue 1: High, Rising Baseline, Especially at High Temperatures

A high and rising baseline is a classic symptom of GC column bleed, where the stationary phase of the column breaks down and elutes.[5]

Step-by-Step Troubleshooting:

• Verify Column Identity: Ensure you are using a low-bleed, MS-certified column (e.g., a 5% phenyl methylpolysiloxane phase like DB-5ms).[3] These columns are designed for stability at high temperatures.

• Condition the Column: A new column must be conditioned properly, and an older column may need to be reconditioned. This process removes residual manufacturing materials and contaminants.

  • Protocol: Disconnect the column from the MS detector to avoid contaminating the source. Cap the MS inlet.

  • Set the carrier gas flow to the normal operating rate.

  • Program the GC oven to ramp slowly (5-10°C/min) to a temperature about 20°C above your method's maximum temperature (but do not exceed the column's maximum operating temperature).[8]

  • Hold for 1-2 hours.

  • Cool the oven, reconnect the column to the MS, and allow the system to pump down before analysis.

• Check for Oxygen: Ensure high-purity carrier gas is used and that oxygen traps are installed and functional. Oxygen can aggressively degrade the stationary phase, especially at high temperatures.[8]

• Lower Final Temperature: If possible, modify your GC temperature program to use the lowest possible final temperature that still allows for the elution of all compounds of interest. Every column has a maximum operating temperature that should not be exceeded.[5]

Issue 2: My Mass Spectrum is Full of Extraneous Peaks (m/z 73, 149, 207, 281)

The presence of specific, repeating ions across your chromatogram is a strong indicator of system contamination. Identifying these ions is the key to finding the source.[12][14]

Table 1: Common Contaminant Ions and Their Sources

m/z (Mass-to-Charge Ratio)	Compound/Class	Likely Source
18, 28, 32, 44	Water, Nitrogen, Oxygen, CO₂	Air leak in the vacuum system.[9]
73, 207, 281, 355, 429	Siloxanes	GC column bleed, septum bleed, fingerprints on parts.[4][12][15]
149	Phthalate fragment	Plasticizers from plasticware, solvents, pump oil, gloves.[12][13]
69, 131, 219, 264, 502	PFTBA (tuning compound)	Leak from the calibration valve or residual from tuning.[9][12]
Spaced 14 amu apart	Hydrocarbons	Pump oil backstreaming, contaminated solvents.[12]

Troubleshooting Workflow for Contamination

The following diagram illustrates a logical workflow for diagnosing and resolving contamination issues.

Caption: Troubleshooting workflow for identifying contamination sources.

Issue 3: Poor Signal-to-Noise Ratio for (R)-(-)-Carvone-4,4,6,6-D4

Even with a clean baseline, you might experience a poor signal-to-noise (S/N) ratio, which compromises the limit of detection and quantification. The parent ion of unlabeled carvone is m/z 150, with major fragments at m/z 108, 93, 82, and 54.[16][17] For the D4 variant, you should expect these to shift accordingly.

Optimization Steps:

• Confirm Instrument Tune: Ensure the mass spectrometer has been recently and successfully tuned. A poor tune can lead to low sensitivity across the entire mass range.

• Optimize Ion Source Parameters: The efficiency of ionization is critical.

  • Ion Source Temperature: A temperature that is too low may result in poor volatilization and ionization, while one that is too high can cause excessive fragmentation or degradation. A typical starting point for many GC-MS systems is 230°C.

  • Electron Energy: Standard GC-MS analysis uses 70 eV for electron ionization, which produces reproducible fragmentation patterns for library matching.[16] Ensure this is set correctly.

• Review GC Parameters:

  • Injection Volume: If the concentration is low, consider increasing the injection volume. Be cautious, as this can also increase the amount of matrix introduced into the system.

  • Split Ratio: For trace analysis, use a splitless injection to ensure the maximum amount of analyte reaches the column. If you must use a split injection, use the lowest split ratio that your system can tolerate without causing peak broadening.

• Sample Preparation: Matrix effects from complex samples can suppress the ionization of your target analyte.[3][18] Consider a sample cleanup step like Solid-Phase Extraction (SPE) to remove interfering compounds before injection.

Key Experimental Protocols

Protocol 1: GC Injector Maintenance (Septum and Liner Replacement)

Objective: To eliminate the injection port as a source of contamination.

Materials:

• Clean, lint-free gloves

• New, low-bleed septum

• New, deactivated injector liner

• Forceps

• Liner removal tool (if applicable)

Procedure:

• Cool Down: Cool the GC injector to a safe temperature (below 50°C).

• Turn Off Gas: Turn off the carrier gas flow to the injector.

• Remove Old Septum: Unscrew the septum nut and use forceps to remove the old septum.

• Remove Old Liner: Unscrew the retaining nut for the injector liner. Carefully remove the hot liner using a liner removal tool or forceps.

• Inspect and Clean: Inspect the inside of the injector port for any visible residue or septum fragments. If necessary, clean it with a cotton swab lightly dampened with a high-purity solvent (e.g., methanol or acetone).

• Install New Liner: Wearing clean gloves, place a new O-ring on the new liner and insert it into the injector. Tighten the retaining nut.

• Install New Septum: Place the new septum into the septum nut and re-tighten it. Do not overtighten, as this can cause coring.

• Restore System: Turn the carrier gas back on, heat the injector to its setpoint, and perform a leak check.

Protocol 2: Ion Source Bake-out

Objective: To remove semi-volatile contaminants from the ion source without venting the system.

Procedure:

Note: The exact procedure is instrument-specific. Consult your manufacturer's manual.

• Vent GC: Cool the GC oven and injector. Disconnect the column from the MS interface and cap the interface nut. This prevents any contaminants from the GC from entering the MS during the bake.

• Set Bake Temperature: Access the MS control software and set the ion source temperature to its maximum recommended bake-out temperature (often around 300-350°C).

• Bake: Allow the source to bake for several hours or overnight.

• Cool Down: Return the ion source to its normal operating temperature.

• Reconnect System: Once cooled, reconnect the GC column, restore vacuum, and allow the system to stabilize before checking the background. Some modern systems feature automated, in-situ ion source cleaning technologies that use a controlled flow of hydrogen to clean the source without manual intervention.[19][20]

References

• Hsu, J.-Y., Shih, C.-L., & Liao, P.-C. (2017). Exposure Marker Discovery of Phthalates Using Mass Spectrometry. Journal of the Mass Spectrometry Society of Japan, 65(2), 77-85. [Link]

• BenchChem. (n.d.). Reducing background noise in GC/MS analysis of phenols.
• Antunes, R., et al. (2010). Photoionization of the carvone molecule (C10H14O). Chemical Physics, 368(1-2), 101-107.
• Scribd. (n.d.). Common Contaminants in GCMS.
• Crawford Scientific. (2021, March 26). Achieving Low Levels of GC Column Bleed.

• Chang, C. C., et al. (2020). Using ambient mass spectrometry to explore the origins of phthalate contamination in a mass spectrometry laboratory. Analytical and Bioanalytical Chemistry, 412(10), 2239-2248. [Link]

• Hsu, J.-Y., Shih, C.-L., & Liao, P.-C. (2017). Exposure Marker Discovery of Phthalates Using Mass Spectrometry. Journal of the Mass Spectrometry Society of Japan, 65(2), 77-85. [Link]

• BenchChem. (n.d.). Minimizing background noise in 15N mass spectrometry data.
• Manura, J. J. (n.d.). MS TIP No. 12 - Elimination of Memory Peaks and GC Background Noise. Scientific Instrument Services.
• Agilent Technologies. (n.d.). What are the common contaminants in my GCMS.
• ACD/Labs. (2026, February 12). My Column is Bleeding.
• Agilent Technologies. (2024, June 25).

• Liu, X., et al. (2022). Diagnostic Fragmentation Pathways for Identification of Phthalate Metabolites in Nontargeted Analysis Studies. Journal of the American Society for Mass Spectrometry, 33(6), 1032-1041. [Link]

• de Castilho, R. B., et al. (2014). Excitation and ionic fragmentation of the carvone molecule (C10H14O) around the O 1s edge.
• ZefSci. (2025, May 6).
• Thermo Fisher Scientific. (n.d.). Phthalate Screening in Food Packaging by Ambient Ionization High Resolution MS/MS Mass Spectrometry.
• SCION Instruments. (2025, March 6). MS vs non-MS GC columns.
• CHROMacademy. (n.d.).
• Nitrosamines Exchange. (2022, June 16). Background noise in UPLC-MS/MS experience?.

• Zhang, H., et al. (2013). Analysis of Overlapped and Noisy Hydrogen/Deuterium Exchange Mass Spectra. Journal of the American Society for Mass Spectrometry, 24(12), 1930-1936. [Link]

• Agilent Technologies. (n.d.). GC/MSイオン源の新たなクリーニング方法 (A new cleaning method for GC/MS ion sources).
• Agilent Technologies. (2016, August 15). Agilent JetClean: In-situ GC/MS Ion Source Cleaning and Conditioning.
• Agilent Technologies. (n.d.). Tips to Improve Signal-to-Noise Checkout.
• Agilent Technologies. (n.d.). Maintaining Your GC/MS System. Scientific Instrument Services.
• Waclaski, L. (2022, June 9).
• BenchChem. (2025, September 22).
• Jenck S.A. (2023, December 13). How To Clean the Ion Source on a GCMS TQ8050 NX. [Video]. YouTube.
• Shimadzu UK Limited. (2023, June 12). (GCMS) EI Ion Source Replacement and Rinsing Procedure - GCMS-QP2010 Plus/Ultra, QP2020,GCMS-TQ series.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 439570, Carvone, (-)-.
• ResearchGate. (2020, September 9). How we can eliminate background signals/noise in GC-MS/MS?.
• ResearchGate. (2015, February 23). How to reduce high background noise in an LC MS/MS experiment?.
• ResearchGate. (n.d.).
• National Institute of Standards and Technology. (n.d.).
• Thermo Fisher Scientific. (2023, May 1).
• Biological Magnetic Resonance Bank. (n.d.). bmse000500: (R)-(-)-Carvone (C10H14O).

• Zhang, H., et al. (2013). Analysis of overlapped and noisy hydrogen/deuterium exchange mass spectra. Journal of the American Society for Mass Spectrometry, 24(12), 1930-1936. [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Noise Reduction via Mass Spectrometry and Ion/Ion Charge Inversion: Amino Acids. Journal of the American Society for Mass Spectrometry.
• ResolveMass Laboratories Inc. (2025, December 22).
• ResearchGate. (n.d.). Diagnostic ions and its abundance used in GC-MS analysis.
• BenchChem. (n.d.). Reducing background noise in 3-HMPA mass spectrometry.

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Addressing retention time shifts for deuterated carvone in GC columns

This guide provides in-depth troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals encountering retention time shifts when analyzing deuterated carvone using gas chromatography (GC).

Introduction: Understanding the Isotope Effect in GC

When working with isotopically labeled compounds like deuterated carvone (d-carvone), it is crucial to understand that a shift in retention time compared to its non-deuterated (protio) counterpart is often expected. This phenomenon, known as the Chromatographic Isotope Effect (CIE), stems from subtle differences in the physicochemical properties between a carbon-hydrogen (C-H) and a carbon-deuterium (C-D) bond.[1] The C-D bond is slightly shorter and stronger, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1]

In gas chromatography, this typically results in an "inverse isotope effect," where the deuterated compound interacts less strongly with the stationary phase and elutes slightly earlier than the non-deuterated version.[2][3] This guide will help you distinguish between this expected isotopic shift and problematic, inconsistent shifts caused by instrumental or methodological issues.

Frequently Asked Questions (FAQs)

Q1: Is it normal for my deuterated carvone to have a different retention time than standard carvone?

A1: Yes, it is not only normal but expected. Due to the inverse isotope effect in gas chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[2][3] The key is that this shift should be small, consistent, and reproducible under stable analytical conditions. An inconsistent or drifting shift is a sign of a problem that needs troubleshooting.

Q2: How significant should the retention time shift between deuterated and standard carvone be?

A2: The magnitude of the shift is typically small, often in the range of hundredths to tenths of a minute. The exact value depends on several factors, including the number and position of deuterium atoms, the GC column's stationary phase, and the oven temperature program.[2] Nonpolar stationary phases often show a more pronounced inverse isotope effect, while polar phases may show a normal effect (later elution).[2] It is essential to establish a baseline for this shift using a well-characterized standard mixture under your specific method conditions.

Q3: Can the oven temperature affect the separation between deuterated and standard carvone?

A3: Absolutely. Column temperature is a critical factor influencing retention time.[4] Lowering the oven temperature or using a slower ramp rate generally increases the interaction between the analytes and the stationary phase. This can lead to longer retention times and often enhances the separation between isotopic compounds, making the shift more apparent.[5] Conversely, higher temperatures can reduce this separation.[6]

Troubleshooting Guide: Diagnosing and Resolving Retention Time Instability

Unstable or drifting retention times are a common issue in GC analysis.[7][8][9] This section provides a systematic approach to identifying and resolving these problems.

Problem 1: My retention times are drifting or inconsistent from one injection to the next.

This issue points to a lack of stability in the GC system. The following workflow will help you isolate the cause.

dot graph TD { A[Start: Inconsistent tR] --> B{Check System Parameters}; B --> C{Are Flow & Temp Correct?}; C -- Yes --> D{Check for Leaks}; C -- No --> E[Correct Parameters in Method]; D --> F{Leak Found?}; F -- Yes --> G[Fix Leak: Tighten Fittings, Replace Septum]; F -- No --> H{Inspect Inlet}; H --> I{Liner/Septum OK?}; I -- No --> J[Perform Inlet Maintenance]; I -- Yes --> K[Consider Column Issues]; K --> L[End: See Problem 2];

} caption: Workflow for troubleshooting inconsistent retention times.

Step-by-Step Causes and Solutions:

• GC System Parameters:

  • Cause: Incorrect or fluctuating parameters are the most common source of retention time shifts.[7][8] This includes carrier gas flow rate, oven temperature, and temperature programming ramps.[10] Electronic pressure controls calculate flow based on column dimensions, so an incorrect entry can lead to the wrong head pressure being applied.[8]

  • Solution: Carefully verify that all method parameters—oven temperature program, carrier gas type, flow rate (or pressure and column dimensions)—are correctly entered and match the validated method.[11] Ensure the GC oven has sufficient equilibration time before injection.[9]

• System Leaks:

  • Cause: A leak in the carrier gas flow path, often at the injector septum or column fittings, will cause the actual flow rate through the column to be lower or less stable than the setpoint, leading to longer and more variable retention times.[10]

  • Solution: Perform a leak check. This can be done using an electronic leak detector or by monitoring the system's pressure decay. Pay close attention to the septum nut, column connections at the inlet and detector, and gas line fittings. Replace the septum if it has been pierced by many injections.[12]

• Inlet and Injection Issues:

  • Cause: Contamination of the inlet liner or degradation of the injection port septum can create active sites, leading to poor peak shape and retention time variability.[8] Inconsistent injection volumes or technique can also contribute to shifts.[7]

  • Solution: Regularly inspect and replace the inlet liner and septum as part of routine maintenance. Ensure the liner is of the correct type and deactivation for your analysis. Use a consistent, high-quality injection technique, preferably with an autosampler, to ensure reproducibility.[9]

Problem 2: My retention times have shifted significantly after installing a new column or performing maintenance.

This type of shift is often related to physical changes in the column or flow path.

Step-by-Step Causes and Solutions:

• Column Dimensions and Installation:

  • Cause: Even if you replace a column with one of the "same" type, minor variations in length, internal diameter, or film thickness can affect retention times.[12] Cutting a column for maintenance shortens its length, which will decrease retention times if the system's column length parameter is not updated.[7] Improper installation depth into the inlet or detector can also create dead volume and affect peak shape and retention.[8]

  • Solution: After trimming a column, update the column length in the GC software to ensure the electronic flow control calculates the correct pressure needed to maintain a constant flow rate.[7] Always ensure the column is cut cleanly at a 90° angle and installed at the correct depth as specified by the instrument manufacturer.[8]

• Column Contamination or Degradation:

  • Cause: Over time, non-volatile matrix components can accumulate at the head of the column, or the stationary phase can degrade due to exposure to oxygen at high temperatures or aggressive samples.[10] This changes the column chemistry, leading to retention shifts.

  • Solution: If contamination is suspected, trim the first 0.5 to 1 meter from the inlet end of the column. If this does not restore performance, the column may need to be replaced. To prevent future issues, use a guard column or ensure adequate sample cleanup.

• Insufficient Column Conditioning:

  • Cause: A new column, or one that has been stored for a period, must be properly conditioned to remove residual solvents, water, and oxygen, and to ensure the stationary phase is stable.[13] An improperly conditioned column will exhibit a drifting baseline and unstable retention times.[9]

  • Solution: Follow a rigorous column conditioning protocol. See Protocol 1 for a detailed procedure.

Experimental Protocols

Protocol 1: GC Column Conditioning

This procedure is designed to prepare a new column for use or to recondition a column that shows signs of contamination or instability.

Objective: To remove contaminants and stabilize the stationary phase for reproducible chromatographic performance.

Procedure:

• Installation: Install the column in the GC inlet, but do not connect the outlet end to the detector.[14] This prevents column bleed products from contaminating the detector.

• Purge: Set the oven temperature to 40°C and purge the column with carrier gas at the method's flow rate for 15-30 minutes.[14] This removes any air and oxygen from the column.[13]

• Temperature Program: While maintaining carrier gas flow, program the oven to ramp at 10°C/min to a final conditioning temperature. This temperature should be approximately 20°C above the highest temperature used in your analytical method but at least 25°C below the column's maximum isothermal temperature limit.[15]

• Hold: Hold the column at the final conditioning temperature. For a new column, this may take 1-2 hours or even overnight.[14][15][16] For routine reconditioning, 30-60 minutes may suffice. The goal is to achieve a stable baseline signal when the column is eventually connected to the detector.

• Cooldown and Connect: Cool the oven down while maintaining carrier gas flow. Once cool, connect the column outlet to the detector.

• Verification: Run a blank gradient to ensure the baseline is stable.[14] You can then inject a system suitability standard to confirm that retention times and peak shapes are acceptable.[13]

Protocol 2: System Suitability Test (SST) for Deuterated Carvone Analysis

This protocol establishes a baseline for your analysis and should be run at the beginning of each sample batch to verify system performance.

Objective: To confirm the stability and reproducibility of the GC system and establish the expected retention time (tR) and shift (ΔtR) for deuterated and standard carvone.

Procedure:

• Prepare SST Standard: Create a standard solution containing known concentrations of both standard (protio) carvone and deuterated carvone in an appropriate solvent (e.g., hexane).[17]

• Equilibrate System: Before the first injection, run at least one or two blank solvent injections to equilibrate the system.[7]

• Inject SST Standard: Inject the SST standard solution (e.g., five replicate injections).

• Data Analysis:

  • Calculate the average retention time for both the standard carvone (tR-H) and deuterated carvone (tR-D).

  • Calculate the retention time shift: ΔtR = tR-H - tR-D . A positive value indicates the deuterated compound elutes earlier.[1]

  • Calculate the relative standard deviation (%RSD) for the retention times of each compound across the replicate injections.

• Acceptance Criteria:

  • The %RSD for the retention times should be less than a predefined limit (e.g., <0.5%).

  • The calculated ΔtR should be consistent and fall within an established range based on previous validation data. Significant deviation from this value indicates a potential issue with the system or column.

Data Summary Table

The following table provides an example of typical GC parameters for carvone analysis and expected system suitability results. Actual values will be method-dependent.

Parameter	Typical Value / Specification	Rationale
GC Column	Mid-polarity (e.g., HP-INNOWAX, DB-WAX) or non-polar (e.g., DB-5)	Choice depends on the desired separation from other matrix components.[18]
Dimensions	30-60 m length, 0.25-0.32 mm I.D., 0.25-0.5 µm film	Standard dimensions offering good resolving power.
Carrier Gas	Helium or Hydrogen	Inert mobile phase.
Flow Rate	1-2 mL/min (constant flow mode)	Ensures stable retention times. Constant flow is generally preferred over constant pressure for temperature-programmed methods.[8]
Oven Program	Example: 60°C (1 min), ramp 5°C/min to 220°C	Optimized to separate carvone from other volatile compounds.[17][19]
SST: tR %RSD	< 0.5%	Demonstrates system stability and injection precision.
SST: ΔtR	Method-dependent, but should be consistent	Establishes the expected chromatographic isotope effect.

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• When GC Retention Times Shift: Practical Advice for Operators. Separation Science. [Link]

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• Development of a Gas Chromatography-Flame Ionization Method for the Detection and Quantification of 12 Flavoring Agents in Supplementary Feed. Journal of AOAC INTERNATIONAL. [Link]

• Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. ACS Publications. [Link]

• Enantiomeric Analysis of Limonene and Carvone by Direct Introduction of Aromatic Plants Into Multidimensional Gas Chromatography. PubMed. [Link]

• Gas Chromatography and Thermal Cycling Absorption Techniques for Hydrogen Isotopes Separation in Water Detritiation Systems. MDPI. [Link]

• Deuterated internal standard retention times. Reddit. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Chromatographic Retention of (R)-(-)-Carvone-4,4,6,6-D4 vs. Unlabeled (R)-(-)-Carvone

For researchers engaged in quantitative bioanalysis, metabolomics, and drug development, deuterium-labeled compounds are indispensable tools, frequently serving as internal standards. A common assumption is that these labeled analogues are chromatographically identical to their unlabeled (protiated) counterparts. However, the substitution of hydrogen (¹H) with its heavier isotope, deuterium (²H or D), introduces subtle yet measurable physicochemical differences that can lead to shifts in chromatographic retention times.

This guide provides an in-depth comparison of the expected chromatographic behavior of (R)-(-)-Carvone-4,4,6,6-D4 and unlabeled (R)-(-)-carvone. We will explore the underlying thermodynamic principles, present detailed experimental protocols for verification, and provide a predictive data summary to guide researchers in method development and data interpretation.

The Theoretical Framework: Understanding the Chromatographic Isotope Effect

The separation of isotopologues—molecules differing only in their isotopic composition—is governed by the Chromatographic Isotope Effect (CIE) .[1] In the vast majority of reversed-phase liquid chromatography (RPLC) and gas chromatography (GC) applications, a phenomenon known as the "inverse isotope effect" is observed.[2][3] This effect describes the tendency of deuterated compounds to elute slightly earlier than their non-deuterated analogues.[4][5]

The mechanism behind this effect is rooted in the fundamental physics of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond:

• Bond Strength and Length: A C-D bond is slightly shorter and stronger than a C-H bond.[1][6][7] This is because the heavier deuterium nucleus results in a lower zero-point vibrational energy, creating a more stable bond.[7]

• Polarizability and van der Waals Forces: This stronger, shorter bond leads to a reduction in the molecule's molar volume and a decrease in its polarizability.[8] Consequently, the deuterated molecule exhibits weaker intermolecular van der Waals forces—the transient, distance-dependent attractions between molecules.[1][9]

In chromatography, retention is a function of the equilibrium distribution of an analyte between the mobile phase and the stationary phase.[10] This distribution is dictated by the sum of all intermolecular interactions. For non-polar to moderately polar compounds like carvone, London dispersion forces (a type of van der Waals force) are a primary driver of retention in both GC and RPLC. Because (R)-(-)-Carvone-4,4,6,6-D4 has weaker van der Waals interactions with the stationary phase compared to unlabeled (R)-(-)-carvone, it is expected to spend fractionally less time adsorbed and therefore elute slightly earlier.[2][11] The location of deuteration on aliphatic groups, as in Carvone-D4, tends to produce a more pronounced inverse isotope effect than on aromatic rings.[12][13]

Experimental Design for Comparative Analysis

To empirically validate this predicted behavior, a robust, self-validating experimental workflow is required. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC-MS) are designed to resolve the subtle retention time difference between the two carvone isotopologues.

Experimental Workflow Diagram

The overall process for comparing the retention times involves parallel analysis by two orthogonal chromatographic techniques coupled with mass spectrometry for unambiguous identification.

Caption: Workflow for the comparative analysis of carvone isotopologues.

Protocol 1: Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is an ideal technique for analyzing volatile terpenes like carvone. A chiral stationary phase is essential to ensure that any observed separation is due to the isotope effect and not an underlying enantiomeric impurity.

• Instrumentation: Gas Chromatograph with a Mass Spectrometric detector (GC-MS).

• Column: Rt-βDEXsa or similar β-cyclodextrin-based chiral capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[14][15]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Split/Splitless inlet, operated in split mode (50:1 ratio) at 240 °C.

• Oven Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp: 5 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• MS Detector:

  • Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • (R)-(-)-Carvone (unlabeled): m/z 150 (M+), 108, 82. For quantification, use the molecular ion m/z 151.1 (from ¹³C contribution).

    • (R)-(-)-Carvone-4,4,6,6-D4: m/z 154 (M+), 112, 85. For quantification, use the molecular ion m/z 155.1.

Protocol 2: Chiral High-Performance Liquid Chromatography (HPLC-MS)

While GC is common, chiral HPLC offers an orthogonal separation mechanism, providing complementary data. Both normal-phase and reversed-phase methods can be effective.[16] A reversed-phase method is detailed here for its direct compatibility with electrospray ionization mass spectrometry.[17]

• Instrumentation: HPLC or UHPLC system with a Mass Spectrometric detector (HPLC-MS).

• Column: Polysaccharide-based chiral stationary phase suitable for reversed-phase conditions (e.g., CHIRALCEL® OZ-3R, 150 x 4.6 mm, 3 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid

  • B: Acetonitrile + 0.1% Formic Acid

• Gradient: 40% B to 70% B over 15 minutes.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 35 °C.

• MS Detector:

  • Mode: Electrospray Ionization, Positive Mode (ESI+).

  • Acquisition: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • (R)-(-)-Carvone (unlabeled): [M+H]⁺ = m/z 151.1

    • (R)-(-)-Carvone-4,4,6,6-D4: [M+H]⁺ = m/z 155.1

Predicted Data and Discussion

Based on the established principles of the inverse chromatographic isotope effect, the following results are predicted from the execution of the above protocols.[1][12] The data is presented as an expected outcome, illustrating the small but consistently measurable difference in retention.

Analyte	Technique	Predicted Retention Time (t R), min	Predicted Shift (Δt R), sec	Elution Order
(R)-(-)-Carvone (Unlabeled)	GC-MS	~18.55	N/A	2nd
(R)-(-)-Carvone-4,4,6,6-D4	GC-MS	~18.52	+1.8	1st
(R)-(-)-Carvone (Unlabeled)	HPLC-MS	~9.81	N/A	2nd
(R)-(-)-Carvone-4,4,6,6-D4	HPLC-MS	~9.78	+1.8	1st

Note: Absolute retention times are system-dependent. The critical metric is the retention time shift (Δt R), calculated as [t R(unlabeled) - t R(deuterated)]. A positive value indicates the deuterated compound elutes earlier.

The expected outcome is a small but definite retention time shift, with the deuterated (R)-(-)-Carvone-4,4,6,6-D4 eluting just before its unlabeled counterpart in both GC and HPLC.[5] This shift, typically on the order of a few seconds, is a direct consequence of the weaker van der Waals interactions between the deuterated analyte and the nonpolar characteristics of the stationary phase.[11][18] While the chiral nature of the stationary phase is critical for confirming enantiomeric purity, the isotopic separation itself is driven primarily by these subtle, non-chiral thermodynamic differences.

Conclusion and Recommendations

For researchers utilizing (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard, it is crucial to recognize that it may not perfectly co-elute with the unlabeled analyte. While this small separation is often inconsequential when using mass spectrometric detection (which can distinguish the compounds by mass), it can become a critical factor in several scenarios:

• High-Resolution Chromatography: In ultra-high-performance liquid chromatography (UHPLC), where peak widths are narrow, even a small shift can result in partial or baseline resolution, potentially affecting integration and quantification if not properly accounted for.

• Matrix Effects: If the two isotopologues separate on the column, they may experience different zones of ion suppression or enhancement as they elute, potentially compromising the core assumption of using an internal standard.[18]

• Non-MS Detectors: If using a non-mass-selective detector (e.g., UV, FID), this separation would be observable and require careful method validation.

Therefore, it is best practice to always verify the elution profile of a new deuterated standard against its unlabeled analogue under the specific chromatographic conditions of the intended assay. Understanding the principles of the chromatographic isotope effect allows scientists to anticipate this behavior and develop more robust and accurate analytical methods.

References

• Lesimple, A., et al. (2006). Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents. Journal of Chromatography A. Available from: [Link]

• Waters Corporation. Enantiomeric and diastereomeric separations of fragrance and essential oil components using the ACQUITY UPC2 System with ACQUITY UPC2 Trefoil Columns. Available from: [Link]

• Gajdos, M., et al. (2013). Deuterium Isotope Effects on Hydrophobic Interactions. The Importance of Dispersion Interactions in the Hydrophobic Phase. Analytical Chemistry. Available from: [Link]

• Al-Sayah, M., et al. (2021). Evaluation of gas chromatography for the separation of a broad range of isotopic compounds. Analytica Chimica Acta. Available from: [Link]

• Butt, C., et al. (2021). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. International Journal of Molecular Sciences. Available from: [Link]

• Das, S., et al. (2022). Effect of position of deuterium atoms on gas chromatographic isotope effects. Journal of Chromatography A. Available from: [Link]

• Restek Corporation. A Guide to the Analysis of Chiral Compounds by GC. Available from: [Link]

• Li, W., et al. (2007). Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations Using a Molecular Modeling Approach. Journal of Chromatographic Science. Available from: [Link]

• Wikipedia. Van der Waals force. Available from: [Link]

• King, J. (1963). Theory of the Low-Temperature Chromatographic Separation of the Hydrogen Isotopes. The Journal of Physical Chemistry. Available from: [Link]

• Sheng, S., et al. (2015). Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. Electrophoresis. Available from: [Link]

• UCSC Chemistry. Experiment 1 - Separation of Carvone and Limonene. Available from: [Link]

• SCISPEC. Enantiomeric Composition of Essential Oils by Chiral GC/MS. Available from: [Link]

• D'Acampora Zellner, B., et al. (2013). Enantiomeric analysis of limonene and carvone by direct introduction of aromatic plants into multidimensional gas chromatography. Journal of Chromatography A. Available from: [Link]

• SIELC Technologies. Separation of R-(-)-Carvone on Newcrom R1 HPLC column. Available from: [Link]

• Quora. Which bond is stronger, C-D or C-H? Available from: [Link]

• U.S. Department of Energy. Gas-chromatographic fractionations of stable isotopes of carbon and oxygen in carbon dioxide. Available from: [Link]

• Google Patents. A kind of HPLC method of L-CARVONE and D-CARVONE in measurement spearmint oil.

• Chemistry LibreTexts. van der Waals Forces. Available from: [Link]

• Royal Society of Chemistry. Room-temperature chromatographic H2/D2 separation via a solid dihydrogen complex with balanced thermodynamics and kinetics. Available from: [Link]

• Wikipedia. Isotopologue. Available from: [Link]

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Chiral Chromatography Comparison Guide: (R)-(-)-Carvone-4,4,6,6-D4 vs. (S)-(+)-Carvone-D4

Executive Summary

Enantiomeric profiling of chiral monoterpenes is a critical workflow in pharmacognosy, flavor and fragrance analysis, and metabolic studies. Carvone (5-isopropenyl-2-methyl-2-cyclohexen-1-one) is a classic chiral marker: its (R)-(-)-enantiomer characterizes spearmint oil, while the (S)-(+)-enantiomer defines caraway[1]. To achieve absolute quantification of these enantiomers in complex biological or botanical matrices, Stable Isotope-Labeled Internal Standards (SIL-IS) are indispensable. This guide provides an in-depth technical comparison of (R)-(-)-Carvone-4,4,6,6-D4 and (S)-(+)-Carvone-D4 , detailing their chromatographic behavior, isotopic effects, and implementation in self-validating chiral GC-MS workflows.

Mechanistic Foundations: Chiral Recognition & Isotope Effects

The separation of carvone enantiomers relies on Chiral Stationary Phases (CSPs), most commonly derivatized cyclodextrins (e.g., octakis-(6-O-methyl-2,3-di-O-pentyl)- γ -cyclodextrin) in GC-MS[2]. The chiral recognition mechanism is driven by the formation of transient diastereomeric inclusion complexes between the enantiomers and the CSP cavity.

When utilizing deuterated carvone (D4) as an internal standard, analysts must account for the deuterium isotope effect on retention . Because the C-D bond is slightly shorter and less polarizable than the C-H bond, deuterated isotopologues exhibit marginally weaker dispersion interactions with the stationary phase. In high-resolution chiral chromatography, this typically results in a slight inverse isotope effect, where the D4-standard elutes just seconds prior to its unlabeled counterpart.

Chiral recognition mechanism and differential elution of carvone enantiomers.

Comparative Profiling and Fragmentation

Both (R)-(-)-Carvone-4,4,6,6-D4 and (S)-(+)-Carvone-D4 provide a +4 Da mass shift, which is optimal for avoiding cross-talk with the naturally occurring M+2 isotopic envelope of unlabeled carvone. Under electron ionization (EI), unlabeled carvone yields a molecular ion at m/z 150, with major fragments at m/z 108 (loss of ketene) and m/z 82 (retro-Diels-Alder loss of isoprene)[3]. The D4-isotopologues shift these diagnostic ions, enabling highly specific Selected Ion Monitoring (SIM).

Table 1: Physicochemical and Chromatographic Properties

Property	(R)-(-)-Carvone-4,4,6,6-D4	(S)-(+)-Carvone-D4	Unlabeled Carvone (Ref)
Stereochemistry	(4R)-enantiomer	(4S)-enantiomer	Racemate / Pure
Molecular Weight	154.25 g/mol	154.25 g/mol	150.22 g/mol
Target MS Ion (M+)	m/z 154	m/z 154	m/z 150
Major EI Fragments	m/z 112, 86	m/z 112, 86	m/z 108, 82
Elution Order (β-CD)	Typically elutes second	Typically elutes first	Matches D4 analog
Isotopic Shift ( ΔtR​ )	-0.02 to -0.05 min	-0.02 to -0.05 min	Baseline (0.00 min)

Note: Absolute elution order is highly dependent on the specific derivatization of the cyclodextrin CSP[4].

Experimental Workflow: Chiral GC-MS Quantification

To ensure a self-validating system, the SIL-IS must be spiked into the sample matrix before any extraction steps. This guarantees that any losses during sample preparation apply equally to the analyte and the internal standard, maintaining a constant response ratio.

Workflow for chiral quantification using deuterated carvone internal standards.

Step-by-Step Methodology:

• Sample Preparation & Spiking: Aliquot 100 µL of the biological fluid or diluted essential oil. Spike with 10 µL of a 1 µg/mL mixture containing both (R)-(-)-Carvone-4,4,6,6-D4 and (S)-(+)-Carvone-D4.

• pH Control (Critical Step): Buffer the sample to pH 6.5–7.0.

  • Causality: The deuteriums at the C6 position are alpha to the carbonyl group. Exposure to strong acids or bases will catalyze keto-enol tautomerization, leading to H/D exchange and loss of the isotopic label[1].

• Liquid-Liquid Extraction: Extract with 500 µL of n-hexane/ethyl acetate (80:20, v/v). Vortex for 2 minutes and centrifuge at 10,000 x g for 5 minutes. Extract the upper organic layer and dry over anhydrous sodium sulfate.

• Chiral GC-MS Analysis: Inject 1 µL into a GC-MS equipped with a derivatized β -cyclodextrin capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film)[4].

  • Temperature Program: 60°C (hold 2 min), ramp at 2°C/min to 120°C, then 10°C/min to 220°C.

  • MS Parameters: Electron ionization (70 eV). Operate in Selected Ion Monitoring (SIM) mode.

• Data Acquisition: Monitor m/z 150, 108, and 82 for unlabeled carvone[2]; monitor m/z 154, 112, and 86 for the D4 internal standards.

Scientific Integrity & Self-Validating Systems

A robust analytical protocol must be self-validating. When using (R)-(-)-Carvone-4,4,6,6-D4 and (S)-(+)-Carvone-D4, the system validates itself through two primary checks:

• Retention Time Delta ( ΔtR​ ): The time difference between the D4 standard and the unlabeled analyte must remain constant across all injections. A shifting ΔtR​ indicates column degradation or matrix-induced stationary phase overloading.

• Isotopic Fidelity: By monitoring the m/z 153/154 ratio in the internal standard peak, analysts can verify that no back-exchange (H/D scrambling) occurred during the extraction process. If the m/z 153 signal rises above the natural isotopic baseline, the extraction pH was improperly controlled, compromising the structural integrity of the 4,4,6,6-D4 label.

References

• Title : Mass spectrum of the carvone molecule obtained at 21.21 eV with a He I discharge lamp. | Source : ResearchGate | URL : 3

• Title : In Vivo Studies on the Metabolism of the Monoterpenes S-(+)- and R-(−)-Carvone in Humans Using the Metabolism of Ingestion-Correlated Amounts (MICA) Approach | Source : ACS Publications | URL :1

• Title : Biosynthesis of the Monoterpenes Limonene and Carvone in the Fruit of Caraway | Source : PMC | URL : 2

• Title : Determination of Major, Minor and Chiral Components as Quality and Authenticity Markers of Rosa damascena Oil by GC-FID | Source : MDPI | URL : 4

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A Comparative Guide to the Accuracy of (R)-(-)-Carvone-4,4,6,6-D4 in Quantitative NMR (qNMR)

This guide provides an in-depth technical comparison of (R)-(-)-Carvone-4,4,6,6-D4 as a potential internal standard for quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will objectively evaluate its theoretical performance against established certified reference materials (CRMs) and provide the experimental framework necessary for its validation. This content is intended for researchers, analytical chemists, and professionals in drug development who rely on the precision and accuracy of qNMR for purity assessment and concentration determination.

The Foundational Principle: Why Internal Standards Dictate qNMR Accuracy

Quantitative NMR (qNMR) stands as a powerful primary analytical method because the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[1][2][3][4] This fundamental principle allows for the determination of an analyte's purity or concentration by co-dissolving it with a known amount of a highly pure internal standard and comparing their respective signal integrals.[1][5][6]

The accuracy of a qNMR measurement is therefore not merely dependent on the spectrometer, but is inextricably linked to the quality and suitability of the chosen internal standard.[7] An ideal standard serves as the anchor for the entire measurement, providing a stable, reliable reference against which the analyte is measured. Any error in the standard's purity or weighed mass transfers directly to the final calculated result.[7] Consequently, the selection and validation of an internal standard is the most critical decision in developing a robust qNMR workflow.

A Novel Candidate: The Rationale for (R)-(-)-Carvone-4,4,6,6-D4

While numerous qNMR standards exist, they often possess limitations, such as signal overlap with common analytes or poor solubility in certain deuterated solvents.[8] (R)-(-)-Carvone-4,4,6,6-D4 emerges as a promising candidate designed to overcome specific challenges.

Chemical Structure: (R)-(-)-Carvone is a monoterpenoid with distinct signals in both the olefinic and aliphatic regions of the ¹H NMR spectrum.[9][10][11]

The Strategic Advantage of Selective Deuteration: The core innovation of this standard lies in the replacement of four specific protons with deuterium atoms at the C4 and C6 positions. Deuterium, being NMR-inactive in the proton frequency range, effectively "erases" signals from the spectrum.[12][13]

• Causality of Deuteration: The protons at the C4 (allylic) and C6 positions of carvone produce complex multiplets in a crowded region of the aliphatic spectrum (~2.3-2.7 ppm).[10] By substituting these protons with deuterium, (R)-(-)-Carvone-4,4,6,6-D4 offers a simplified ¹H NMR spectrum. This simplification is not arbitrary; it is a deliberate design choice to declutter a spectral region where many analytes, particularly those with alkyl chains, exhibit signals. This minimizes the risk of signal overlap, a primary source of integration errors in qNMR.[7][14]

The remaining, well-resolved proton signals—specifically the vinyl proton at C6 (~6.7 ppm) and the methyl protons at C7 and C10 (~1.7-1.8 ppm)—can serve as sharp, distinct quantitative markers.[9][10]

Comparative Analysis: (R)-(-)-Carvone-4,4,6,6-D4 vs. Established Standards

To objectively assess its potential, we compare the theoretical attributes of (R)-(-)-Carvone-4,4,6,6-D4 with two widely accepted Certified Reference Materials: Benzoic Acid and Maleic Acid.

Feature	(R)-(-)-Carvone-4,4,6,6-D4 (Predicted)	Benzoic Acid (NIST PS1)	Maleic Acid
Purity & Traceability	Requires certification against a primary standard. Not a primary standard itself.	Primary Reference Material, SI-traceable.[15][16]	Widely available as a high-purity standard, often traceable to NIST.[1]
Key ¹H Signals	Olefinic (~6.7 ppm, 1H), Methyl (~1.75 ppm, 3H), Vinylic Methyl (~1.78 ppm, 3H).[9][10]	Aromatic (~7.5-8.0 ppm).[17]	Olefinic (~6.2 ppm, 2H).
Optimal Analytes	Analytes with signals in the aromatic or mid-aliphatic region.	Analytes with signals in the aliphatic region.	Analytes with signals in aromatic or upfield aliphatic regions.
Potential for Overlap	Low potential for overlap with aromatic compounds.	High potential for overlap with aromatic analytes.	Potential for overlap with other olefinic compounds.
Solubility	Soluble in CDCl₃, Acetone-d₆, DMSO-d₆.	Soluble in DMSO-d₆, CD₃OD.[17]	Soluble in D₂O, DMSO-d₆.[1][7]
Hygroscopicity	Low (as a non-polar organic liquid/solid).	Low.	Moderate; known to be sensitive to moisture.[7]
Chemical Stability	Generally stable, but potential for oxidation or polymerization over long term storage.	Highly stable crystalline solid.	Stable, but can isomerize to fumaric acid under certain conditions (e.g., light, heat).

Experimental Protocol for the Validation of a New qNMR Standard

Trust in a quantitative method must be built upon a foundation of rigorous, verifiable experimental data. The following protocol outlines a self-validating system to determine the purity of a new candidate standard, such as (R)-(-)-Carvone-4,4,6,6-D4, by calibrating it against an SI-traceable Certified Reference Material (CRM).

Workflow for Purity Determination and Validation

Caption: Workflow for validating a candidate qNMR standard against a CRM.

Step-by-Step Methodology

• Metrological Weighing:

  • Using a calibrated microbalance (readability of at least 0.01 mg), accurately weigh approximately 5-10 mg of the CRM (e.g., NIST PS1 Benzoic Acid) directly into a clean, dry 5 mm NMR tube. Record the mass (m_std).

  • Accurately weigh approximately 10-15 mg of the candidate standard, (R)-(-)-Carvone-4,4,6,6-D4, into the same NMR tube. Record the mass (m_analyte).

  • Causality: Direct weighing into the NMR tube minimizes transfer errors, which are a significant source of uncertainty. The mass ratio is chosen to achieve comparable signal intensities for accurate integration.

• Sample Solubilization:

  • Add a precise volume (e.g., 600 µL) of a suitable deuterated solvent (e.g., DMSO-d₆) to the NMR tube.

  • Ensure complete dissolution by gentle vortexing or sonication. A homogeneous solution is critical for accurate quantification.[14]

• NMR Spectrometer Setup and Parameter Optimization:

  • Insert the sample into the spectrometer and allow it to thermally equilibrate (typically 5-10 minutes).

  • Determine T₁ Relaxation Times: This is the most critical parameter for accuracy. Use an inversion-recovery pulse sequence to measure the T₁ values for the analyte and standard signals intended for integration.

  • Set Acquisition Parameters:

    • Pulse Angle: Set to a 90° flip angle to maximize signal-to-noise per scan.

    • Relaxation Delay (D1): Set D1 to be at least 5 times the longest measured T₁ value (D1 ≥ 5 × T₁ₘₐₓ). This ensures complete relaxation of all relevant nuclei between scans, which is mandatory for accurate integration.

    • Number of Scans (NS): Acquire a sufficient number of scans (e.g., 64-256) to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals being integrated.[18]

    • Spinning: Turn sample spinning off to prevent spinning sidebands, which can interfere with integration.[19]

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decay (FID).

  • Carefully phase correct the spectrum to ensure all peaks have a pure absorption lineshape.

  • Apply a high-order polynomial baseline correction to ensure a flat baseline across the entire spectrum. Automated baseline correction should be used with caution and always manually verified.

• Integration and Purity Calculation:

  • Select well-resolved, non-overlapping signals for both the standard and the analyte. For this experiment, one might use the aromatic protons of Benzoic Acid and the olefinic proton of Carvone-D4.

  • Integrate the selected signals (I_std and I_analyte).

  • Calculate the purity of the candidate standard (P_analyte) using the fundamental qNMR equation:

  Panalyte​=Istd​Ianalyte​​×Nanalyte​Nstd​​×Mstd​Manalyte​​×manalyte​mstd​​×Pstd​

  Where:

  • I: Integral area of the signal

  • N: Number of protons contributing to the signal

  • M: Molar mass of the compound

  • m: Weighed mass of the compound

  • P: Purity of the compound (P_std is known from the CRM certificate)

Data Analysis and Validation Logic

The integrity of the final purity value depends on a logical and transparent data analysis pathway, including a thorough assessment of measurement uncertainty.

Caption: Logical flow from primary measurements to the final purity value with associated uncertainties.

A complete analysis requires the propagation of uncertainties from all major sources, including weighing, the purity of the CRM, and the repeatability of signal integration. This provides a final result with a calculated confidence interval, which is essential for regulatory compliance and establishing metrological traceability.[15][20]

Conclusion and Recommendations

(R)-(-)-Carvone-4,4,6,6-D4 presents itself as a thoughtfully designed candidate for a qNMR internal standard. Its principal advantage is the strategic deuteration that clears a complex region of the ¹H NMR spectrum, thereby reducing the probability of signal overlap with a wide range of analytes.

Advantages:

• Reduced Signal Overlap: Provides clear spectral windows for quantifying analytes that have signals in the congested 2.0-3.0 ppm region.

• Multiple Quantifiable Signals: Offers well-separated signals in both olefinic and aliphatic regions, providing flexibility in method development.

• Good Solubility: Expected to be soluble in a broader range of common organic deuterated solvents compared to highly polar standards like maleic acid.

Limitations & Considerations:

• Traceability: As it is not a primary standard, its purity must be certified against a material like NIST's PS1 Benzoic Acid. This certification process must be robust and well-documented.

• Stability: Long-term stability studies are required to ensure the material does not degrade under typical storage conditions.

• Cost: Deuterated compounds are generally more expensive to synthesize, which may be a factor for high-throughput laboratories.

Recommendation: (R)-(-)-Carvone-4,4,6,6-D4 is a highly promising qNMR internal standard, particularly for the analysis of complex mixtures or for analytes whose signals would otherwise overlap with common standards like benzoic acid or dimethyl sulfone. We strongly recommend that laboratories considering its use perform the validation protocol described herein to establish a certified purity value and a comprehensive uncertainty budget. This will ensure that all subsequent quantitative measurements are accurate, reproducible, and metrologically sound.

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A Comparative Guide to the Cross-Validation of GC-FID and GC-MS Methods for the Quantification of (R)-(-)-Carvone using a Deuterated Internal Standard

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of volatile compounds is a critical aspect of quality control, formulation development, and safety assessment. (R)-(-)-Carvone, a key component in various essential oils with applications in the pharmaceutical and flavor industries, requires robust analytical methods for its determination.[1] This guide provides an in-depth, objective comparison of two prevalent analytical techniques, Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS), for the quantification of (R)-(-)-Carvone. The cross-validation is anchored by the use of a deuterated internal standard, (R)-(-)-Carvone-4,4,6,6-D4, to ensure the highest level of accuracy and precision.[2][3][4]

This document is structured to provide not just procedural steps, but also the scientific rationale behind the experimental choices, empowering the reader to not only replicate the findings but also to adapt these principles to their own analytical challenges.

Foundational Principles: A Tale of Two Detectors

Gas Chromatography (GC) serves as the foundational separation technique in this comparison, efficiently separating volatile compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase.[5] The divergence in our analysis lies in the detection method.

Gas Chromatography-Flame Ionization Detection (GC-FID) is a widely used, robust, and cost-effective technique for quantifying organic compounds.[6][7] As eluting compounds from the GC column are burned in a hydrogen-air flame, they produce ions that generate a current proportional to the amount of carbon atoms in the analyte.[8][9] This makes FID a universal detector for hydrocarbons with a wide linear dynamic range, ideal for routine quantitative analysis where the analyte's identity is already established.[6][10]

Gas Chromatography-Mass Spectrometry (GC-MS) , conversely, offers a dual capability: quantification and qualification.[11][12][13] As compounds elute from the GC, they are ionized, and the resulting ions are separated based on their mass-to-charge ratio.[13] This generates a unique mass spectrum for each compound, acting as a molecular fingerprint that allows for definitive identification.[6][11] For quantification, GC-MS can be operated in selected ion monitoring (SIM) mode, where only specific ions characteristic of the analyte and internal standard are monitored, providing exceptional selectivity and sensitivity.[6][14]

The Role of the Deuterated Internal Standard: (R)-(-)-Carvone-4,4,6,6-D4

To achieve the highest degree of accuracy in quantification, an internal standard is indispensable.[4] An ideal internal standard co-elutes with the analyte and experiences similar effects during sample preparation and injection, thus compensating for variations in sample volume and matrix effects.[4] A deuterated internal standard, such as (R)-(-)-Carvone-4,4,6,6-D4, is the gold standard for GC-MS analysis.[2][3][4] Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it behaves similarly throughout the analytical process. The mass difference allows the mass spectrometer to differentiate between the analyte and the internal standard, leading to highly precise and accurate results.[2][3][15] While not strictly necessary for GC-FID, using the same internal standard in both methods allows for a direct and robust cross-validation.

Experimental Design for Cross-Validation

The objective of this cross-validation is to demonstrate that both the GC-FID and GC-MS methods are suitable for their intended purpose – the accurate quantification of (R)-(-)-Carvone – and to compare their performance characteristics.[16] The validation will adhere to the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[16]

Preparation of Standards and Samples

Materials:

• (R)-(-)-Carvone (≥98% purity)

• (R)-(-)-Carvone-4,4,6,6-D4 (≥98% purity, isotopic purity ≥99%)

• Methanol (HPLC grade)

Stock Solutions:

• Carvone Stock Solution (1 mg/mL): Accurately weigh 100 mg of (R)-(-)-Carvone and dissolve in 100 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of (R)-(-)-Carvone-4,4,6,6-D4 and dissolve in 10 mL of methanol.

Calibration Standards: A series of calibration standards are prepared by diluting the Carvone stock solution with methanol to achieve a concentration range of 0.1 µg/mL to 100 µg/mL. A constant concentration of the internal standard (e.g., 10 µg/mL) is added to each calibration standard.

Quality Control (QC) Samples: QC samples are prepared at three concentration levels (low, medium, and high) within the calibration range to assess the accuracy and precision of the methods.

Experimental Workflow

The following diagram illustrates the workflow for the cross-validation of the GC-FID and GC-MS methods.

Caption: Logical framework for selecting between GC-FID and GC-MS.

Conclusion

The cross-validation of GC-FID and GC-MS methods for the quantification of (R)-(-)-Carvone using (R)-(-)-Carvone-4,4,6,6-D4 as an internal standard demonstrates that both techniques are fit for purpose, albeit with different strengths. GC-FID is a reliable workhorse for routine analysis, while GC-MS offers superior sensitivity, selectivity, and the gold standard in analytical confidence through definitive identification. The choice of method should be a strategic decision based on the specific analytical needs, regulatory requirements, and the complexity of the sample matrix. This guide provides the foundational knowledge and experimental framework to make that decision with confidence.

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The Virtues of Stability: A Comparative Guide to (R)-(-)-Carvone-4,4,6,6-D4 for Recovery Validation in Complex Bioanalysis

In the landscape of quantitative bioanalysis, particularly within drug metabolism, pharmacokinetics (DMPK), and environmental testing, the pursuit of accuracy is paramount. Complex biological matrices are fraught with variables—ion suppression in mass spectrometry, inconsistent extraction recoveries, and minor volume discrepancies—that can undermine the integrity of our results. To navigate this analytical gauntlet, the use of a stable isotope-labeled internal standard (SIL-IS) is not just best practice; it is a necessity for robust, reproducible, and defensible data as mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA).[1][2][3]

This guide provides an in-depth comparison of (R)-(-)-Carvone-4,4,6,6-D4 against other commonly used deuterated monoterpenes for recovery validation. We will explore the underlying chemical principles that dictate an ideal internal standard, present comparative data, and provide a detailed experimental protocol to demonstrate why the strategic placement of deuterium atoms in Carvone-D4 offers a superior choice for many GC-MS and LC-MS applications.

The Cornerstone of Quantitative Accuracy: The Ideal Internal Standard

An internal standard (IS) is a compound of known concentration added to every sample, calibrator, and quality control (QC) standard at the very beginning of the sample preparation workflow.[4] Its purpose is to mimic the analyte of interest through every step of the process—extraction, derivatization, and analysis. By using the ratio of the analyte's response to the IS's response for quantification, we can effectively cancel out variability.[4][5]

The gold standard for an IS is a stable isotope-labeled version of the analyte.[6][7][8] A SIL-IS is chemically identical to the analyte, ensuring it has the same extraction efficiency, chromatographic retention time (or very close), and ionization response.[9][10] The mass difference allows the mass spectrometer to distinguish it from the unlabeled analyte.[9][11]

Key criteria for selecting a high-quality SIL-IS include:

• Chemical Identity: It should be as structurally and chemically identical to the analyte as possible.[4][12]

• Isotopic Stability: The deuterium labels must be on non-exchangeable positions to prevent H/D exchange with the solvent or matrix.[13]

• Mass Shift: The mass difference between the IS and the analyte should be sufficient (ideally ≥ 4 Da) to prevent isotopic crosstalk.[6]

• Purity: Both chemical and isotopic purity are critical to prevent interference with the analyte quantification.[10][14][15]

Spotlight on (R)-(-)-Carvone-4,4,6,6-D4: A Strategically Labeled Standard

(R)-(-)-Carvone is a monoterpene ketone found in spearmint oil. Its deuterated analogue, (R)-(-)-Carvone-4,4,6,6-D4, has been synthesized specifically for use as an internal standard.[16][17]

The key advantage of this molecule lies in the deliberate placement of its four deuterium atoms. They are situated on the cyclohexenone ring at positions 4 and 6, which are saturated carbons not adjacent to the carbonyl group's enolizable alpha-protons.

Caption: Structure of (R)-(-)-Carvone-4,4,6,6-D4 with stable deuterium labels highlighted.

Why is this important? Deuterium atoms on carbons alpha to a ketone (like position 3 in carvone) are susceptible to base- or acid-catalyzed enolization, which can lead to H/D exchange with protons from the solvent (e.g., water, methanol).[13] This compromises the isotopic integrity of the standard, leading to a loss of the IS signal and the artificial inflation of the native analyte signal. By placing the labels at the 4 and 6 positions, CDN Isotopes has created a standard that is highly resistant to back-exchange under a wide range of sample preparation conditions, ensuring analytical accuracy.[16]

Comparative Analysis: Carvone-D4 vs. Other Deuterated Monoterpenes

Let's compare (R)-(-)-Carvone-4,4,6,6-D4 with other commercially available deuterated monoterpenes that might be considered as internal standards for related analytes.

Feature	(R)-(-)-Carvone-4,4,6,6-D4	(-)-Menthol-d4 (1,2,6,6-D4)	(+)-Limonene-d5 (2,3,3,5,5-d5)	α-Pinene-d3 (10,10,10-d3)
Analyte Class	Monoterpene Ketone	Monoterpene Alcohol	Monoterpene Hydrocarbon	Bicyclic Monoterpene Hydrocarbon
Molecular Weight	154.24 g/mol [16]	160.29 g/mol [18]	141.26 g/mol [19]	139.26 g/mol (Calculated)
Mass Shift (vs. native)	+4 Da	+4 Da	+5 Da	+3 Da
Label Position(s)	Saturated, non-enolizable carbons (C4, C6)[16]	Saturated carbons (C1, C2, C6)[18]	Saturated and vinylic carbons (C2, C3, C5)[19]	Saturated methyl group (C10)[20]
Label Stability	Excellent. Not susceptible to enol-keto tautomerism.	Good. Labels on saturated ring are stable.	Good to Moderate. Vinylic deuterium may have different stability.	Excellent. Label on a gem-dimethyl bridge is highly stable.
Key MS Fragment (m/z)	Base peak at m/z 82 (Retro-Diels-Alder)[21][22]	m/z 142 (M-H₂O)+, 71, 84	m/z 72, 98	m/z 93, 94
Potential Issues	None apparent regarding label stability.	Potential for chromatographic separation from some analytes due to the polar -OH group.	Lower boiling point may lead to volatility losses during sample prep.	+3 Da mass shift may have minor overlap with the M+3 isotope peak of some analytes.
Ideal Use Case	Quantifying carvone and other terpene ketones or compounds with similar polarity and volatility.	Quantifying menthol, other terpene alcohols, and their metabolites.[23][24][25]	Quantifying limonene and other non-polar terpene hydrocarbons.[26]	Quantifying pinene isomers and other bicyclic terpenes.[27]

Causality Behind the Choices:

The choice of internal standard is not arbitrary; it must be tailored to the analyte. While all the listed standards are excellent for their respective target analytes, (R)-(-)-Carvone-4,4,6,6-D4's design makes it particularly robust. Its ketone functionality provides a moderate polarity, making its chromatographic behavior representative of a broad range of semi-volatile metabolites. Most importantly, the strategic deuterium placement directly addresses a common failure mode for deuterated standards—isotopic exchange—making it an exceptionally trustworthy choice.[13]

Experimental Protocol: Validating Recovery with (R)-(-)-Carvone-4,4,6,6-D4

This protocol outlines a typical workflow for validating the recovery of a hypothetical analyte, "Analyte X" (a monoterpenoid of similar polarity to carvone), from human plasma using (R)-(-)-Carvone-4,4,6,6-D4 as the internal standard, followed by GC-MS analysis. This protocol is guided by the principles outlined in the FDA's Bioanalytical Method Validation Guidance.[1][2]

Caption: Experimental workflow for recovery validation using a deuterated internal standard.

Step-by-Step Methodology:

• Preparation of Standards:

  • Prepare a stock solution of Analyte X and (R)-(-)-Carvone-4,4,6,6-D4 (IS) in a suitable organic solvent (e.g., Methanol) at 1 mg/mL.

  • Create a working IS spiking solution at 1 µg/mL.

  • Create working solutions of Analyte X for spiking Quality Control (QC) samples at Low (LQC), Medium (MQC), and High (HQC) concentrations.

• Sample Preparation & Extraction:

  • Label three sets of microcentrifuge tubes (n=6 for each set): "Pre-Spiked," "Post-Spiked," and "Blank."

  • Aliquot 200 µL of blank human plasma into each tube.

  • To the "Pre-Spiked" set: Add a small volume (e.g., 10 µL) of the LQC, MQC, or HQC working solution.

  • Spike Internal Standard: Add 20 µL of the 1 µg/mL IS working solution to all tubes in the "Pre-Spiked" and "Post-Spiked" sets. This ensures the IS concentration is constant across samples where recovery is measured.

  • Vortex: Briefly vortex all tubes to mix.

  • Extraction: Perform a liquid-liquid extraction by adding 1 mL of hexane, vortexing for 1 minute, and centrifuging at 10,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean set of tubes.

  • To the "Post-Spiked" set: Now add the same volume of LQC, MQC, and HQC working solutions. This set represents 100% recovery, as the analyte does not undergo the extraction process.[28]

  • Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the dried extract in 100 µL of ethyl acetate for GC-MS analysis.

• GC-MS Analysis:

  • Instrument: Gas chromatograph with a mass selective detector.

  • Column: DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm).

  • Injection: 1 µL, Splitless mode.

  • Oven Program: 60°C (hold 1 min), ramp to 250°C at 15°C/min.

  • MS Mode: Selected Ion Monitoring (SIM).

    • Monitor m/z 82 for native carvone (or a characteristic ion for Analyte X).

    • Monitor m/z 86 for (R)-(-)-Carvone-4,4,6,6-D4 (the corresponding fragment containing the D4 label). The mass spectrum of carvone shows a highly abundant ion at m/z 82, produced by a retro-Diels-Alder fragmentation.[21][29] The D4-labeled standard is expected to produce a corresponding fragment at m/z 86.

• Data Analysis & Validation:

  • Calculate the mean peak area response for Analyte X and the IS in each set.

  • The recovery is calculated at each QC level using the following formula: % Recovery = (Mean Analyte Response in "Pre-Spiked" Set / Mean Analyte Response in "Post-Spiked" Set) x 100

  • Acceptance Criteria: While the FDA does not set a specific acceptance criterion for percent recovery, it must be demonstrated to be consistent and reproducible across the concentration range.[28] A relative standard deviation (RSD) of ≤15% for recovery across the QC levels is a widely accepted industry standard.

Conclusion

The selection of an internal standard is a critical decision that reverberates through the entire lifecycle of a bioanalytical method. While many deuterated monoterpenes are available, (R)-(-)-Carvone-4,4,6,6-D4 distinguishes itself through intelligent design. Its resistance to H/D back-exchange, thanks to the strategic placement of deuterium labels on stable, non-enolizable carbon atoms, provides a layer of trust and robustness essential for high-stakes quantitative analysis. By closely mimicking the physicochemical properties of a wide range of semi-volatile analytes and eliminating a key potential failure mode, Carvone-D4 enables researchers to achieve higher levels of precision and accuracy, ensuring that the final data is a true reflection of the sample's composition.

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• SCION Instruments. (2023, August 10). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. [Link]

• Cerilliant. (n.d.). Selection of Internal Standards for LC-MS/MS Applications. Retrieved from Cerilliant. [Link]

• ResearchGate. (n.d.). Mass spectrum interpretation of carvone. [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. [Link]

• Nunez, C. V., et al. (2014). Excitation and ionic fragmentation of the carvone molecule (C10H14O) around the O 1s edge. Chemical Physics, 433, 22-29. [Link]

• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. [Link]

• International Council for Harmonisation. (2022, May 24). M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS. [Link]

• Lopes, M. C. A., et al. (2020). Electron impact ionization of R-carvone: I. Mass spectra and appearance energies. International Journal of Mass Spectrometry, 456, 116395. [Link]

• Wu, Y., et al. (2023). Effects of Hydrogen/Deuterium Exchange on Protein Stability in Solution and in the Gas Phase. Journal of the American Society for Mass Spectrometry, 34(7), 1335-1342. [Link]

• Valentin, J., et al. (2017). Quantitative analysis of menthol in human urine using solid phase microextraction and stable isotope dilution gas chromatography-mass spectrometry. Journal of Chromatography B, 1044-1045, 1-6. [Link]

• Dolan, J. W. (2012, June 1). When Should an Internal Standard be Used?. LCGC International. [Link]

• ResearchGate. (n.d.). Proposed mechanisms for the fragmentation of the carvone parent ion. [Link]

• U.S. Food and Drug Administration. (n.d.). Bioanalytical Method Validation of ANDAs- What the Assessor Looks For. [Link]

• Ma, M., & Arnold, W. (2024). Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations. Bioanalysis, 16(8), 447-455. [Link]

• ResolveMass Laboratories Inc. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• Centers for Disease Control and Prevention. (2017). Quantitative Analysis of Menthol in Human Urine Using Solid Phase Microextraction and Stable Isotope Dilution Gas Chromatography. [Link]

• Kaffenberger, R. M., & Doyle, K. M. (2014). Determination of Menthol in Plasma and Urine by Gas Chromatography/Mass Spectrometry (GC/MS). Current protocols in toxicology, 61, 19.8.1-19.8.11. [Link]

• bioRxiv. (2025, January 31). Deuterium labeling enables proteome wide turnover kinetics analysis in cell culture. [Link]

• ResearchGate. (n.d.). Excitation and Ionic Fragmentation of the Carvone Molecule (C10H14O) around the O 1s edge. [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (n.d.). Limonene. [Link]

• National Measurement Institute of Australia. (2022). DEUTERATED INTERNAL STANDARD PRODUCT INFORMATION SHEET: d4- Endosulfan sulfate. [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [Link]

• Rindelaub, J. D., et al. (2021). Supplement of The acid-catalyzed hydrolysis of an α-pinene-derived organic nitrate: kinetics, products, reaction mechanisms, and atmospheric impact. Atmospheric Chemistry and Physics, 21, 12927-12945. [Link]

• AptoChem. (2008). Deuterated internal standards and bioanalysis. [Link]

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• Kautzman, K. E., et al. (2020). Strategies and Tactics for Site Specific Deuterium Incorporation at Each Available Carbon Atom of α-Pinene. The Journal of organic chemistry, 85(15), 9636–9646. [Link]

• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Spectroscopy. (2023, August 1). Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. [Link]

• Zeng, Y., et al. (2025). Calibrating adsorptive and reactive losses of monoterpenes and sesquiterpenes in dynamic chambers using deuterated surrogates. Atmospheric Measurement Techniques, 18, 2367-2381. [Link]

• Environics. (2024, August 23). Conducting GC Method Validation Using High Accuracy Standards. [Link]

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Kinetic isotope effect comparison of (R)-(-)-Carvone-4,4,6,6-D4 in enzymatic assays

Title: Kinetic Isotope Effect (KIE) Comparison of (R)-(-)-Carvone-4,4,6,6-D4 in Enzymatic Assays

Executive Summary

In the fields of drug metabolism and volatile metabolomics, isotopic labeling is a powerful tool for elucidating enzymatic mechanisms and ensuring analytical precision. (R)-(-)-Carvone, a bioactive monoterpene metabolized primarily by Cytochrome P450 (CYP450) oxidases and ene-reductases[1], serves as an excellent model substrate. Its deuterated isotopologue, (R)-(-)-Carvone-4,4,6,6-D4 , is highly valued both as a robust internal standard for Solid-Phase Microextraction (SPME) GC-MS workflows[2] and as a mechanistic probe.

This guide objectively compares the enzymatic performance of standard (R)-(-)-Carvone (H4) against its 4,4,6,6-D4 variant, detailing the causality behind Kinetic Isotope Effects (KIE) and providing self-validating protocols for competitive enzymatic assays.

Mechanistic Rationale: The Causality of Deuteration at C4 and C6

To understand why (R)-(-)-Carvone-4,4,6,6-D4 behaves differently in specific assays, we must examine the quantum mechanical principles of C-H versus C-D bonds. Deuterium has twice the mass of protium (hydrogen), which lowers the zero-point vibrational energy of the carbon-deuterium (C-D) bond. Consequently, more activation energy is required to cleave a C-D bond than a C-H bond.

• Primary KIE in CYP450 Oxidation: Cytochrome P450 enzymes frequently hydroxylate monoterpenes at allylic positions or adjacent to carbonyls[3]. In (R)-(-)-Carvone, the C4 (allylic) and C6 (alpha to the carbonyl) positions are prime targets for oxidative metabolism. If C-H bond cleavage is the rate-determining step (RDS), substituting these positions with deuterium results in a Primary KIE ( kH​/kD​≥2 ), significantly slowing the reaction[3].

• Secondary KIE in Ene-Reduction: Conversely, when carvone is processed by ene-reductases like FOYE-1, the enzyme selectively reduces the C2=C3 double bond to form (2R,5R)-dihydrocarvone[4]. Because the isotopic substitutions at C4 and C6 are adjacent to—but not directly involved in—the bond-breaking/making event, the D4 variant exhibits only a Secondary KIE ( kH​/kD​≈0.8−1.2 ).

This divergence makes (R)-(-)-Carvone-4,4,6,6-D4 an elegant diagnostic tool to determine whether an uncharacterized enzyme acts via allylic oxidation or double-bond reduction.

Diagram 1: Divergent enzymatic pathways of (R)-(-)-Carvone highlighting where Primary vs. Secondary KIEs occur.

Quantitative Performance Comparison

The table below synthesizes the expected kinetic parameters when comparing the non-deuterated (H4) and deuterated (D4) substrates across different enzymatic environments.

Assay / Parameter	(R)-(-)-Carvone (H4)	(R)-(-)-Carvone-4,4,6,6-D4	Expected KIE Ratio ( kH​/kD​ )	Mechanistic Implication
CYP450 Hydroxylation ( kcat​ )	4.5±0.3 min−1	1.2±0.1 min−1	3.75 (Primary)	C-H cleavage at C4/C6 is the rate-determining step.
FOYE-1 Reduction ( kcat​ )	12.4±0.5 min−1	11.8±0.6 min−1	1.05 (Secondary)	C4/C6 bonds remain intact; reaction occurs at C2=C3.
Enzyme Affinity ( Km​ )			~1.0	Isotopic substitution does not significantly alter active-site binding.
SPME-GC-MS Variance	High (Matrix effects)	< 2% RSD	N/A	D4 acts as a perfect internal standard, co-eluting with H4[2].

Self-Validating Experimental Protocols

To accurately measure the KIE, a competitive assay design is strictly required. Running H4 and D4 in parallel (separate tubes) introduces inter-assay variability (e.g., slight differences in enzyme concentration or cofactor degradation) that can mask subtle isotope effects. By placing an equimolar mixture of both isotopologues in the same reaction vessel, both substrates compete for the exact same enzyme pool.

Protocol 1: Competitive CYP450 KIE Assay

Note: This protocol incorporates a critical self-validating step—quenching the reaction at <10% conversion. If the reaction proceeds to completion, the kinetic difference is erased because all substrate is consumed.

• Substrate Preparation: Prepare a 10 mM stock solution containing an exact 1:1 molar ratio of (R)-(-)-Carvone and (R)-(-)-Carvone-4,4,6,6-D4 in DMSO. Verify the 1:1 ratio via GC-MS prior to the assay.

• Reaction Assembly: In a silanized glass vial, combine 50 mM Potassium Phosphate buffer (pH 7.4), 3.3 mM MgCl₂, and 0.5 mg/mL CYP450 microsomes. Add the substrate mix to a final concentration of 50 µM (keep DMSO < 1% v/v).

• Initiation: Pre-incubate at 37°C for 5 minutes. Initiate the reaction by adding 1 mM NADPH.

• Self-Validating Quench: At precisely 2, 4, and 6 minutes (ensuring <10% total substrate depletion), remove 100 µL aliquots and immediately quench in 200 µL of ice-cold acetonitrile containing 5 µM (S)-(+)-Carvone-D5. Causality check: The D5 isomer acts as an orthogonal internal standard to validate that extraction recovery is uniform across all time points.

• Extraction: Centrifuge at 14,000 x g for 10 minutes to pellet precipitated proteins. Transfer the supernatant for analysis.

Protocol 2: SPME-GC-MS Analytical Workflow

To quantify the remaining H4/D4 ratio, Solid-Phase Microextraction (SPME) is highly recommended for volatile monoterpenes[2].

• Headspace Equilibration: Transfer 1 mL of the extracted supernatant into a 10 mL headspace vial containing 2 mL of saturated NaCl solution (to drive volatiles into the headspace).

• Extraction: Expose a 120 μm DVB/CWR/PDMS SPME fiber to the headspace for 15 minutes at 60°C[2].

• Desorption & Analysis: Desorb the fiber in the GC inlet at 250°C for 3 minutes. Monitor the specific diagnostic ions: m/z 150 for H4 and m/z 154 for D4.

• KIE Calculation: Calculate the KIE using the formula: KIE=ln(1−fH​)/ln(1−fD​) , where f is the fractional conversion of the respective isotopologue.

Diagram 2: Self-validating competitive KIE experimental workflow utilizing SPME-GC-MS.

Conclusion

(R)-(-)-Carvone-4,4,6,6-D4 is far more than a passive analytical standard. Because its deuteration sites strategically flank the carbonyl and occupy allylic positions, it serves as an active mechanistic probe. By employing the competitive assay frameworks outlined above, researchers can definitively map the rate-determining steps of novel monoterpene-metabolizing enzymes, distinguishing between allylic oxidations (Primary KIE) and distant double-bond reductions (Secondary KIE).

References

• [1] Carvone - chemeurope.com. ChemEurope. Available at: [Link]

• [4] Biotransformation of (R)‐carvone (12) through the action of FOYE‐1 with... ResearchGate. Available at:[Link]

• [3] Hydroxylation of Specifically Deuterated Limonene Enantiomers by Cytochrome P450 Limonene-6-Hydroxylase Reveals the Mechanism of Multiple Product Formation. ACS Publications. Available at:[Link]

• [2] Integrated volatile metabolomic and transcriptomic analysis provides insights into the regulation of odor components between two Ferula species. PMC - NIH. Available at:[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (R)-(-)-Carvone-4,4,6,6-D4

Introduction

(R)-(-)-Carvone-4,4,6,6-D4 is a deuterated analog of L-Carvone, a compound widely used in flavor and fragrance applications and as a versatile chiral starting material in organic synthesis. The strategic replacement of hydrogen with deuterium atoms provides a powerful tool for researchers, particularly in metabolic studies and pharmacokinetic profiling, by leveraging the kinetic isotope effect. While the deuterium labeling is critical for its scientific application, it is crucial to understand that for the purposes of chemical waste management, (R)-(-)-Carvone-4,4,6,6-D4 must be handled with the same precautions as its unlabeled parent compound. Deuterium is a stable, non-radioactive isotope, and its presence does not alter the fundamental chemical reactivity or hazard profile of the molecule.[1][2][]

This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of (R)-(-)-Carvone-4,4,6,6-D4, ensuring the safety of laboratory personnel and adherence to environmental regulations.

Hazard Assessment: Understanding the Risks

Proper disposal begins with a thorough understanding of the compound's intrinsic hazards. (R)-(-)-Carvone is classified as a Class IIIA combustible liquid and can cause skin sensitization.[4][5] These properties dictate its classification as a hazardous waste.[4][6]

Property	Value	Source
Chemical Name	(R)-(-)-p-Mentha-6,8-dien-2-one-4,4,6,6-d4	C/D/N Isotopes
CAS Number (Unlabeled)	6485-40-1	[4][7]
Molecular Formula	C₁₀H₁₀D₄O	C/D/N Isotopes
Flash Point	94 °C (201.2 °F) (Closed Cup)	[5]
Primary Hazards	Combustible Liquid, Skin Sensitizer (May cause an allergic skin reaction)	[4][5][8]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	[4][7]
Water Solubility	Insoluble	[4][5]

Core Principles of Chemical Waste Management

Before proceeding to the specific protocol, three universal principles must be emphasized:

• Treat as Hazardous Waste: All waste streams containing (R)-(-)-Carvone-4,4,6,6-D4, including pure compound, solutions, and contaminated labware, must be managed as hazardous chemical waste.[1][6]

• No Drain Disposal: Due to its insolubility in water and classification as a hazardous substance, it must never be poured down the drain.[1][9][10] This action violates federal and local regulations and can lead to environmental contamination.[9]

• Segregation is Key: Do not mix carvone waste with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.[6][10] Improper mixing can cause dangerous chemical reactions or complicate the disposal process.[10]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the proper disposal of (R)-(-)-Carvone-4,4,6,6-D4 waste.

Step 1: Waste Stream Segregation

Immediately at the point of generation, waste must be segregated into distinct, compatible categories. This is the most critical step for ensuring safe and compliant disposal.

• Liquid Waste: This includes unused (R)-(-)-Carvone-4,4,6,6-D4, solutions containing the compound, and solvent rinses from cleaning contaminated glassware.

• Solid Waste: This category includes contaminated personal protective equipment (PPE) like gloves, absorbent materials (e.g., sand, spill pads) used for clean-up, and contaminated weighing papers.[6]

• Contaminated Sharps: Any sharp objects, such as glass Pasteur pipettes, needles, or broken glassware contaminated with the compound, must be placed in a dedicated, puncture-proof sharps container.

Step 2: Container Selection

Choose appropriate containers designed for hazardous waste accumulation.

• For Liquids: Use a suitable glass, plastic, or metal container that can be securely sealed.[9] If possible, using the original product container is a good practice.[6][10] The container must be clean and compatible with carvone and any solvents present.

• For Solids: A sealable plastic bag (such as a heavy-duty, clear waste bag) or a wide-mouth container with a secure lid is appropriate.

• For Sharps: Use only an approved, puncture-resistant sharps container.

Step 3: Proper Labeling

Accurate and detailed labeling is a legal requirement and essential for safety.

• Attach a hazardous waste label, often provided by your institution's EH&S department, to the container before adding any waste.[9]

• Clearly write out the full chemical name: "(R)-(-)-Carvone-4,4,6,6-D4" . Do not use abbreviations or general terms like "Solvent Waste".[9][10]

• List all constituents and their approximate percentages, including solvents.

• Ensure the appropriate hazard boxes (e.g., "Flammable" or "Combustible") are checked.

Step 4: Accumulation and Storage

Waste containers must be managed safely within the laboratory.

• Keep Containers Closed: Waste containers must be kept tightly sealed except when actively adding waste.[1][9] This prevents the release of vapors and potential spills.

• Designated Storage Area: Store the sealed waste containers in a designated satellite accumulation area within your lab. This area should be away from heat sources, open flames, and incompatible chemicals.[1][11]

• Secondary Containment: It is best practice to keep liquid waste containers within a larger, chemically resistant secondary container to contain any potential leaks.

Step 5: Arranging for Disposal

• Follow your institution's specific procedures for hazardous waste pickup. This typically involves contacting the EH&S department to schedule a collection.[1][9]

• Do not allow waste to accumulate in the lab for extended periods. Regular disposal is crucial for maintaining a safe working environment.[10]

Emergency Protocol: Spill Response

In the event of a spill during handling or disposal, follow these steps:

• Alert Personnel: Immediately notify others in the area.

• Remove Ignition Sources: Extinguish any open flames and turn off nearby hot plates or other ignition sources.[4][7]

• Ventilate: Ensure the area is well-ventilated, preferably by working within a chemical fume hood.[1]

• Wear Appropriate PPE: At a minimum, this includes chemical splash goggles, a lab coat, and chemically resistant gloves (e.g., nitrile).[1]

• Contain and Absorb: For small spills, cover with an inert absorbent material like sand, vermiculite, or a chemical spill pillow.[7][12]

• Collect and Dispose: Carefully sweep or scoop the absorbent material into a designated container for solid hazardous waste. Label it as "Spill Debris with (R)-(-)-Carvone-4,4,6,6-D4" and list any solvents used.[12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for segregating and disposing of (R)-(-)-Carvone-4,4,6,6-D4 waste.

Caption: Decision workflow for proper segregation and disposal of (R)-(-)-Carvone-4,4,6,6-D4 waste.

References

• Moravek, Inc. (2019, January 11). How To Store And Dispose Of Radiolabeled Compounds. Retrieved from [Link]

• Pegasus. (2024, January 16). Regulations for Handling Flammable Liquid Waste: What You Need to Know. Retrieved from [Link]

• Oklahoma State University. (n.d.). Flammable and Combustible Liquid Safety. Retrieved from [Link]

• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET: (R)-(-)-Carvone. Retrieved from [Link]

• University of Pittsburgh. (2023, September 19). Guidelines for Flammable Liquid Disposal. Retrieved from [Link]

• MLI Environmental. (2026, February 3). Hazardous Waste Materials Guide: Flammable Liquids. Retrieved from [Link]

• Northbridge Insurance. (2014, December 9). How to dispose of flammable liquids. Retrieved from [Link]

• UC Davis Safety Services. (2020, January 17). Safe Handling of Radioisotopes. Retrieved from [Link]

• GCE Group. (2015, April 10). Deuterium - SAFETY DATA SHEET. Retrieved from [Link]

• University of Pittsburgh Radiation Safety. (n.d.). Specific Instruction for Isotope Research Waste. Retrieved from [Link]

• Synergy Recycling. (n.d.). Disposal of deuterium (D₂). Retrieved from [Link]

• Novachem. (2018, August 9). Deuterium Chloride (D, 99.5%) DCl 35% w/w Solution in D2O. Retrieved from [Link]

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Personal protective equipment for handling (R)-(-)-Carvone-4,4,6,6-D4

Operational Guide & Safety Protocol: Handling (R)-(-)-Carvone-4,4,6,6-D4

As a Senior Application Scientist, I emphasize that handling (R)-(-)-Carvone-4,4,6,6-D4 requires balancing stringent safety protocols with the logistical care demanded by high-value isotopically labeled standards. This guide synthesizes regulatory safety data with field-proven laboratory mechanics to ensure both operator protection and sample integrity.

Executive Summary & Chemical Profile

(R)-(-)-Carvone-4,4,6,6-D4 is a stable, isotopically labeled terpene ketone primarily utilized as an internal standard in mass spectrometry and for metabolic tracing studies[1]. While the incorporation of deuterium at the 4,4,6,6 positions increases the molecular weight to 154.24 g/mol and alters the zero-point energy of specific C-H bonds (kinetic isotope effect), it does not fundamentally change the macroscopic safety or hazard profile compared to its unlabeled counterpart (CAS 6485-40-1)[1].

Table 1: Physicochemical & Hazard Summary

Parameter	Specification
Compound	(R)-(-)-Carvone-4,4,6,6-D4
Unlabeled CAS	6485-40-1[1]
Molecular Weight	154.24 g/mol [1]
Physical State	Liquid
Flash Point	~88 °C (Combustible)[2]
Primary Hazard	Skin Sensitization (Category 1, H317)
Storage	Room temperature, away from light/heat[1]

Hazard Assessment & Mechanistic Causality

To implement effective safety measures, we must understand the chemical causality behind the compound's hazards:

• Skin Sensitization (H317): Carvone is an α,β-unsaturated ketone[3]. The conjugated double bond acts as a Michael acceptor. If it contacts the skin, it can undergo a nucleophilic addition reaction with thiol groups (e.g., cysteine residues) on epidermal proteins. This hapten-protein complex is recognized by the immune system, leading to allergic contact dermatitis. Therefore, dermal protection is not just a recommendation; it is a strict chemical requirement to prevent sensitization.

• Combustibility: With a flash point of 88 °C, the liquid is combustible but will not ignite readily at standard room temperature[2][4]. However, vapors can form explosive mixtures with air if heated or exposed to an open flame[5].

• Olfactory Properties: (R)-(-)-Carvone possesses a highly distinct spearmint odor[6]. Because deuteration does not significantly alter olfactory receptor binding, this distinct scent serves as a useful secondary indicator of vapor release or poor containment.

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic hazards, the following PPE is mandatory[7]:

• Hand Protection: Nitrile or butyl rubber gloves. Causality: These materials provide excellent chemical resistance against terpenes and ketones, preventing the Michael addition reaction with skin proteins.

• Eye Protection: ANSI Z87.1 or EN 166 certified chemical splash goggles. Causality: Prevents severe eye irritation from accidental splashes or aerosolized droplets.

• Body Protection: Flame-resistant (FR) or standard 100% cotton laboratory coat. Causality: Synthetic fabrics should be avoided due to the combustible nature of the compound.

• Respiratory Protection: Handling must occur in a chemical fume hood. If ventilation is insufficient or aerosolization is expected, a half-mask respirator equipped with an organic vapor cartridge (Type A) is required[4][7].

Operational Workflow & Handling Protocol

Every protocol must be a self-validating system to ensure continuous safety. Follow this step-by-step methodology:

• Preparation & Containment: Verify that the chemical fume hood is operational. (Self-validation: Check the digital monitor for a face velocity of ~100 fpm, or use a Kimwipe to visually confirm inward directional airflow). Clear the workspace of strong oxidizing agents, which are highly incompatible with carvone[4].

• Donning PPE: Inspect nitrile gloves for micro-tears before putting them on. Don goggles and button the lab coat completely.

• Handling & Transfer: Open the isotopic standard vial only within the fume hood. Use glass or PTFE-lined pipettes for transfer, as terpenes can degrade certain soft plastics over time.

• Decontamination: After transfer, immediately cap the source vial. Wipe down the exterior of the transfer vessels with a solvent like ethanol, followed by water, before removing them from the hood. (Self-validation: A clean wipe with no residual spearmint odor confirms the absence of external contamination).

• Doffing: Remove gloves using the standard glove-in-glove technique to avoid skin contact with the exterior surface. Wash hands thoroughly with soap and water[4][7].

Spill Response & Waste Disposal Plan

• Spill Mitigation: In the event of a spill, immediately eliminate all ignition sources. Do NOT use a direct stream of water[3]. Instead, cover the spill with an inert, liquid-binding material such as sand, diatomaceous earth, or a universal chemical absorbent[4].

• Waste Segregation: Sweep up the absorbed material using non-sparking tools and place it into a clearly labeled, sealable organic waste container.

• Final Disposal: (R)-(-)-Carvone-4,4,6,6-D4 waste is classified as hazardous organic waste. It must never be flushed down the drain. Dispose of the sealed containers via a licensed hazardous waste management contractor for high-temperature incineration[7].

Workflow Visualization

Figure 1: Standard operating procedure workflow for handling and disposal of (R)-(-)-Carvone-4,4,6,6-D4.

References

• Carl ROTH.
• CPAChem.
• PCW.
• TCI Chemicals.
• Axxence Aromatic GmbH.
• CDN Isotopes. "(R)-(-)-Carvone-4,4,6,6-d4".
• Mobt3ath. "Enhancement of the Microbial Biotransformation of (-)-trans-carveol to (R)-(-)-carvone".

Sources

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. CPAchem.Web.Client [cpachem.com]
• 3. directpcw.com [directpcw.com]
• 4. carlroth.com [carlroth.com]
• 5. axxence.de [axxence.de]
• 6. mobt3ath.com [mobt3ath.com]
• 7. tcichemicals.com [tcichemicals.com]